APN-PEG36-tetrazine

Core Science & Biosynthesis

APN-PEG36-Tetrazine: A Technical Overview for Advanced Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure, properties, and applications of APN-PEG36-tetrazine, a heterobifunctional linker critical in the field of bioconjugation, particularly for the development of Antibody-Drug Conjugates (ADCs).

Core Structure and Properties

APN-PEG36-tetrazine is a sophisticated chemical entity designed for covalent and selective linkage of biomolecules. Its structure is comprised of three key functional components: an arylpropiolonitrile (APN) group, a 36-unit polyethylene (B3416737) glycol (PEG) spacer, and a tetrazine ring.

The molecular formula for APN-PEG36-tetrazine is C₉₄H₁₆₁N₇O₃₈, and it has a molecular weight of approximately 1997.3 g/mol .[1] This compound is an analogue of the shorter APN-PEG4-tetrazine and serves as a cleavable linker in the synthesis of ADCs.[1][2]

Structural Components:

• Arylpropiolonitrile (APN) Moiety: This functional group provides high selectivity for cysteine residues on proteins. The reaction between the thiol group of cysteine and the APN moiety forms a stable thioether linkage, offering an advantage over traditional maleimide (B117702) chemistry due to the reduced risk of retro-Michael addition and subsequent payload loss.[3][4]

• Polyethylene Glycol (PEG) Spacer (36 units): The long PEG chain enhances the solubility and biocompatibility of the resulting conjugate.[5] It also provides spatial separation between the conjugated molecules, which can be crucial for maintaining their biological activity.

• Tetrazine Moiety: This component is essential for bioorthogonal "click chemistry." Specifically, the tetrazine group reacts with a strained alkene, most commonly a trans-cyclooctene (B1233481) (TCO) derivative, through an inverse electron demand Diels-Alder (iEDDA) reaction.[6] This reaction is exceptionally fast and proceeds efficiently in complex biological media without the need for a catalyst.[6]

Below is a representative 2D structure of the APN-PEG4-tetrazine analogue, illustrating the connectivity of the core components. The structure of APN-PEG36-tetrazine follows the same pattern, with an extended PEG chain of 36 ethylene (B1197577) glycol units.

Table 1: Physicochemical Properties of APN-PEG36-Tetrazine

Property	Value	Reference
Molecular Formula	C₉₄H₁₆₁N₇O₃₈	[1]
Molecular Weight	1997.3 g/mol	[1]
Appearance	Likely a red oil or solid	Inferred from APN-PEG4-tetrazine[6]
Solubility	Soluble in DMSO, DMF, acetonitrile, and DCM	Inferred from APN-PEG4-tetrazine[6]
Storage Conditions	Powder: -20°C for up to 3 years; In solvent: -80°C for up to 1 year	[2]

Mechanism of Action in Bioconjugation

The utility of APN-PEG36-tetrazine lies in its dual reactivity, enabling a two-step conjugation process. This is particularly relevant in the construction of ADCs where a cytotoxic drug is linked to a monoclonal antibody.

Step 1: Cysteine-Specific Conjugation

The APN group reacts selectively with the thiol side chain of a cysteine residue on a protein, such as an antibody. This reaction forms a stable covalent bond.

Step 2: Bioorthogonal Ligation

The tetrazine ring at the other end of the linker is then available for a highly specific and rapid reaction with a TCO-modified molecule. This TCO-modified molecule could be a cytotoxic drug, a fluorescent probe, or another biomolecule. The iEDDA reaction between tetrazine and TCO is one of the fastest bioorthogonal reactions known.[6]

Table 2: Representative Reaction Kinetics of Tetrazine-TCO Ligation

Reactants	Second-Order Rate Constant (k₂)	Conditions	Reference
3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine + TCO	~800 M⁻¹s⁻¹	Aqueous media	[7]
3-methyl-6-phenyl-1,2,4,5-tetrazine + TCO	~30 M⁻¹s⁻¹	Aqueous media	[7]
H-Tetrazine + TCO	~2000 M⁻¹s⁻¹	9:1 Methanol/Water	[8]

Experimental Protocols

The following are generalized protocols for the use of APN-PEG36-tetrazine in the preparation of an antibody-drug conjugate. Optimization will be required for specific antibodies and drug payloads.

Protocol 1: Conjugation of APN-PEG36-tetrazine to a Cysteine-Containing Antibody

• Antibody Preparation: Prepare the antibody in a suitable buffer (e.g., phosphate-buffered saline, PBS) at a pH between 7.0 and 8.0. If necessary, partially reduce the antibody with a mild reducing agent like TCEP (tris(2-carboxyethyl)phosphine) to expose free cysteine residues. Purify the reduced antibody using a desalting column to remove the reducing agent.

• Linker Preparation: Dissolve APN-PEG36-tetrazine in an organic solvent such as DMSO to create a stock solution.

• Conjugation Reaction: Add the APN-PEG36-tetrazine stock solution to the prepared antibody solution. The molar ratio of linker to antibody will need to be optimized but typically ranges from 3 to 10-fold molar excess of the linker.

• Incubation: Incubate the reaction mixture at room temperature or 4°C for 2 to 16 hours with gentle mixing.

• Purification: Remove the excess, unreacted linker and purify the antibody-linker conjugate using a suitable method such as size exclusion chromatography (SEC) or dialysis.

• Characterization: Characterize the conjugate to determine the drug-to-antibody ratio (DAR) using techniques like hydrophobic interaction chromatography (HIC) or mass spectrometry.

Protocol 2: Bioorthogonal Ligation of a TCO-Modified Drug to the Antibody-Linker Conjugate

• Drug Preparation: Dissolve the TCO-modified drug in a compatible solvent (e.g., DMSO).

• Ligation Reaction: Add the TCO-modified drug solution to the purified antibody-APN-PEG36-tetrazine conjugate. A slight molar excess of the TCO-drug (e.g., 1.5 to 3-fold) is typically used.

• Incubation: Incubate the reaction mixture at room temperature for 1 to 4 hours. The reaction is generally rapid.

• Final Purification: Purify the final ADC to remove any unreacted drug and other impurities using SEC or a similar method.

• Final Characterization: Characterize the final ADC for purity, aggregation, and final DAR.

Visualizing the Workflow and Logical Relationships

The following diagrams illustrate the key processes and relationships involving APN-PEG36-tetrazine.

Caption: Workflow for Antibody-Drug Conjugate (ADC) synthesis.

Caption: Core chemical reactions of APN-PEG36-tetrazine.

References

• 1. ebiohippo.com [ebiohippo.com]
• 2. targetmol.cn [targetmol.cn]
• 3. APN Linkers - ADC Linkers | AxisPharm [axispharm.com]
• 4. APN PEG | BroadPharm [broadpharm.com]
• 5. What are PEG Linkers? | BroadPharm [broadpharm.com]
• 6. APN-PEG4-tetrazine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 7. Advances in Tetrazine Bioorthogonal Chemistry Driven by the Synthesis of Novel Tetrazines and Dienophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tetrazine PEG, Click Chemistry reagent | BroadPharm [broadpharm.com]

In-Depth Technical Guide to Cleavable Linker APN-PEG36-Tetrazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of the cleavable linker APN-PEG36-tetrazine, a critical component in the development of advanced antibody-drug conjugates (ADCs). This document details its physicochemical properties, mechanism of action, and relevant experimental protocols, presenting quantitative data in structured tables and visualizing complex processes through diagrams.

Introduction

APN-PEG36-tetrazine is a heterobifunctional linker designed for the site-specific conjugation of payloads to antibodies or other biomolecules.[1][2][3] It comprises three key functional units: an N-propargyl-3-aminobenzonitrile (APN) moiety for stable, cysteine-specific conjugation; a 36-unit polyethylene (B3416737) glycol (PEG) spacer to enhance solubility and improve pharmacokinetics; and a tetrazine group for bioorthogonal click chemistry.[1][2][3] While often categorized as a "cleavable linker" in the context of ADC development, it is crucial to note that the APN-cysteine bond itself is highly stable. The release of the payload from an ADC constructed with this linker is primarily achieved through the lysosomal degradation of the entire antibody-linker conjugate following internalization by the target cell.[3][4]

Physicochemical Properties

The inherent properties of APN-PEG36-tetrazine are fundamental to its function in bioconjugation and the overall performance of the resulting ADC.

Property	Value	Reference(s)
Molecular Formula	C94H161N7O38	[1]
Molecular Weight	1997.3 g/mol	[1]
Solubility	Soluble in DMSO, DMF, and water	[5]
Storage Conditions	Powder: -20°C for up to 3 years. In solvent: -80°C for up to 1 year.	[3]

Mechanism of Action and Key Chemistries

The functionality of APN-PEG36-tetrazine is defined by the distinct chemistries of its terminal groups: the APN moiety for antibody conjugation and the tetrazine group for payload attachment via click chemistry.

Cysteine-Specific Conjugation via the APN Moiety

The APN group facilitates a highly selective and stable covalent bond with the thiol group of cysteine residues on an antibody. This reaction is significantly more stable than the commonly used maleimide-thiol conjugation, which is susceptible to retro-Michael addition. The enhanced stability of the APN-cysteine linkage leads to a longer in vivo half-life of the resulting conjugate.[4][6]

Bioorthogonal Tetrazine-TCO Ligation

The tetrazine group participates in an inverse electron-demand Diels-Alder (iEDDA) reaction with a trans-cyclooctene (B1233481) (TCO) modified payload. This "click chemistry" reaction is characterized by its extremely fast kinetics and high specificity, allowing for efficient conjugation under mild, aqueous conditions without interfering with biological functionalities.[7] The reaction is irreversible and produces nitrogen gas as the only byproduct.[7]

Quantitative Comparison of Bioorthogonal Reactions

Reaction	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Features
Tetrazine-TCO Ligation	Up to 10⁶	Extremely fast, catalyst-free, bioorthogonal
SPAAC	~1	Strain-promoted, catalyst-free, bioorthogonal
CuAAC	10 - 10⁴	Copper-catalyzed, high efficiency

Note: The rate constant for a specific APN-PEG36-tetrazine reaction with a TCO-modified payload may vary depending on the specific reactants and reaction conditions.

Experimental Protocols

The following sections provide generalized protocols for the key experimental procedures involving APN-PEG36-tetrazine. Optimization is recommended for specific antibodies and payloads.

Protocol for Antibody Reduction and Cysteine Exposure

For antibodies where cysteine residues are involved in disulfide bonds, a reduction step is necessary to make them available for conjugation.

• Antibody Preparation: Prepare the antibody in a suitable buffer (e.g., PBS, pH 7.4).

• Reduction: Add a reducing agent such as tris(2-carboxyethyl)phosphine (B1197953) (TCEP) or dithiothreitol (B142953) (DTT) to the antibody solution. The molar excess of the reducing agent and incubation time will need to be optimized for the specific antibody.

• Purification: Remove the excess reducing agent using a desalting column or buffer exchange.

Protocol for Conjugation of APN-PEG36-Tetrazine to a Cysteine-Containing Antibody

• Reaction Setup: Dissolve the APN-PEG36-tetrazine linker in a compatible solvent (e.g., DMSO). Add the linker solution to the reduced and purified antibody solution. A molar excess of the linker is typically used to ensure efficient conjugation.

• Incubation: Incubate the reaction mixture at room temperature for 2-4 hours.

• Purification: Purify the antibody-linker conjugate using size-exclusion chromatography (SEC) to remove unreacted linker.

Protocol for Tetrazine-TCO Ligation with a Payload

• Payload Preparation: The cytotoxic payload should be functionalized with a TCO group.

• Ligation Reaction: Add the TCO-modified payload to the purified antibody-linker conjugate solution. A slight molar excess of the payload is often used.

• Incubation: Incubate the reaction mixture at room temperature. The reaction is typically rapid, but the incubation time can be optimized (e.g., 1-2 hours).

• Final Purification: Purify the final ADC using SEC to remove any unreacted payload and other impurities.

Visualizing Workflows and Pathways

Diagrams created using the DOT language provide a clear visual representation of the experimental workflows and the mechanism of action of ADCs constructed with APN-PEG36-tetrazine.

Caption: Workflow for the synthesis of an ADC using APN-PEG36-tetrazine.

Caption: Mechanism of action for an ADC with a stable linker.

Conclusion

APN-PEG36-tetrazine is a sophisticated and highly effective linker for the development of next-generation antibody-drug conjugates. Its key features—a stable cysteine-specific conjugation chemistry, a solubilizing PEG spacer, and a bioorthogonal tetrazine handle—provide researchers with a powerful tool for creating homogenous and effective targeted therapies. A clear understanding of its properties and the underlying chemical principles is essential for its successful application in drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. "Esters in ADC linkers: Optimization of stability and lysosomal cleavag" by Kelsey Watts, Brittany Brems et al. [orb.binghamton.edu]
• 3. adcreview.com [adcreview.com]
• 4. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. iphasebiosci.com [iphasebiosci.com]
• 7. broadpharm.com [broadpharm.com]

An In-depth Technical Guide to the Role of the PEG36 Chain in APN-Tetrazine Linkers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical role of polyethylene (B3416737) glycol (PEG) linkers, specifically the 36-unit chain (PEG36), in the design and function of bioconjugates targeting Aminopeptidase N (APN/CD13) using tetrazine-based bioorthogonal chemistry. This approach is central to advanced therapeutic strategies, most notably pretargeted radioimmunotherapy (PRIT).

Core Concepts: The Triad of APN-Targeting, Pretargeting, and Bioorthogonal Chemistry

Aminopeptidase N (APN/CD13) as a Therapeutic Target

Aminopeptidase N, also known as CD13, is a zinc-dependent metalloprotease expressed on the surface of various cells.[1] Its expression is significantly upregulated in numerous solid tumors and the tumor vasculature, making it an attractive target for cancer therapy.[1][2] APN/CD13 is implicated in critical pathways of cancer progression, including tumor growth, angiogenesis, invasion, and metastasis.[3][4] The enzyme's role in signaling pathways such as Erk1/2, PI3K, and Wnt further underscores its relevance as a therapeutic target.[3][5] Targeting APN/CD13 allows for the specific delivery of therapeutic agents to the tumor microenvironment.[6]

The Pretargeting Strategy

Pretargeted therapy is a multi-step drug delivery strategy designed to improve the therapeutic index of potent agents like radionuclides.[7] This approach decouples the slow pharmacokinetics of a targeting molecule (e.g., a monoclonal antibody) from the rapid clearance of a therapeutic payload.[8] The process involves two key steps:

• Step 1: Administration of a modified monoclonal antibody (mAb) targeting a tumor antigen, such as APN. This mAb is conjugated to a bioorthogonal handle, typically a trans-cyclooctene (B1233481) (TCO) group. The mAb-TCO conjugate is allowed to accumulate at the tumor site while the unbound conjugate clears from systemic circulation.[8]

• Step 2: After a specific waiting period, a small, fast-clearing molecule carrying the therapeutic payload (e.g., a radionuclide chelated by DOTA) and the complementary bioorthogonal reactive partner—a tetrazine (Tz)—is administered.[9]

Tetrazine Bioorthogonal Chemistry

The efficacy of pretargeting hinges on a bioorthogonal "click" reaction, which must be rapid, specific, and occur without interfering with native biological processes.[7] The inverse-electron-demand Diels-Alder (IEDDA) reaction between a tetrazine and a strained dienophile like TCO is the fastest and most widely used bioorthogonal reaction for in vivo applications.[7][10] This reaction's high specificity and impressive rate constant enable the small tetrazine-payload molecule to rapidly and covalently bind to the TCO-modified antibody already localized at the tumor, concentrating the therapeutic effect while minimizing off-target exposure.[7][9]

The Multifaceted Role of the PEG36 Linker

The linker connecting the tetrazine moiety to the therapeutic payload is a critical design element that profoundly influences the conjugate's overall performance. A discrete PEG36 chain serves several crucial functions.

Enhancement of Pharmacokinetics and Biodistribution

PEGylation is a well-established strategy to improve the pharmacokinetic properties of therapeutic molecules.[11][12][13] The attachment of a PEG36 chain significantly increases the hydrodynamic radius of the tetrazine probe. This increased size slows down renal clearance, the primary elimination route for small molecules, thereby prolonging the conjugate's circulation half-life.[11][] This extended half-life provides a wider window for the tetrazine probe to locate and react with the pre-targeted mAb-TCO at the tumor site, ultimately increasing tumor uptake.[15] Furthermore, the hydrophilic nature of PEG can reduce uptake by the reticuloendothelial system (RES), further enhancing bioavailability.[]

Improved Solubility and Chemical Stability

Many therapeutic payloads and tetrazine moieties are inherently hydrophobic.[16][17] Conjugating these molecules can lead to issues with aggregation, reducing stability and bioavailability.[18][19] The highly hydrophilic and water-soluble nature of the PEG36 chain acts as a solubilizing agent, preventing aggregation and ensuring the conjugate remains stable in aqueous physiological environments.[20][21] This property is essential for maintaining the chemical integrity and reactivity of the tetrazine probe until it reaches its target.

Optimal Spatial Separation and Steric Hindrance

The PEG36 chain is a flexible spacer of a defined length (approximately 13-14 nm). This spacer physically separates the payload (e.g., a bulky DOTA-radionuclide complex) from the reactive tetrazine ring.[21][22] This separation minimizes steric hindrance, ensuring that the tetrazine's ability to react with the TCO is not impeded. This spatial arrangement is critical for achieving a high in vivo reaction yield and efficient tumor targeting.

Reduced Immunogenicity

PEG chains create a hydration shell around the molecule, which can mask potential immunogenic epitopes.[20][21] This "stealth" property helps the tetrazine probe evade recognition by the immune system, reducing the risk of an adverse immune response and prolonging its circulation time.[22]

Quantitative Data Summary

While data for the specific APN-PEG36-Tetrazine construct is not available in a single source, the following tables summarize quantitative data from analogous systems to illustrate the impact of PEGylation.

Table 1: Physicochemical Properties of Representative PEG Linkers

Linker	Number of PEG Units	Approx. Molecular Weight ( g/mol )	Approx. Extended Length (nm)	Key Characteristic
No PEG	0	-	-	Baseline for comparison
PEG4	4	247	1.5	Balances stability and compact size[18]
PEG12	12	599	4.5	Moderate increase in half-life and solubility
PEG24	24	1135	9.0	Significant improvement in PK properties[16]

| PEG36 | 36 | 1671 | 13.5 | Substantial enhancement of solubility and half-life |

Table 2: Comparative Pharmacokinetics of PEGylated Tetrazine Probes in Pretargeting Models

Probe Linker	Blood Half-Life (t½)	Key Observation	Reference System
Non-PEGylated	< 10 min	Very rapid clearance, potentially limiting tumor accumulation.	[23]
Short PEG (e.g., PEG7)	~ 20-30 min	Significantly improved half-life compared to non-PEGylated probes.	[9]
Longer PEG (e.g., PEG11)	> 1 hour	Slower blood clearance, leading to higher tumor uptake over time.	[23]

| Projected for PEG36 | Several hours | Expected to provide a prolonged circulation time optimal for maximizing tumor localization. | Extrapolation |

Table 3: Effect of PEG Linker on In Vivo Biodistribution in Pretargeted Models (%ID/g)

Organ	Non-PEGylated Probe	PEGylated Probe (PEG11)	Rationale for Difference
Tumor	~3.5 %ID/g	~6.0 %ID/g	Longer circulation of PEGylated probe allows for more efficient reaction with tumor-bound antibody.[23]
Blood	< 0.5 %ID/g (at 1h)	~1.5 %ID/g (at 1h)	Slower clearance of the larger PEGylated construct.[23]
Kidneys	High initial uptake	Reduced uptake	PEGylation increases size, reducing the rate of renal filtration.[23]

| Liver | Moderate uptake | Reduced uptake | PEGylation can decrease non-specific uptake by the RES.[23] |

Data presented are synthesized from multiple sources on pretargeted systems and are intended to be illustrative of general principles.[23]

Experimental Protocols

The following are generalized protocols for the synthesis and evaluation of an APN-targeting antibody-tetrazine conjugate.

Protocol 1: Synthesis and Purification of an Anti-APN mAb-TCO Conjugate

• Antibody Preparation: Prepare the anti-APN monoclonal antibody at a concentration of 5-10 mg/mL in an amine-free buffer (e.g., PBS, pH 7.4).

• Linker Activation: Dissolve a TCO-PEG-NHS ester linker (e.g., TCO-PEG4-NHS) in anhydrous DMSO to create a 10-20 mM stock solution.

• Conjugation Reaction: Add a 10-fold molar excess of the TCO-linker solution to the antibody solution. Incubate at room temperature for 1-2 hours with gentle mixing.

• Purification: Remove unreacted TCO-linker and byproducts using a desalting column (e.g., Zeba™ Spin Desalting Columns) or via size-exclusion chromatography (SEC), exchanging the buffer back to PBS.

• Characterization: Determine the degree of labeling (DOL) using MALDI-TOF mass spectrometry or by quantifying the TCO concentration with a tetrazine-based colorimetric assay. A typical DOL is 2-4 TCO molecules per antibody.

Protocol 2: Pretargeted In Vivo Biodistribution Study

• Animal Model: Utilize immunodeficient mice (e.g., athymic nude) bearing subcutaneous xenografts of an APN-positive human cancer cell line (e.g., HT-1080).

• Antibody Administration: Inject tumor-bearing mice intravenously (IV) with 100-150 µg of the anti-APN mAb-TCO conjugate. Allow the antibody to circulate and localize for 48-72 hours.

• Probe Administration: Inject the mice IV with the radiolabeled tetrazine probe (e.g., ¹⁷⁷Lu-DOTA-PEG36-Tetrazine) at a suitable activity (e.g., 0.5-1.0 MBq).

• Tissue Harvest and Analysis: At designated time points (e.g., 1, 4, 24, 48 hours post-probe injection), euthanize cohorts of mice. Harvest tumors, blood, and major organs (liver, kidneys, spleen, muscle, etc.).

• Quantification: Weigh the tissues and measure the radioactivity in each sample using a gamma counter. Calculate the uptake as a percentage of the injected dose per gram of tissue (%ID/g).

Visualizations: Workflows and Pathways

// Nodes APN [label="APN / CD13", fillcolor="#EA4335"]; VEGF [label="VEGF Binding", fillcolor="#FBBC05"]; PI3K [label="PI3K / Akt\nPathway", fillcolor="#4285F4"]; ERK [label="Ras / MEK / ERK\nPathway", fillcolor="#4285F4"]; Angiogenesis [label="Angiogenesis\n(Endothelial Cell Migration,\nProliferation, Tube Formation)", fillcolor="#34A853"];

// Edges VEGF -> APN [label="Upregulates", fontcolor="#5F6368", color="#5F6368"]; APN -> PI3K [label="Activates", fontcolor="#5F6368", color="#5F6368"]; APN -> ERK [label="Activates", fontcolor="#5F6368", color="#5F6368"]; PI3K -> Angiogenesis [color="#5F6368"]; ERK -> Angiogenesis [color="#5F6368"]; } .dot Caption: Simplified APN/CD13 signaling in angiogenesis.

Conclusion

The incorporation of a PEG36 chain is a critical design consideration for the development of effective APN-tetrazine based bioconjugates for pretargeted therapy. Its role extends beyond that of a simple spacer; it is an active modulator of the conjugate's physicochemical and pharmacological properties. The PEG36 linker enhances solubility and stability, optimizes pharmacokinetics for improved tumor targeting, and minimizes steric hindrance to ensure efficient bioorthogonal reaction.[11][16][20] These combined benefits lead to a higher concentration of the therapeutic payload at the tumor site and a more favorable safety profile, ultimately widening the therapeutic window for potent, targeted cancer treatments.

References

• 1. Aminopeptidase N (CD13) as a target for cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aminopeptidase N (APN/CD13) as a Target for Anti-Cancer Agent Des...: Ingenta Connect [ingentaconnect.com]
• 3. The Role of the Ectopeptidase APN/CD13 in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. The Role of the Ectopeptidase APN/CD13 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacokinetic and biodistribution properties of poly(ethylene glycol)-protein conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetic consequences of pegylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 15. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. purepeg.com [purepeg.com]
• 20. What are PEG Linkers? - Creative Biolabs [creative-biolabs.com]
• 21. precisepeg.com [precisepeg.com]
• 22. chempep.com [chempep.com]
• 23. medchemexpress.com [medchemexpress.com]

APN-PEG36-Tetrazine for Antibody-Drug Conjugate Development: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of APN-PEG36-tetrazine as a critical component in the development of next-generation antibody-drug conjugates (ADCs). It covers the core principles, experimental methodologies, and key advantages of this heterobifunctional linker, offering a comprehensive resource for researchers in the field of targeted cancer therapy.

Introduction to APN-PEG36-Tetrazine in ADC Development

Antibody-drug conjugates represent a powerful class of therapeutics that combine the antigen-targeting specificity of monoclonal antibodies with the high potency of cytotoxic agents. The linker connecting these two components is paramount to the safety and efficacy of the ADC. APN-PEG36-tetrazine is an advanced linker system designed to address key challenges in ADC development, including stability, solubility, and precise drug delivery.

The linker is composed of three key functional units:

• APN (3-Arylpropionitrile): A thiol-reactive group for stable, covalent attachment to cysteine residues on the antibody. This linkage offers superior stability compared to traditional maleimide-based chemistries, minimizing premature drug release in circulation.[1][2][3]

• PEG36 (Polyethylene Glycol, 36 units): A long-chain, hydrophilic spacer that enhances the solubility and pharmacokinetic properties of the ADC.[4][5][6] The PEG moiety can reduce aggregation, decrease immunogenicity, and prolong the circulation half-life of the conjugate.[4][5][6]

• Tetrazine: A bioorthogonal reactive group that participates in the inverse-electron-demand Diels-Alder (iEDDA) reaction with a trans-cyclooctene (B1233481) (TCO)-modified payload. This "click chemistry" reaction is extremely fast and highly selective, allowing for efficient conjugation under mild, aqueous conditions.[7][8]

Core Chemistry and Mechanism of Action

The development of an ADC using APN-PEG36-tetrazine involves a two-stage conjugation process. First, the antibody is functionalized with the APN-PEG36-tetrazine linker. Second, the tetrazine-modified antibody is reacted with a TCO-modified cytotoxic payload.

Antibody-Linker Conjugation via APN Moiety

The APN group provides a chemoselective handle for conjugation to free cysteine residues on the antibody, which can be naturally occurring or engineered. The reaction between the thiol group of cysteine and the nitrile group of the APN linker forms a stable thioether bond.[1][2][3] This covalent linkage is significantly more stable in plasma than the thioether bonds formed from maleimide-based linkers, which are susceptible to retro-Michael addition, leading to premature drug release.[3]

Bioorthogonal Payload Ligation via Tetrazine-TCO Click Chemistry

The tetrazine moiety on the linker allows for a highly efficient and specific reaction with a TCO-functionalized drug payload. The iEDDA reaction between tetrazine and TCO is one of the fastest bioorthogonal reactions known, proceeding rapidly at room temperature in aqueous buffers without the need for a catalyst.[7][8] This bioorthogonal nature ensures that the reaction is highly selective and does not interfere with other functional groups present on the antibody or the payload.

The overall workflow for the synthesis of an ADC using APN-PEG36-tetrazine is depicted below:

Caption: Workflow for ADC synthesis using APN-PEG36-tetrazine.

Quantitative Data Summary

While specific data for ADCs constructed with the APN-PEG36-tetrazine linker is limited in publicly available literature, the following tables provide representative data from studies using analogous long-chain PEG and tetrazine-based conjugation strategies. These values serve as a general guide for expected outcomes.

Table 1: Representative Conjugation Efficiency and Drug-to-Antibody Ratio (DAR)

Parameter	Representative Value	Method of Determination
TCO-to-Antibody Ratio	2-4	UV-Vis Spectroscopy, Mass Spectrometry
Drug-to-Linker Ratio	~1	Mass Spectrometry of Drug-Linker Conjugate
Final Average DAR	1.8 - 3.8	Hydrophobic Interaction Chromatography (HIC)-HPLC, UV-Vis Spectroscopy, Mass Spectrometry

| Conjugation Efficiency | >90% | HIC-HPLC, SDS-PAGE |

Data adapted from representative tetrazine-TCO conjugation protocols.[9]

Table 2: Representative In Vitro Cytotoxicity Data

ADC Construct	Target Cell Line (Antigen-Positive)	Target Cell Line (Antigen-Negative)	IC50 (nM)
Anti-HER2-Tetrazine-SS-MMAE	SK-BR-3 (HER2+++)	MCF-7 (HER2+)	0.5 - 5
Anti-HER2-Tetrazine-SS-MMAE	SK-BR-3 (HER2+++)	MDA-MB-231 (HER2-)	>1000
Non-targeting IgG-Tetrazine-SS-MMAE	SK-BR-3 (HER2+++)	N/A	>1000

| Free MMAE Payload | SK-BR-3 (HER2+++) | MCF-7 (HER2+) | 1 - 10 |

Data adapted from a study using a tetrazine-based ADC.[9]

Table 3: Representative In Vivo Efficacy in Xenograft Models

Xenograft Model	Treatment Group	Dose (mg/kg)	Tumor Growth Inhibition (%)
SK-BR-3 Breast Cancer	Vehicle Control	-	0
SK-BR-3 Breast Cancer	Non-targeting ADC	3	<20
SK-BR-3 Breast Cancer	Anti-HER2-Tetrazine-ADC	1	>80

| SK-BR-3 Breast Cancer | Anti-HER2-Tetrazine-ADC | 3 | >95 (Tumor Regression) |

Data adapted from representative in vivo studies of tetrazine-based ADCs.[9]

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the development of an ADC using an APN-PEG-tetrazine linker. These protocols are based on established methods for similar linker technologies and should be optimized for specific antibodies and payloads.

Protocol 1: Antibody Modification with APN-PEG36-Tetrazine

This protocol describes the conjugation of the APN-PEG36-tetrazine linker to free cysteine residues on a monoclonal antibody.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• APN-PEG36-tetrazine linker

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.5-9.0

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) for dissolving the linker

• Size-Exclusion Chromatography (SEC) columns (e.g., PD-10) for purification

Procedure:

• Antibody Preparation: If necessary, partially reduce the antibody to generate free cysteine residues using a mild reducing agent like TCEP or DTT, followed by purification to remove the reducing agent. Ensure the antibody is in an amine-free buffer at a concentration of 1-10 mg/mL.

• Linker Preparation: Dissolve the APN-PEG36-tetrazine linker in a minimal amount of anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).

• Conjugation Reaction: Add a 5-20 fold molar excess of the APN-PEG36-tetrazine stock solution to the antibody solution. The reaction is typically carried out at room temperature for 2-12 hours with gentle mixing.[3] The optimal molar ratio and reaction time should be determined empirically.

• Purification: Purify the resulting tetrazine-modified antibody from the excess linker and reaction byproducts using size-exclusion chromatography (e.g., PD-10 desalting columns) equilibrated with PBS.

• Characterization: Determine the average number of tetrazine molecules per antibody (linker-to-antibody ratio or LAR) using UV-Vis spectroscopy (measuring absorbance at 280 nm for the antibody and the characteristic absorbance of the tetrazine moiety) and/or mass spectrometry.

Protocol 2: Conjugation of TCO-Modified Payload to Tetrazine-Modified Antibody

This protocol outlines the bioorthogonal "click" reaction between the tetrazine-modified antibody and a TCO-functionalized payload.

Materials:

• Tetrazine-modified antibody (from Protocol 1)

• TCO-modified payload (e.g., TCO-MMAE)

• Reaction Buffer: 1X PBS, pH 7.4

• Purification system (e.g., Size Exclusion Chromatography - SEC)

Procedure:

• Prepare Reactants: Dissolve the TCO-modified payload in an appropriate solvent (e.g., DMSO) to create a stock solution. Ensure the tetrazine-modified antibody is in the Reaction Buffer at a known concentration.

• iEDDA Ligation: Add a slight molar excess of the TCO-payload stock solution (e.g., 1.5 equivalents per tetrazine) to the antibody solution. The reaction is typically complete within 1-2 hours at room temperature.

• Purification: Purify the resulting ADC from excess payload and reaction byproducts using Size Exclusion Chromatography (SEC) or another suitable purification method like tangential flow filtration (TFF).

• Characterization: Characterize the final ADC to determine the drug-to-antibody ratio (DAR) using HIC-HPLC and/or UV-Vis spectroscopy. Confirm the integrity and purity of the ADC using SDS-PAGE and SEC.

Protocol 3: In Vitro Cytotoxicity Assay

This protocol describes how to evaluate the potency and specificity of the newly synthesized ADC using a cell-based assay.

Materials:

• Antigen-positive and antigen-negative cancer cell lines

• Complete cell culture medium

• ADC constructs, unconjugated antibody, and free payload

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader

Procedure:

• Cell Seeding: Seed the antigen-positive and antigen-negative cells in separate 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of the ADC, unconjugated antibody, and free payload in complete cell culture medium.

• Treatment: Remove the old medium from the cells and add the prepared compound dilutions. Include untreated cells as a control.

• Incubation: Incubate the plates for a period that allows for ADC internalization and payload-induced cell death (typically 72-120 hours).

• Viability Assessment: Add the cell viability reagent to each well according to the manufacturer's instructions and measure the signal using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control for each concentration. Plot the data and determine the IC50 value (the concentration at which 50% of cell growth is inhibited) for each compound.

Signaling Pathways and Logical Relationships

The mechanism of action of an ADC developed with APN-PEG36-tetrazine follows a well-defined pathway from systemic administration to target cell killing.

Caption: Mechanism of action of an ADC targeting a cancer cell.

The logical relationship between the components of the APN-PEG36-tetrazine linker is crucial for its function.

Caption: Logical relationship of APN-PEG36-tetrazine components.

Conclusion

APN-PEG36-tetrazine represents a sophisticated and highly effective linker technology for the development of advanced antibody-drug conjugates. The combination of a stable, thiol-specific APN linkage, a long-chain PEG spacer for improved pharmacokinetics, and a highly efficient tetrazine moiety for bioorthogonal click chemistry provides a powerful tool for creating homogeneous, stable, and potent ADCs. The detailed protocols and conceptual frameworks provided in this guide are intended to equip researchers with the necessary knowledge to leverage this technology for the advancement of targeted cancer therapies.

References

• 1. APN PEG | BroadPharm [broadpharm.com]
• 2. APN Linkers - ADC Linkers | AxisPharm [axispharm.com]
• 3. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. labinsights.nl [labinsights.nl]
• 6. adcreview.com [adcreview.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]

The Inverse Electron Demand Diels-Alder (iEDDA) Reaction with Tetrazines: A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The inverse electron demand Diels-Alder (iEDDA) reaction, particularly involving 1,2,4,5-tetrazines, has rapidly become a cornerstone of bioorthogonal chemistry.[1][2][3] Its unparalleled reaction kinetics, high specificity, and ability to proceed in complex biological environments without the need for a catalyst have made it an indispensable tool for a wide range of applications, from cellular imaging to pre-targeted drug delivery.[1][4][5] This technical guide provides a comprehensive overview of the core principles of the tetrazine-mediated iEDDA reaction, detailed experimental protocols, and a summary of key quantitative data to assist researchers and drug development professionals in the effective implementation of this powerful chemical ligation strategy.

Core Principles of the Tetrazine iEDDA Reaction

The iEDDA reaction is a [4+2] cycloaddition between an electron-deficient diene (the tetrazine) and an electron-rich dienophile.[1] In contrast to the classical Diels-Alder reaction, the energetics are driven by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the dienophile and the Lowest Unoccupied Molecular Orbital (LUMO) of the diene.[1]

Reaction Mechanism

The reaction proceeds through a concerted [4+2] cycloaddition to form a highly unstable bicyclic intermediate. This is immediately followed by a retro-Diels-Alder reaction, which involves the expulsion of nitrogen gas (N₂) to form a stable dihydropyridazine (B8628806) product.[6][7] The dihydropyridazine can further oxidize to a pyridazine.[6] The irreversible loss of N₂ is a key thermodynamic driving force for this reaction.[8]

Figure 1: The inverse electron demand Diels-Alder (iEDDA) reaction mechanism.

Key Factors Influencing Reactivity

Several factors can be modulated to fine-tune the kinetics of the tetrazine iEDDA reaction:

• Electronics: The reactivity of the tetrazine is enhanced by the presence of electron-withdrawing groups (EWGs), which lower the LUMO energy. Conversely, electron-donating groups (EDGs) on the dienophile raise the HOMO energy, further accelerating the reaction.[1][7]

• Sterics: Steric hindrance on either the tetrazine or the dienophile can decrease the reaction rate. For example, monosubstituted tetrazines often exhibit faster kinetics than their disubstituted counterparts.[1]

• Dienophile Strain: Ring strain in the dienophile plays a critical role in increasing the reaction rate by raising the energy of the HOMO. This is why strained alkenes and alkynes, such as trans-cyclooctenes (TCO), norbornenes, and cyclopropenes, are highly reactive partners for tetrazines.[1][7]

• Solvent and pH: Protic solvents, particularly water, have been shown to accelerate the iEDDA reaction.[7] The reaction is generally insensitive to pH in the physiological range.[8]

Quantitative Data: Reaction Kinetics and Stability

The choice of the appropriate tetrazine and dienophile is critical for the success of an experiment. The following tables summarize key quantitative data to facilitate this selection.

Table 1: Second-Order Rate Constants (k₂) for Tetrazine iEDDA Reactions

Tetrazine Derivative	Dienophile	Solvent/Conditions	k₂ (M⁻¹s⁻¹)	Reference(s)
3,6-di-(2-pyridyl)-s-tetrazine	trans-cyclooctene (B1233481) (TCO)	9:1 Methanol/Water	2000 ± 400	[9][10]
3,6-di-(2-pyridyl)-s-tetrazine	Norbornene	Methanol	0.28	[9]
3-(p-aminomethylphenyl)-1,2,4,5-tetrazine	TCO	PBS, 37°C	26,000 ± 500	[1]
3-(p-aminomethylphenyl)-6-methyl-1,2,4,5-tetrazine	TCO	PBS, 37°C	820 ± 70	[1]
3-(p-aminomethylphenyl)-6-(pyridin-2-yl)-1,2,4,5-tetrazine	TCO	PBS, 37°C	5,300 ± 400	[1]
3-(p-aminomethylphenyl)-6-(pyrimidin-2-yl)-1,2,4,5-tetrazine	TCO	PBS, 37°C	22,000 ± 2,000	[1]
3,6-diphenyl-1,2,4,5-tetrazine	Bicyclononyne (BCN)	Methanol	3.6	[9]
3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine	Bicyclononyne (BCN)	Methanol	118	[9]
4-(6-methyl-s-tetrazin-3-yl)aminophenylalanine-GFP	strained-TCO	in vitro	880	[9]
4-(6-methyl-s-tetrazin-3-yl)aminophenylalanine-GFP	strained-TCO	in E. coli	330	[9]

Table 2: Comparison of iEDDA with Other Bioorthogonal Reactions

Click Reaction	Typical Second-Order Rate Constant (k₂, M⁻¹s⁻¹)	Catalyst Required
iEDDA (TCO-based)	10³ - 10⁶	No
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	10⁻¹ - 1	No
Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	10¹ - 10³	Yes (Cu(I))
Staudinger Ligation	10⁻³	No

Experimental Protocols

The following section provides detailed methodologies for key experiments involving tetrazine iEDDA reactions.

General Synthesis of a 3,6-Disubstituted-1,2,4,5-tetrazine

This protocol is a representative procedure for the synthesis of 3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine, a commonly used tetrazine in bioorthogonal applications.

Materials:

• 2-cyanopyridine (B140075)

• Anhydrous hydrazine (B178648)

• Sulfur (optional, as a catalyst)

• Ethanol

• Sodium nitrite (B80452) (NaNO₂)

• Glacial acetic acid

• Dichloromethane (B109758)

Procedure:

• Dihydrotetrazine Formation: In a round-bottom flask under a nitrogen atmosphere, combine 2-cyanopyridine (2.0 mmol) and anhydrous hydrazine (10.0 mmol).[1] The reaction can be stirred at room temperature or gently heated (e.g., to 78°C in ethanol) for a period ranging from 30 minutes to several hours, depending on the specific nitrile used.[1] The progress of the reaction can be monitored by TLC.

• Oxidation to Tetrazine: Cool the reaction mixture in an ice bath. Slowly add a solution of sodium nitrite (NaNO₂) in water, followed by the dropwise addition of glacial acetic acid. The reaction mixture will typically change color to a vibrant pink or red, indicating the formation of the tetrazine.[1]

• Purification: The crude product can be extracted with an organic solvent like dichloromethane or purified directly by column chromatography on silica (B1680970) gel. The final product is typically a colored solid.[1]

Bioconjugation: Antibody Labeling with a Tetrazine-Fluorophore

This protocol outlines the labeling of an antibody with a trans-cyclooctene (TCO) derivative, followed by ligation with a tetrazine-functionalized molecule.[1]

Materials:

• Antibody solution (1-5 mg/mL)

• TCO-NHS ester

• Tetrazine-fluorophore conjugate

• Reaction buffer (e.g., PBS, pH 7.4)

• Spin desalting columns

Procedure:

• Antibody Preparation: Prepare the antibody solution at a concentration of approximately 1-5 mg/mL in the reaction buffer.

• TCO Labeling: Add the TCO-NHS ester to the antibody solution. The molar ratio of TCO-NHS ester to antibody should be optimized for the specific antibody and desired degree of labeling. Incubate the reaction for 30-60 minutes at room temperature.

• Purification of TCO-labeled Antibody: Remove the excess, unreacted TCO-NHS ester using a spin desalting column according to the manufacturer's instructions.

• Tetrazine Ligation: Add the tetrazine-fluorophore conjugate to the purified TCO-labeled antibody solution. The reaction is typically rapid and can be performed at room temperature for 15-60 minutes.

• Final Purification (Optional): If necessary, remove any unreacted tetrazine-fluorophore conjugate using a spin desalting column. The antibody-fluorophore conjugate is now ready for downstream applications.

Figure 2: A typical workflow for antibody labeling using tetrazine-TCO ligation.

Applications in Drug Development

The unique properties of the tetrazine iEDDA reaction have led to its widespread adoption in drug development and biomedical research.

Pre-targeted Drug Delivery

Pre-targeted drug delivery is a two-step strategy that decouples the targeting and drug delivery steps to improve the therapeutic index of a drug.

• Pre-targeting Step: A bioorthogonal-tagged targeting moiety (e.g., a TCO-labeled antibody) is administered and allowed to accumulate at the target site (e.g., a tumor) and clear from circulation.

• Drug Delivery Step: A tetrazine-functionalized drug is administered. The iEDDA reaction occurs specifically at the target site, leading to localized drug accumulation and activation.

This approach minimizes off-target toxicity and allows for the use of highly potent drugs.

Figure 3: The two-step pre-targeting strategy for tumor-specific drug delivery.

Controlled Drug Release

The iEDDA reaction can also be employed for "click-to-release" applications.[2] In this strategy, a drug is caged with a dienophile that is linked to a self-immolative linker. Upon reaction with a tetrazine, the linker is cleaved, leading to the release of the active drug. This allows for precise spatial and temporal control over drug activation.

Conclusion

The inverse electron demand Diels-Alder reaction with tetrazines has proven to be a remarkably powerful and versatile tool in the fields of chemical biology and drug development. Its exceptionally fast kinetics, biocompatibility, and high selectivity have enabled a wide array of applications that were previously challenging or impossible. As research continues to uncover new tetrazine and dienophile partners with tailored properties, the utility of this bioorthogonal reaction is expected to expand even further, paving the way for novel diagnostic and therapeutic strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. Tetrazines for Inverse Electron Demand Diels–Alder (IEDDA) reaction - Enamine [enamine.net]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. Advances in Tetrazine Bioorthogonal Chemistry Driven by the Synthesis of Novel Tetrazines and Dienophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
• 8. broadpharm.com [broadpharm.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

APN-PEG36-Tetrazine: A Technical Guide to Solubility and Stability for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability of APN-PEG36-tetrazine, a bifunctional linker critical in the development of antibody-drug conjugates (ADCs) and other targeted therapeutics. This document consolidates available data, outlines relevant experimental protocols, and presents key concepts in a clear and accessible format to support researchers in this field.

Introduction to APN-PEG36-Tetrazine

APN-PEG36-tetrazine is a heterobifunctional linker that incorporates three key components:

• An Aminopeptidase N (APN) inhibitor moiety : This provides a targeting mechanism for cells overexpressing APN, a validated target in various cancers.

• A 36-unit polyethylene (B3416737) glycol (PEG) spacer : The extensive PEG chain enhances hydrophilicity, which in turn improves solubility and pharmacokinetic properties.[1]

• A tetrazine group : This moiety is a highly reactive and specific component for bioorthogonal "click chemistry," particularly the inverse-electron-demand Diels-Alder (iEDDA) reaction with trans-cyclooctene (B1233481) (TCO) derivatives. This allows for the efficient and specific conjugation of the linker to a payload or imaging agent.

The strategic combination of these elements makes APN-PEG36-tetrazine a valuable tool for constructing advanced bioconjugates.

Solubility Data

The solubility of APN-PEG36-tetrazine is a critical parameter for its handling, formulation, and in vivo application. The long PEG chain is designed to impart significant aqueous solubility to the molecule and the resulting conjugates.[1]

Solvent	Concentration	Method	Notes
Dimethyl Sulfoxide (DMSO)	100 mg/mL	Not specified	May require ultrasonication and warming to 60°C. Hygroscopic DMSO can impact solubility.[2]
Aqueous Buffers	Data not available	-	The PEG36 chain is expected to confer significant aqueous solubility. For a similar, shorter linker (APN-PEG4-tetrazine), solubility has been noted in DCM, acetonitrile, DMF, and DMSO.[3]
In Vivo Formulation Example	2 mg/mL	Formulation	A concentration of 2 mg/mL can be achieved in a vehicle of DMSO, 30% PEG300, 5% Tween 80, and 60% Saline/PBS/ddH₂O.

Stability Profile

The stability of APN-PEG36-tetrazine is primarily governed by the tetrazine ring, as the PEG and APN inhibitor moieties are generally stable. The stability of the tetrazine is influenced by its substituents, the pH of the medium, temperature, and the presence of other reactive species. Generally, alkyl-substituted tetrazines exhibit greater stability than those with electron-withdrawing groups.

Compound Type	Conditions	Stability
Alkyl- or pyridinyl-substituted tetrazines	PBS, 37°C	>85% remaining after 10 hours
Methyl-tetrazine derivative	DMEM with 10% FBS, 37°C	>92% remaining after 12 hours; >63% remaining after 48 hours[4][5]
Phenyl-substituted tetrazine	PBS or cell lysate, 37°C	Stable for 24 hours[6]
APN-cysteine conjugates	Aqueous media, human plasma, living cells	Superior stability

Experimental Protocols

Solubility Assessment of PEGylated Compounds

A common method to determine the solubility of PEGylated molecules like APN-PEG36-tetrazine in aqueous buffers involves a shake-flask method followed by quantification.

Protocol:

• Preparation of Supersaturated Solution: A stock solution of APN-PEG36-tetrazine is prepared in a suitable organic solvent (e.g., DMSO).

• Incubation: An excess amount of the stock solution is added to the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4).

• Equilibration: The mixture is agitated (e.g., using a shaker) at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solute: The suspension is centrifuged or filtered to remove any undissolved solid.

• Quantification: The concentration of the dissolved APN-PEG36-tetrazine in the supernatant or filtrate is determined. Given the tetrazine chromophore, this can be conveniently measured by UV-Vis spectrophotometry at its characteristic absorbance maximum (typically around 515-540 nm).

• Calculation: The solubility is expressed in units such as mg/mL or µM.

Stability Assessment of Tetrazine Derivatives

The stability of the tetrazine moiety can be evaluated by monitoring its degradation over time under physiologically relevant conditions.

Protocol:

• Solution Preparation: A stock solution of APN-PEG36-tetrazine is prepared in an appropriate solvent (e.g., DMSO).

• Incubation: The stock solution is diluted into the test medium (e.g., PBS pH 7.4, human serum, or cell culture medium) to a final working concentration.

• Time Course Analysis: The solution is incubated at a controlled temperature (e.g., 37°C). Aliquots are taken at various time points (e.g., 0, 1, 2, 4, 8, 24, 48 hours).

• Quantification: The concentration of the remaining intact tetrazine is measured at each time point. This is typically done by monitoring the decrease in the characteristic absorbance of the tetrazine ring (around 515-540 nm) using a UV-Vis spectrophotometer or by HPLC analysis with UV detection.[7]

• Data Analysis: The percentage of remaining tetrazine is plotted against time to determine its half-life (t½) in the specific medium.

Visualizations

Signaling and Reaction Pathways

The following diagrams illustrate the general workflow for utilizing APN-PEG36-tetrazine in the construction of an antibody-drug conjugate and its subsequent interaction with a target cell.

Workflow for Antibody-Drug Conjugate (ADC) Synthesis.

Mechanism of Action for an APN-Targeted ADC.

Experimental Workflow Diagram

The logical flow for assessing the stability of APN-PEG36-tetrazine is depicted below.

Experimental Workflow for Tetrazine Stability Assay.

References

• 1. adcreview.com [adcreview.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. APN-PEG4-tetrazine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 4. Enabling Universal Access to Rapid and Stable Tetrazine Bioorthogonal Probes through Triazolyl-Tetrazine Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Light-activated tetrazines enable precision live-cell bioorthogonal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dash.harvard.edu [dash.harvard.edu]

An In-depth Technical Guide to Cleavable Linkers in Antibody-Drug Conjugate (ADC) Design

For Researchers, Scientists, and Drug Development Professionals

Antibody-Drug Conjugates (ADCs) represent a paradigm of targeted cancer therapy, merging the specificity of monoclonal antibodies with the potent cell-killing ability of cytotoxic payloads. The linker, a critical component connecting these two moieties, dictates the stability, efficacy, and safety of the ADC.[1][2] Cleavable linkers are designed to remain stable in systemic circulation and undergo specific cleavage to release the payload upon reaching the target tumor microenvironment or after internalization into cancer cells.[1][3][4] This guide provides a comprehensive overview of the core principles of cleavable linker technology in ADC design.

The Rationale for Cleavable Linkers

The fundamental advantage of cleavable linkers lies in their ability to release the unmodified, highly potent payload at the site of action, which can then diffuse across cell membranes to exert a "bystander effect," killing adjacent antigen-negative tumor cells.[1][5][6] This is particularly advantageous for treating heterogeneous tumors.[6] The ideal linker must strike a delicate balance: it needs to be sufficiently stable in plasma to prevent premature drug release and systemic toxicity, yet labile enough to ensure efficient payload liberation within the target cells.[3][7]

Major Classes of Cleavable Linkers and Their Mechanisms

Cleavable linkers are broadly categorized based on their cleavage mechanism, which exploits the unique physiological conditions of the tumor microenvironment or the intracellular compartments of cancer cells.[5][8][9]

These linkers are designed to be substrates for enzymes that are highly expressed in tumor tissues or within the lysosomes of cancer cells.[][11]

• Peptide Linkers: These are the most widely used enzyme-cleavable linkers, often composed of dipeptides like valine-citrulline (Val-Cit) or valine-alanine (Val-Ala).[][11] These sequences are recognized and cleaved by lysosomal proteases, such as Cathepsin B, which are overexpressed in many tumor cells.[4][5][12] The Val-Cit linker, in particular, has been successfully employed in several approved ADCs, including Adcetris® and Polivy®.[5][8][11] Tetrapeptide linkers, such as glycine-glycine-phenylalanine-glycine (Gly-Gly-Phe-Gly), are also utilized and can offer enhanced stability in the bloodstream, as seen in the ADC Enhertu®.[11][13] To ensure the unimpeded cleavage by cathepsin, a self-immolative spacer like p-aminobenzyl carbamate (B1207046) (PABC) is often incorporated between the peptide sequence and the payload.[][14] Following peptide cleavage, the PABC spontaneously decomposes, releasing the unmodified drug.[12][14]

• β-Glucuronide Linkers: These linkers utilize β-glucuronidase, an enzyme found in lysosomes and the tumor microenvironment of solid tumors, to release the payload.[11][15] This approach has shown promise, with β-glucuronide-linked ADCs demonstrating minimal aggregation and significant efficacy in vivo.[14] β-galactosidase-cleavable linkers are also being explored, as this enzyme is also overexpressed in certain tumors.[7][11]

This class of linkers leverages the lower pH of endosomal (pH 5.5-6.2) and lysosomal (pH 4.5-5.0) compartments compared to the physiological pH of blood (pH 7.4).[5][12][13][]

• Hydrazone Linkers: Hydrazones are among the most common acid-cleavable linkers. They remain relatively stable at neutral pH but hydrolyze in the acidic intracellular environment to release the payload.[5][11][17] Mylotarg® and Besponsa® are examples of ADCs that have utilized hydrazone linker technology.[15] However, a notable drawback is their potential for slow hydrolysis at physiological pH, which can lead to premature drug release.[11]

• Other Acid-Labile Moieties: Carbonates, acetals, and ketals are other functional groups that exhibit pH-dependent hydrolysis and have been explored in ADC design.[12][][17]

These linkers are designed to be cleaved in the reducing environment inside the cell, where the concentration of glutathione (B108866) (GSH) is significantly higher (1-10 mM) than in the bloodstream (~5 µM).[18]

• Disulfide Linkers: The most prominent examples in this category contain a disulfide bond.[8][15] This bond is readily reduced by intracellular GSH, leading to the release of the payload.[8][18] The stability of disulfide linkers in circulation can be fine-tuned by introducing steric hindrance around the disulfide bond to prevent premature reduction.[17][18]

Quantitative Comparison of Cleavable Linkers

The selection of a linker is a data-driven process. The following table summarizes key quantitative parameters for different cleavable linker types.

Linker Type	Cleavage Stimulus	Intracellular Concentration of Stimulus	Extracellular Concentration of Stimulus	Plasma Stability	Key Examples	Approved ADCs
Enzyme-Sensitive
Valine-Citrulline	Cathepsin B	High (Lysosomes)	Low	High	mc-Val-Cit-PABC	Adcetris®, Polivy®, Padcev®[8]
Valine-Alanine	Cathepsin B	High (Lysosomes)	Low	High	mc-Val-Ala-PABC
Gly-Gly-Phe-Gly	Cathepsin B/L	High (Lysosomes)	Low	Very High[13]	GGFG	Enhertu®[11]
β-Glucuronide	β-glucuronidase	High (Lysosomes, TME)	Low	High	Glucuronide-PABC
pH-Sensitive
Hydrazone	Low pH	pH 4.5-6.2	pH 7.4	Moderate	AcBut	Mylotarg®, Besponsa®[9]
Carbonate	Low pH	pH 4.5-6.2	pH 7.4	Moderate to Low[17]	CL2A
Glutathione-Sensitive
Disulfide	Glutathione (GSH)	1-10 mM	~5 µM	Moderate to High	SPP, SPDB	ELAHERE®[8]

TME: Tumor Microenvironment

Visualization of Core Concepts

To further elucidate the principles of cleavable linker design, the following diagrams illustrate key pathways and workflows.

Caption: A high-level overview of an ADC's journey from circulation to payload release and cell killing.

Caption: The primary environmental triggers for payload release from cleavable linkers within a target cell.

Caption: A typical experimental cascade for the preclinical evaluation of an ADC with a cleavable linker.

Key Experimental Protocols

Robust and reproducible experimental data are paramount for the successful development of ADCs. Below are outlines of key protocols for assessing the characteristics of cleavable linkers.

This assay determines the potency (e.g., IC₅₀ value) of an ADC on antigen-positive and antigen-negative cell lines.[6][19][20]

• Objective: To measure the dose-dependent cytotoxic effect of the ADC.

• Principle: Measures the metabolic activity of viable cells, which is proportional to the number of living cells. Mitochondrial dehydrogenases in living cells reduce a tetrazolium salt (MTT or XTT) to a colored formazan (B1609692) product.[19]

• Methodology Outline:

  • Cell Seeding: Plate antigen-positive (Ag+) and antigen-negative (Ag-) cells in 96-well plates and incubate overnight.[21]

  • ADC Treatment: Treat cells with serial dilutions of the ADC, unconjugated antibody, and free payload as controls.[6][21]

  • Incubation: Incubate the plates for a period relevant to the payload's mechanism of action (typically 72-120 hours).[6]

  • Reagent Addition: Add MTT (5 mg/mL) or XTT solution to each well and incubate for 2-4 hours at 37°C.[19][21]

  • Solubilization (for MTT): If using MTT, add a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to dissolve the formazan crystals.[19][21]

  • Absorbance Measurement: Read the absorbance using a microplate reader (e.g., 570 nm for MTT).[19][21]

  • Data Analysis: Calculate cell viability relative to untreated controls and plot a dose-response curve to determine the IC₅₀ value.[6][19]

This assay assesses the stability of the linker and the extent of premature payload release in a plasma environment.[22]

• Objective: To quantify the amount of intact ADC and released payload over time in plasma.

• Methodology Outline:

  • Incubation: Incubate the ADC in plasma (e.g., human, mouse) at 37°C.[22]

  • Time Points: Collect aliquots at various time points (e.g., 0, 24, 48, 72 hours).

  • Quantification of Intact ADC (ELISA-based):

    • Coat a plate with the target antigen.[23]

    • Add plasma samples. The intact ADC will bind to the antigen.[23]

    • Detect the bound ADC using an enzyme-conjugated secondary antibody that recognizes the payload.[23] The signal is proportional to the concentration of intact ADC.

  • Quantification of Free Payload (LC-MS/MS-based):

    • Precipitate proteins from the plasma samples using an organic solvent (e.g., acetonitrile).[23]

    • Centrifuge to pellet the proteins and collect the supernatant.[23]

    • Analyze the supernatant using LC-MS/MS to quantify the concentration of the free payload.

  • Data Analysis: Plot the percentage of intact ADC or the concentration of free payload over time to determine the linker's stability and half-life in plasma.

This assay evaluates the ability of the released payload to kill neighboring antigen-negative cells.[6]

• Objective: To determine if the ADC can mediate bystander killing in a mixed cell population.

• Methodology Outline:

  • Cell Seeding: Create a co-culture of antigen-positive (Ag+) cells and fluorescently labeled (e.g., GFP) antigen-negative (Ag-) cells. Plate a monoculture of the labeled Ag- cells as a control.[6]

  • ADC Treatment: Treat both the co-culture and monoculture plates with serial dilutions of the ADC.[6]

  • Incubation: Incubate for 72-120 hours.[6]

  • Data Acquisition: Measure the fluorescence intensity in each well. This specifically quantifies the viability of the Ag- cell population.[6]

  • Data Analysis: Normalize the fluorescence of treated wells to untreated controls. A greater decrease in the viability of Ag- cells in the co-culture compared to the monoculture indicates a positive bystander effect.[6]

Conclusion

The cleavable linker is a linchpin in the design of effective and safe Antibody-Drug Conjugates. The choice between enzyme-sensitive, pH-sensitive, and glutathione-sensitive linkers depends on the specific target, the nature of the payload, and the desired therapeutic outcome. A thorough understanding of their cleavage mechanisms, coupled with rigorous quantitative analysis and detailed experimental validation, is essential for the development of the next generation of ADCs. As research progresses, novel cleavable linker technologies continue to emerge, further expanding the therapeutic potential of this powerful class of biopharmaceuticals.[1][12]

References

• 1. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 2. Towards a glutathione-cleavable azobenzene linker for antibody–drug conjugates - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC05824D [pubs.rsc.org]
• 3. adcreview.com [adcreview.com]
• 4. researchgate.net [researchgate.net]
• 5. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 9. Cleavable Linkers Play a Pivotal Role in the Success of Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]
• 11. An Introduction to Linkers in Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]
• 12. The common types of linkers in ADC drugs and their cleavage mechanisms in vivo [creativebiomart.net]
• 13. iphasebiosci.com [iphasebiosci.com]
• 14. Enzymatically Cleavable Linkers - Creative Biolabs [creativebiolabs.net]
• 15. Cleavable linkers for ADCs - ProteoGenix [proteogenix.science]
• 17. njbio.com [njbio.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 21. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 22. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 23. benchchem.com [benchchem.com]

An In-depth Technical Guide to Tetrazine-TCO Ligation for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetrazine-trans-cyclooctene (TCO) ligation, a cornerstone of bioorthogonal chemistry. Esteemed for its exceptional speed, specificity, and biocompatibility, this reaction has become an invaluable tool for researchers in bioconjugation, drug development, and cellular imaging. This document details the core mechanism, presents key quantitative data, offers detailed experimental protocols, and illustrates the reaction's utility with diagrams of the reaction mechanism, experimental workflows, and its application in studying cellular signaling.

Introduction: The Rise of a Bioorthogonal Powerhouse

The tetrazine-TCO ligation is a bioorthogonal reaction rooted in the inverse-electron-demand Diels-Alder (IEDDA) cycloaddition between a tetrazine and a trans-cyclooctene.[1] This "click chemistry" reaction is prized for its exceptionally rapid kinetics and high degree of specificity, enabling the covalent linking of biomolecules in complex biological environments without interfering with native biochemical processes.[2][3] The reaction proceeds efficiently under mild, physiological conditions and does not necessitate cytotoxic catalysts like copper, making it particularly well-suited for applications involving live cells and in vivo studies.[3][4] Its utility spans a wide range of applications, from the construction of antibody-drug conjugates (ADCs) and targeted drug delivery systems to live-cell imaging and the study of cellular signaling pathways.[4][5]

Core Mechanism: A Rapid and Irreversible Reaction

The tetrazine-TCO ligation proceeds through a two-step mechanism.[2] The initial and rate-determining step is a [4+2] inverse-electron-demand Diels-Alder cycloaddition, where the electron-deficient tetrazine acts as the diene and the strained, electron-rich TCO serves as the dienophile.[2][6] This cycloaddition forms a transient, unstable tricyclic intermediate.[2] Subsequently, this intermediate undergoes a rapid retro-Diels-Alder reaction, leading to the irreversible elimination of dinitrogen gas (N₂).[2][7] The final product is a stable dihydropyridazine, which can further tautomerize and oxidize.[2] The release of N₂ gas as the sole byproduct makes this reaction irreversible and straightforward to monitor.[5][7]

The reactivity of the tetrazine-TCO pair can be modulated by the electronic properties of the substituents on each molecule. Electron-withdrawing groups on the tetrazine and electron-donating groups on the TCO can accelerate the reaction rate by lowering the energy gap between the highest occupied molecular orbital (HOMO) of the dienophile and the lowest unoccupied molecular orbital (LUMO) of the diene.[6]

Mechanism of the Tetrazine-TCO bioorthogonal reaction.

Quantitative Data

The performance of the tetrazine-TCO ligation can be quantified by its second-order rate constant (k), which is a measure of the reaction speed. The tables below summarize key quantitative data from the literature.

Table 1: Second-Order Rate Constants for Tetrazine-TCO Ligation

Tetrazine Derivative	TCO Derivative	Rate Constant (k) (M⁻¹s⁻¹)	Conditions
General Range	General TCO	1 - 1 x 10⁶	General[1][7]
ATTO-tetrazines	TCO	up to 1000	-[1]
General	General TCO	> 800	-[1][4]
Methyl-substituted tetrazines	TCO	~1000	-[1]
Hydrogen-substituted tetrazines	TCO	up to 30,000	-[1]
Dipyridal tetrazine	TCO	2000 (±400)	9:1 methanol/water[8]
3,6-dipyridyl-s-tetrazine	d-TCO	366,000 (± 15,000)	25 °C in pure water[9]

| - | cyclopropane-fused TCO | 3,300,000 (± 40,000) | 25 °C in H₂O[10] |

Table 2: Typical Reaction Parameters

Parameter	Value	Conditions
Reaction pH	6 - 9	PBS buffer[1][7]
	7 - 9	For TCO-NHS ester reaction with primary amines[1]
Reaction Temperature	Room Temperature	General[1]
	4°C, 25°C, or 37°C	Depending on the application[1]
	Room Temperature or 4°C	Protein-protein conjugation[1]
Reaction Time	10 - 30 minutes	General[1]
	30 minutes - 2 hours	Protein-protein conjugation[1]

| | 60 minutes | Protein-protein conjugation[1] |

Experimental Protocols

Below are detailed methodologies for key experiments involving tetrazine-TCO ligation.

Protocol 1: Protein-Protein Conjugation

This protocol outlines a general procedure for conjugating two proteins using tetrazine-TCO ligation.

Materials:

• Protein A

• Protein B

• TCO-NHS ester

• Tetrazine-NHS ester

• Phosphate-buffered saline (PBS), pH 7.4

• 1 M Sodium bicarbonate (NaHCO₃)

• Anhydrous DMSO or DMF

• Spin desalting columns

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

• Protein Preparation:

  • Dissolve Protein A and Protein B in PBS at a concentration of 1-5 mg/mL.[11]

  • If the protein buffer contains primary amines (e.g., Tris or glycine), perform a buffer exchange into PBS using a spin desalting column.[1]

• Activation of Protein A with TCO-NHS Ester:

  • Immediately before use, prepare a 10 mM stock solution of TCO-NHS ester in anhydrous DMSO or DMF.[11]

  • To 100 µg of Protein A in PBS, add 5 µL of 1 M NaHCO₃.[1]

  • Add a 20-fold molar excess of the TCO-NHS ester to the protein solution.[11]

  • Incubate the reaction mixture for 60 minutes at room temperature.[1]

  • Stop the reaction by adding a quenching buffer to a final concentration of 50-100 mM and incubate for 5 minutes.[11]

  • Remove excess, unreacted TCO-NHS ester by passing the solution through a spin desalting column.[1][11]

• Activation of Protein B with Tetrazine-NHS Ester:

  • Immediately before use, prepare a stock solution of Tetrazine-NHS ester in anhydrous DMSO or DMF.[1]

  • To 100 µg of Protein B in PBS, add 5 µL of 1 M NaHCO₃.[1]

  • Add the Tetrazine-NHS ester to the protein solution.

  • Incubate the reaction mixture for 60 minutes at room temperature.[1]

  • Remove excess, unreacted Tetrazine-NHS ester using a spin desalting column.[1]

• Protein-Protein Ligation:

  • Mix the TCO-activated Protein A and the tetrazine-activated Protein B in a 1:1 molar ratio. For optimal results, a slight excess of the tetrazine-functionalized protein (1.05-1.5 molar equivalents) can be used.[1]

  • Incubate the reaction mixture at room temperature with gentle rotation.[1] Depending on the specific reactants and concentrations, the incubation time can range from 30 minutes to 2 hours.[1] The reaction can also be performed at 4°C, which may require a longer incubation time.[1]

• Purification and Storage:

  • The final conjugate can be purified from any remaining unreacted proteins using size-exclusion chromatography.[1]

  • Store the final conjugate at 4°C until further use.[1]

References

• 1. broadpharm.com [broadpharm.com]
• 2. Homodimeric Protein-Polymer Conjugates via the Tetrazine- trans-Cyclooctene Ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Building bioorthogonal click-release capable artificial receptors on cancer cell surface for imaging, drug targeting and delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetrazine- and trans-cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tetrazine bioorthogonal chemistry derived in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tetrazine-TCO Ligation: A Potential Simple Approach to Improve Tumor Uptake through Enhanced Blood Circulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. Mapping dynamic protein interactions in MAP kinase signaling using live-cell fluorescence fluctuation spectroscopy and imaging - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for APN-PEG36-Tetrazine Conjugation to Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The field of bioconjugation has been revolutionized by the advent of bioorthogonal chemistry, enabling the precise and efficient labeling of biomolecules in complex biological environments. Among these techniques, the inverse electron demand Diels-Alder (iEDDA) reaction between a tetrazine and a strained dienophile, such as a trans-cyclooctene (B1233481) (TCO), stands out for its exceptionally fast reaction kinetics, high specificity, and biocompatibility. This "click chemistry" approach allows for the formation of stable covalent bonds without the need for cytotoxic catalysts, making it ideal for the development of antibody-drug conjugates (ADCs).

APN-PEG36-tetrazine is a cleavable linker that incorporates a tetrazine moiety for bioorthogonal conjugation, a long-chain polyethylene (B3416737) glycol (PEG) spacer with 36 units, and an amine-reactive group for initial antibody ligation. The extended PEG chain enhances the solubility and pharmacokinetic properties of the resulting ADC, potentially reducing aggregation and improving in vivo circulation time. These application notes provide a detailed protocol for the conjugation of APN-PEG36-tetrazine to antibodies and the subsequent bioorthogonal reaction with a TCO-modified molecule.

Experimental Workflow Overview

The overall process for conjugating APN-PEG36-tetrazine to an antibody and then to a TCO-modified payload involves a two-stage process. The first stage is the functionalization of the antibody with the APN-PEG36-tetrazine linker. The second stage is the bioorthogonal "click" reaction between the tetrazine-modified antibody and a TCO-modified molecule of interest.

Application Notes and Protocols for the Step-by-Step Synthesis of Antibody-Drug Conjugates (ADCs) using APN-PEG36-tetrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics, combining the specificity of a monoclonal antibody (mAb) with the potent cytotoxic activity of a small molecule drug. The linker, which connects the antibody to the payload, is a critical component influencing the ADC's stability, efficacy, and safety. This document provides detailed application notes and protocols for the synthesis of ADCs using APN-PEG36-tetrazine, a cleavable linker featuring a 36-unit polyethylene (B3416737) glycol (PEG) spacer.[1][2][3][4][5][6]

The synthesis strategy leverages the highly efficient and bioorthogonal inverse-electron-demand Diels-Alder (iEDDA) reaction between a tetrazine moiety on the linker and a trans-cyclooctene (B1233481) (TCO) group introduced onto the antibody.[7][8] This "click chemistry" approach allows for a highly specific and rapid conjugation under mild, aqueous conditions, preserving the integrity and function of the antibody.[7] The long PEG chain enhances the hydrophilicity of the ADC, which can improve solubility, reduce aggregation, and optimize pharmacokinetic properties.[9][10][11][12] The 3-arylpropionitrile (APN) group offers a stable alternative to maleimide-based conjugation.

Physicochemical Properties of Key Reagents

A thorough understanding of the properties of the linker and conjugation partners is essential for successful ADC synthesis.

Property	APN-PEG36-tetrazine	TCO-NHS Ester
Molecular Formula	C94H161N7O38	Varies by specific TCO-NHS ester
Molecular Weight	~1997.3 g/mol	Varies
Appearance	Red solid to oil	White to off-white solid
Solubility	Soluble in DMSO, DMF, DCM, and water	Soluble in organic solvents (DMSO, DMF)
Storage Conditions	-20°C for long-term stability	-20°C, desiccated
Reactive Groups	Tetrazine (reacts with TCO), APN (for drug conjugation)	N-Hydroxysuccinimide (NHS) ester (reacts with amines)

Experimental Protocols

The synthesis of an ADC using APN-PEG36-tetrazine is a multi-step process involving the preparation of the drug-linker conjugate, modification of the antibody, and the final bioorthogonal conjugation.

Protocol 1: Synthesis of the Drug-Linker Conjugate (Payload-APN-PEG36-tetrazine)

This protocol describes the conjugation of a cytotoxic payload to the APN-PEG36-tetrazine linker. The specific reaction will depend on the functional groups available on the payload. This example assumes the payload has a functional group that can react with the APN moiety.

Materials:

• Cytotoxic Payload (e.g., with a reactive thiol group)

• APN-PEG36-tetrazine

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Purification System (e.g., Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC))

Procedure:

• Payload Preparation: Dissolve the cytotoxic payload in anhydrous DMF or DMSO to a final concentration of 10-20 mM.

• Linker Preparation: Immediately before use, dissolve the APN-PEG36-tetrazine in the same solvent to a concentration of 10 mM.

• Conjugation Reaction:

  • Add a 1.5 to 3-fold molar excess of the APN-PEG36-tetrazine solution to the payload solution.

  • Stir the reaction mixture at room temperature, protected from light, for 4-12 hours. The reaction progress can be monitored by LC-MS.

• Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Purify the resulting Payload-APN-PEG36-tetrazine conjugate by RP-HPLC to remove unreacted starting materials and byproducts.

• Characterization and Storage:

  • Confirm the identity and purity of the conjugate using LC-MS.

  • Lyophilize the pure fractions and store at -20°C under desiccated conditions until further use.

Protocol 2: Antibody Modification with TCO (TCO-Antibody)

This protocol details the introduction of the TCO moiety onto the antibody surface by targeting primary amines (e.g., lysine (B10760008) residues) using a TCO-NHS ester.

Materials:

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• TCO-PEGn-NHS ester (e.g., TCO-PEG4-NHS)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.5

• Desalting Columns (e.g., Zeba™ Spin Desalting Columns, 40K MWCO)

Procedure:

• Antibody Preparation:

  • Exchange the antibody into the Reaction Buffer (0.1 M Sodium Bicarbonate, pH 8.5) using a desalting column to remove any primary amine-containing buffer components.

  • Adjust the antibody concentration to 2-5 mg/mL.

• TCO-NHS Ester Stock Solution: Immediately before use, dissolve the TCO-NHS ester in anhydrous DMSO to a concentration of 10 mM.

• Modification Reaction:

  • Add a 5- to 20-fold molar excess of the TCO-NHS ester stock solution to the antibody solution. The optimal molar excess should be determined empirically to achieve the desired degree of labeling (DoL).

  • Incubate the reaction for 1-2 hours at room temperature with gentle mixing.

• Purification:

  • Remove excess, unreacted TCO-NHS ester by purifying the TCO-modified antibody using a desalting column, exchanging the buffer to PBS, pH 7.4.

• Characterization:

  • Determine the concentration of the modified antibody using a BCA assay or by measuring absorbance at 280 nm.

  • The degree of labeling (DoL) can be determined by MALDI-TOF mass spectrometry.

Protocol 3: ADC Synthesis via Tetrazine-TCO Ligation

This protocol describes the final conjugation step where the TCO-modified antibody is reacted with the Payload-APN-PEG36-tetrazine conjugate via an iEDDA reaction.

Materials:

• TCO-modified antibody

• Payload-APN-PEG36-tetrazine conjugate

• Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Reaction Setup:

  • Dissolve the Payload-APN-PEG36-tetrazine conjugate in PBS or a minimal amount of DMSO and then dilute in PBS.

  • Add a 1.5 to 3-fold molar excess of the Payload-APN-PEG36-tetrazine conjugate to the TCO-modified antibody solution.

• Incubation:

  • Incubate the reaction mixture at room temperature for 1-4 hours. The reaction can be monitored by the disappearance of the tetrazine's characteristic color or by analytical size-exclusion chromatography (SEC).

• Purification:

  • Purify the resulting ADC from excess drug-linker conjugate and other impurities using size-exclusion chromatography.

• Characterization and Storage:

  • Characterize the final ADC for purity, drug-to-antibody ratio (DAR), and aggregation (see Protocol 4).

  • Store the purified ADC at 4°C for short-term use or at -80°C for long-term storage.

Protocol 4: Characterization of the Final ADC

Thorough characterization is crucial to ensure the quality, consistency, and efficacy of the synthesized ADC.

Parameter	Method	Purpose
Purity and Aggregation	Size-Exclusion Chromatography (SEC-HPLC)[13]	To determine the percentage of monomeric ADC and quantify aggregates.
Drug-to-Antibody Ratio (DAR)	Hydrophobic Interaction Chromatography (HIC-HPLC)[10], UV-Vis Spectroscopy, Mass Spectrometry (LC-MS)[10][13]	To determine the average number of drug molecules conjugated per antibody.[13]
Identity and Integrity	Mass Spectrometry (LC-MS)[10]	To confirm the molecular weight of the ADC and its subunits.
Free Drug Content	Reverse-Phase HPLC (RP-HPLC)	To quantify the amount of unconjugated drug-linker.
In Vitro Cytotoxicity	Cell-based assays (e.g., MTS, MTT)	To evaluate the potency of the ADC on target cancer cell lines.
Binding Affinity	ELISA, Surface Plasmon Resonance (SPR)	To ensure the conjugation process has not compromised the antibody's binding to its target antigen.

Quantitative Data Summary

The efficiency of the TCO-tetrazine ligation is influenced by reaction conditions. The following table summarizes key quantitative data.

Parameter	Value	Conditions
Second-Order Rate Constant (k)	10^3 - 10^6 M⁻¹s⁻¹	General range for TCO-tetrazine ligation[7]
Reaction pH	6.0 - 9.0	PBS buffer[7]
Reaction Temperature	Room Temperature (20-25°C) or 37°C	Can be performed at 4°C with longer incubation[14]
Reaction Time	30 minutes - 2 hours	Dependent on reactant concentrations[15]
Molar Excess of Tetrazine	1.5 - 3 fold	Recommended for efficient conjugation

Visualizations

Experimental Workflow

Caption: Workflow for ADC synthesis using APN-PEG36-tetrazine.

Mechanism of Action: ADC-Induced Apoptosis

Caption: ADC mechanism leading to cancer cell apoptosis.[16][17]

References

• 1. benchchem.com [benchchem.com]
• 2. ebiohippo.com [ebiohippo.com]
• 3. targetmol.cn [targetmol.cn]
• 4. APN-PEG36-tetrazine|CAS |DC Chemicals [dcchemicals.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. APN-PEG36-tetrazine|Cas# [glpbio.cn]
• 7. broadpharm.com [broadpharm.com]
• 8. Tetrazine-PEG | BroadPharm [broadpharm.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Collection - PEGylation of Dipeptide Linker Improves Therapeutic Index and Pharmacokinetics of Antibody-Drug Conjugates - Bioconjugate Chemistry - Figshare [acs.figshare.com]
• 12. search.library.uvic.ca [search.library.uvic.ca]
• 13. Simultaneous Analysis of the Drug-to-Antibody Ratio, Free-Drug-Related Impurities, and Purity of Antibody-Drug Conjugates Based on Size Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 15. interchim.fr [interchim.fr]
• 16. Impact of Complex Apoptotic Signaling Pathways on Cancer Cell Sensitivity to Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for iEDDA Reactions with APN-PEG36-tetrazine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of APN-PEG36-tetrazine in inverse-electron-demand Diels-Alder (iEDDA) reactions. This advanced linker is a crucial tool in the development of antibody-drug conjugates (ADCs), enabling the precise and efficient conjugation of therapeutic payloads to targeting moieties.

The iEDDA reaction between a tetrazine and a strained dienophile, such as a trans-cyclooctene (B1233481) (TCO), is a cornerstone of bioorthogonal chemistry.[1] This reaction is characterized by its exceptionally fast kinetics, high specificity, and ability to proceed in complex biological environments without the need for a catalyst.[1] APN-PEG36-tetrazine is a cleavable linker that incorporates a tetrazine moiety for iEDDA ligation, a long polyethylene (B3416737) glycol (PEG) chain to enhance solubility and pharmacokinetic properties, and a cleavable functionality for controlled payload release within the target cell.[2][3]

Core Principles of the iEDDA Reaction with APN-PEG36-tetrazine

The iEDDA reaction is a [4+2] cycloaddition between the electron-deficient tetrazine ring of APN-PEG36-tetrazine and an electron-rich dienophile, typically a trans-cyclooctene (TCO) modified molecule (e.g., a TCO-functionalized antibody or cytotoxic drug).[1] The reaction proceeds rapidly at physiological conditions and is driven by the release of nitrogen gas, which makes the reaction irreversible.[4] The long PEG36 chain of the linker can improve the solubility and stability of the resulting conjugate.[5]

Experimental Data Summary

Parameter	Typical Value/Range	Notes
Reactants	APN-PEG36-tetrazine and a TCO-modified molecule	TCO is the most common dienophile due to its high reactivity.[3]
Solvent	Aqueous buffers (e.g., PBS, Borate buffer), DMSO, DMF	The reaction is efficient in a variety of polar solvents.[4]
pH	6.0 - 9.0	The reaction is tolerant of a range of pH values typical for biological applications.[4]
Temperature	Room Temperature (20-25°C)	The reaction proceeds rapidly at ambient temperature.[4]
Reactant Molar Ratio	1.5 to 5.0 molar excess of the less abundant reactant	An excess of one reactant can be used to drive the reaction to completion.
Reaction Time	Minutes to a few hours	Reaction times are dependent on the concentration of reactants and the specific TCO derivative used.
Second-Order Rate Constant (k₂)	Estimated to be in the range of 10³ - 10⁶ M⁻¹s⁻¹	Based on similar tetrazine-TCO reactions.[4]

Experimental Protocols

The following protocols provide a general framework for the use of APN-PEG36-tetrazine in the synthesis of an antibody-drug conjugate. Optimization of specific parameters may be required for different antibodies, payloads, and experimental setups.

Protocol 1: Preparation of a TCO-Modified Antibody

This protocol describes the modification of a monoclonal antibody (mAb) with a TCO-NHS ester to introduce the dienophile functionality.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• TCO-NHS ester (e.g., TCO-PEG4-NHS ester)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer: Borate Buffer (50 mM, pH 8.5)

• Desalting columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO)

Procedure:

• Antibody Preparation: Prepare the antibody solution at a concentration of 1-5 mg/mL in the reaction buffer.

• TCO-NHS Stock Solution: Immediately before use, dissolve the TCO-NHS ester in anhydrous DMSO to a concentration of 10 mM.

• Modification Reaction: Add a 5-10 molar excess of the TCO-NHS stock solution to the antibody solution. Incubate the reaction for 1-2 hours at room temperature with gentle mixing.

• Purification: Remove the unreacted TCO-NHS ester by passing the reaction mixture through a desalting column equilibrated with PBS, pH 7.4.

• Characterization: Determine the degree of labeling (DOL) of the TCO-modified antibody using UV-Vis spectroscopy or mass spectrometry.

Protocol 2: Conjugation of APN-PEG36-tetrazine to a Cytotoxic Payload

This protocol outlines the attachment of the APN-PEG36-tetrazine linker to a cytotoxic drug. The specific chemistry will depend on the functional groups available on the payload. This example assumes a payload with a reactive amine group.

Materials:

• Cytotoxic payload with an amine functional group

• APN-PEG36-tetrazine with a reactive ester (e.g., NHS ester)

• Anhydrous Dimethylformamide (DMF) or DMSO

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Reverse-phase HPLC system for purification

Procedure:

• Payload Solution: Dissolve the cytotoxic payload in anhydrous DMF or DMSO.

• Linker Activation: If the APN-PEG36-tetrazine does not have a pre-activated ester, it can be activated in situ using standard coupling reagents (e.g., HBTU, HATU).

• Conjugation Reaction: Add the APN-PEG36-tetrazine linker (1.2 equivalents) and a non-nucleophilic base like TEA or DIPEA (3 equivalents) to the payload solution. Stir the reaction at room temperature for 2-4 hours or until completion as monitored by LC-MS.

• Purification: Purify the resulting linker-payload conjugate by reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the product by LC-MS and NMR.

Protocol 3: iEDDA Reaction for ADC Synthesis

This protocol describes the final "click" reaction between the TCO-modified antibody and the APN-PEG36-tetrazine-payload conjugate.

Materials:

• TCO-modified antibody (from Protocol 1)

• APN-PEG36-tetrazine-payload conjugate (from Protocol 2)

• Conjugation Buffer: PBS, pH 7.4

• Purification system: Size Exclusion Chromatography (SEC) or Protein A chromatography

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the APN-PEG36-tetrazine-payload conjugate in DMSO.

• Conjugation Reaction: Add a 1.5 to 3.0 molar excess of the linker-payload stock solution to the TCO-modified antibody solution. The final concentration of DMSO in the reaction should not exceed 10% (v/v) to avoid antibody denaturation.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours. The progress of the reaction can be monitored by the disappearance of the characteristic pink/red color of the tetrazine.

• Purification: Purify the resulting ADC using SEC or Protein A chromatography to remove unreacted linker-payload and any aggregates.

• Characterization: Characterize the final ADC to determine the drug-to-antibody ratio (DAR), purity, and aggregation levels using techniques such as hydrophobic interaction chromatography (HIC), UV-Vis spectroscopy, and mass spectrometry.

Visualizations

Signaling Pathway: ADC Mechanism of Action

Caption: General mechanism of action for an Antibody-Drug Conjugate.

Experimental Workflow: ADC Synthesis

Caption: Experimental workflow for the synthesis of an ADC using iEDDA.

Logical Relationship: iEDDA Reaction

Caption: The inverse-electron-demand Diels-Alder (iEDDA) reaction mechanism.

References

• 1. ebiohippo.com [ebiohippo.com]
• 2. APN-PEG36-tetrazine|Cas# [glpbio.cn]
• 3. IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. APN-PEG36-tetrazine [m.chemicalbook.com]
• 5. dash.harvard.edu [dash.harvard.edu]

Application Notes and Protocols for APN-PEG36-tetrazine in Live Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

APN-PEG36-tetrazine is a novel molecular probe designed for targeted live cell imaging applications. This probe leverages the principles of bioorthogonal chemistry, specifically the inverse-electron-demand Diels-Alder (IEDDA) reaction, to achieve highly specific and efficient labeling of biological targets. It is composed of three key functional units:

• Aminopeptidase N (APN) Targeting Moiety: This component directs the probe to cells expressing Aminopeptidase N (also known as CD13), a transmembrane ectoenzyme that is often overexpressed in various cancer cells and is involved in tumor angiogenesis and metastasis.[1][2]

• PEG36 Linker: A 36-unit polyethylene (B3416737) glycol spacer enhances the probe's solubility and bioavailability while minimizing steric hindrance.

• Tetrazine Moiety: This functional group is one half of a highly reactive bioorthogonal pair. It rapidly and specifically "clicks" with a trans-cyclooctene (B1233481) (TCO) group, forming a stable covalent bond.[3] This reaction is exceptionally fast and occurs under physiological conditions without the need for a catalyst.[4]

The use of APN-PEG36-tetrazine in conjunction with a TCO-functionalized fluorescent reporter enables a powerful two-step "pre-targeting" strategy for live cell imaging. First, the APN-PEG36-tetrazine is administered to selectively bind to APN-expressing cells. After a sufficient incubation and wash period to remove unbound probe, a TCO-conjugated fluorophore is introduced. The subsequent rapid and specific click reaction results in the fluorescent labeling of the target cells with high precision and a potentially high signal-to-noise ratio, as the fluorophore is only activated or localized upon reaction. Many tetrazine-dye conjugates exhibit fluorescence quenching that is alleviated upon ligation, leading to a fluorogenic response.[5][6][7]

Principle of the Method: Pre-targeted Live Cell Imaging

The experimental approach involves two main stages:

• Targeting: APN-PEG36-tetrazine is introduced to the live cell culture. The APN-targeting portion of the molecule binds to the APN/CD13 receptors on the cell surface.

• Labeling: Following the removal of the unbound APN-PEG36-tetrazine, a fluorescent probe carrying a trans-cyclooctene (TCO) group is added. The tetrazine on the cell-bound probe reacts specifically with the TCO on the fluorophore via an IEDDA click reaction, resulting in the fluorescent labeling of the target cells.

This pre-targeting approach minimizes background fluorescence from unbound dye molecules, thereby enhancing the signal-to-noise ratio.[3][4]

Data Presentation

Quantitative Data for Tetrazine-TCO Ligation in Live Cell Imaging

Parameter	Typical Value/Range	Notes
Second-Order Rate Constant (k)	1 - 1x10^6 M⁻¹s⁻¹	Varies with the specific tetrazine and TCO derivatives used.[3]
Fluorescence Turn-On Ratio	15 to >3000-fold	Highly dependent on the fluorophore and the specific tetrazine structure.[5][8][9]
APN-PEG36-tetrazine Concentration	1 - 10 µM	Optimal concentration should be determined empirically for each cell line.
TCO-Fluorophore Concentration	1 - 5 µM	A slight molar excess relative to the estimated number of binding sites is often used.
Incubation Time (APN-PEG36-tetrazine)	30 - 60 minutes	Sufficient time for receptor binding.
Incubation Time (TCO-Fluorophore)	15 - 30 minutes	The click reaction is typically very rapid.
Signal-to-Noise Ratio (SNR)	>5	Can be significantly higher with fluorogenic probes and optimized washing steps.

APN/CD13 Expression in Various Cancer Cell Lines

Cell Line	Cancer Type	APN/CD13 Expression Level	Reference
HT-1080	Fibrosarcoma	High	[1][10][11][12]
B16-F10	Melanoma	High	[1]
MDA-MB-231	Breast Cancer	Moderate	[11]
MCF-7	Breast Cancer	Low/Negative	[12][13]
BT-20	Breast Cancer	Negative	[14]
BT-549	Breast Cancer	Positive	[14]

Experimental Protocols

Protocol 1: Live Cell Imaging of APN-Expressing Cells using APN-PEG36-tetrazine

Materials:

• APN-PEG36-tetrazine

• TCO-conjugated fluorescent dye (e.g., TCO-FITC, TCO-Cy5)

• APN-positive cells (e.g., HT-1080)

• APN-negative cells (e.g., MCF-7) for control

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Bovine serum albumin (BSA)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture:

  • Plate APN-positive and APN-negative cells on glass-bottom imaging dishes.

  • Culture overnight to allow for cell adherence.

• Targeting with APN-PEG36-tetrazine:

  • Prepare a 1-10 µM working solution of APN-PEG36-tetrazine in pre-warmed cell culture medium.

  • Wash the cells twice with warm PBS.

  • Incubate the cells with the APN-PEG36-tetrazine solution for 30-60 minutes at 37°C in a CO2 incubator.

• Washing:

  • Remove the APN-PEG36-tetrazine solution.

  • Wash the cells three times with PBS containing 1% BSA to remove unbound probe.

• Labeling with TCO-Fluorophore:

  • Prepare a 1-5 µM working solution of the TCO-fluorophore in pre-warmed cell culture medium.

  • Incubate the cells with the TCO-fluorophore solution for 15-30 minutes at 37°C, protected from light.

• Final Wash and Imaging:

  • Remove the TCO-fluorophore solution.

  • Wash the cells three times with PBS.

  • Add fresh cell culture medium or imaging buffer to the cells.

  • Image the cells immediately using a fluorescence microscope with the appropriate excitation and emission wavelengths for the chosen fluorophore.

Controls:

• Negative Cell Line Control: Perform the complete protocol on APN-negative cells to assess non-specific binding of the APN-PEG36-tetrazine.

• No-Tetrazine Control: Treat APN-positive cells with the TCO-fluorophore only to determine background fluorescence.

• No-TCO Control: Treat APN-positive cells with APN-PEG36-tetrazine only to assess any intrinsic fluorescence of the probe.

Visualizations

Experimental Workflow

Caption: Workflow for live cell imaging using APN-PEG36-tetrazine.

Pre-targeting and Bioorthogonal Reaction

Caption: Pre-targeting strategy for live cell imaging.

APN/CD13 Signaling Pathway

References

• 1. In Vivo Molecular Imaging of the Efficacy of Aminopeptidase N (APN/CD13) Receptor Inhibitor Treatment on Experimental Tumors Using 68Ga-NODAGA-c(NGR) Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Bioorthogonal labeling with tetrazine-dyes for super-resolution microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Green- to far-red-emitting fluorogenic tetrazine probes – synthetic access and no-wash protein imaging inside living cells - Chemical Science (RSC Publishing) DOI:10.1039/C6SC03879D [pubs.rsc.org]
• 7. csb.mgh.harvard.edu [csb.mgh.harvard.edu]
• 8. researchgate.net [researchgate.net]
• 9. Tetrazine-Isonitrile Bioorthogonal Fluorogenic Reactions Enable Multiplex Labeling and Wash-Free Bioimaging of Live Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Aminopeptidase N/CD13 targeting fluorescent probes: synthesis and application to tumor cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. In vivo optical imaging of CD13/APN-expression in tumor xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Expression of aminopeptidase-n (CD 13) in normal tissues and malignant neoplasms of epithelial and lymphoid origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for APN-PEG36-Tetrazine in Targeted Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aminopeptidase N (APN), also known as CD13, is a transmembrane ectoenzyme that is frequently overexpressed on the surface of tumor neovasculature and various cancer cells. This differential expression makes it an attractive target for the selective delivery of therapeutic agents to the tumor microenvironment. The asparagine-glycine-arginine (NGR) peptide motif has been identified as a ligand that specifically binds to APN.

The APN-PEG36-tetrazine linker is a novel tool for the construction of targeted drug delivery systems, particularly antibody-drug conjugates (ADCs). This heterobifunctional linker combines three key features:

• APN Targeting Moiety: While not containing the NGR peptide sequence itself, "APN" in the linker's name signifies its intended use in targeting Aminopeptidase N. It is designed to be conjugated to a targeting ligand, such as an antibody or a peptide (like NGR), that directs the construct to APN-expressing cells.

• PEG36 Spacer: A 36-unit polyethylene (B3416737) glycol (PEG) spacer enhances the solubility and pharmacokinetic properties of the resulting conjugate, potentially prolonging its circulation time and reducing immunogenicity.[1]

• Tetrazine Moiety: This functional group enables rapid and highly specific bioorthogonal conjugation to a drug molecule functionalized with a strained alkene, such as a trans-cyclooctene (B1233481) (TCO), through an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition, a form of "click chemistry".[2] This reaction is highly efficient under mild, aqueous conditions, making it ideal for bioconjugation.

This document provides detailed application notes and protocols for utilizing APN-PEG36-tetrazine in the development of targeted drug delivery systems.

Data Presentation

The following tables summarize key quantitative data for APN-targeted drug delivery systems. Since specific data for APN-PEG36-tetrazine is limited in publicly available literature, representative data from studies using NGR peptides, which also target APN, are included to provide context and expected performance benchmarks.

Table 1: In Vitro Cytotoxicity of APN-Targeted Drug Conjugates

Cell Line	APN Expression	Drug Conjugate	IC50	Reference
HT-1080 (Fibrosarcoma)	Positive	NPh-Dox-NGR	~7.5 µM	[3]
HT-1080 (Fibrosarcoma)	Positive	Free Doxorubicin	~12.5 µM	[3]
MCF-7 (Breast Cancer)	Negative	NPh-Dox-NGR	> 25 µM	[3]
MCF-7 (Breast Cancer)	Negative	Free Doxorubicin	~15 µM	[3]
SK-BR-3 (Breast Cancer, HER2+)	High	Trastuzumab(MMAE)₂	55 ± 10 pM	[4]

Note: NPh-Dox-NGR is a doxorubicin-phospholipid nanoparticle system targeted with an NGR peptide. Trastuzumab(MMAE)₂ is an ADC, with data provided for context on potent ADC cytotoxicity.

Table 2: In Vivo Tumor Growth Inhibition of APN-Targeted Drug Conjugates

Xenograft Model	Treatment Group	Dosage	Tumor Growth Inhibition (%)	Reference
Kaposi's Sarcoma	NGR-Daunorubicin Conjugate 1	Not Specified	37.7	[5]
A549 (Lung Cancer)	DNA1-Doxorubicin Conjugate	Not Specified	50.98	[6]
A549 (Lung Cancer)	Free Doxorubicin	Not Specified	35.26	[6]

Note: Data from NGR-peptide and other targeted conjugates are used as surrogates to illustrate the potential efficacy of APN-targeted therapies.

Table 3: Characterization of Tetrazine-Linked Antibody-Drug Conjugates

Parameter	Method	Typical Value	Reference
Drug-to-Antibody Ratio (DAR)	LC-MS, HIC-HPLC	>1.9 (for site-specific)	[4]
Reaction Time (Tetrazine-TCO)	HPLC	3 hours (at 25°C)	[4]
Conjugation Efficiency	LC-MS	Near-quantitative	[4]

Experimental Protocols

Protocol 1: Synthesis of an APN-Targeted Antibody-Drug Conjugate (ADC)

This protocol describes the two-step synthesis of an ADC using an APN-targeting antibody, the APN-PEG36-tetrazine linker, and a TCO-functionalized cytotoxic drug.

Materials:

• APN-targeting monoclonal antibody (e.g., an anti-CD13 antibody or an antibody to be targeted to APN-expressing tumors)

• APN-PEG36-tetrazine-NHS ester

• TCO-functionalized cytotoxic drug (e.g., TCO-MMAE)

• Phosphate Buffered Saline (PBS), pH 7.4

• 1 M Sodium Bicarbonate (NaHCO₃)

• Anhydrous Dimethylsulfoxide (DMSO)

• Spin desalting columns

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

• Antibody Preparation:

  • Dissolve the APN-targeting antibody in PBS at a concentration of 5-10 mg/mL.

  • If the antibody buffer contains primary amines (e.g., Tris), perform a buffer exchange into PBS using a spin desalting column.

• Conjugation of APN-PEG36-tetrazine to the Antibody:

  • Prepare a 10 mM stock solution of APN-PEG36-tetrazine-NHS ester in anhydrous DMSO immediately before use.

  • To the antibody solution, add 1/20th volume of 1 M NaHCO₃ to raise the pH to ~8.3.

  • Add a 5- to 20-fold molar excess of the APN-PEG36-tetrazine-NHS ester stock solution to the antibody solution.

  • Incubate the reaction mixture for 60 minutes at room temperature with gentle mixing.

  • Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM and incubate for 5 minutes.

  • Remove excess, unreacted linker by purification using a spin desalting column, exchanging the buffer back to PBS, pH 7.4.

• Conjugation of TCO-Drug to the Tetrazine-Modified Antibody:

  • Prepare a stock solution of the TCO-functionalized drug in DMSO.

  • Add a 1.5- to 3-fold molar excess of the TCO-drug to the tetrazine-modified antibody solution.

  • Incubate the reaction for 1-3 hours at room temperature. The reaction progress can be monitored by the disappearance of the characteristic pink color of the tetrazine.

  • The resulting ADC can be purified from unreacted drug and solvent using a spin desalting column.

• Characterization of the ADC:

  • Drug-to-Antibody Ratio (DAR): Determine the average DAR using Hydrophobic Interaction Chromatography (HIC)-HPLC or LC-MS.[7][8]

  • Purity and Aggregation: Analyze the ADC by size-exclusion chromatography (SEC)-HPLC.

  • Binding Affinity: Confirm that the conjugation has not compromised the antibody's binding to APN using ELISA or flow cytometry with APN-positive cells.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol assesses the potency of the APN-targeted ADC in killing APN-positive cancer cells.

Materials:

• APN-positive cancer cell line (e.g., HT-1080)

• APN-negative cancer cell line (e.g., MCF-7) for specificity testing

• Complete cell culture medium

• APN-targeted ADC

• Untargeted control ADC (isotype control)

• Free cytotoxic drug

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Plate reader

Procedure:

• Cell Seeding:

  • Seed the APN-positive and APN-negative cells in separate 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment:

  • Prepare serial dilutions of the APN-targeted ADC, control ADC, and free drug in complete culture medium.

  • Remove the old medium from the cells and add 100 µL of the drug dilutions to the respective wells. Include untreated cells as a control.

• Incubation:

  • Incubate the plates for 72-96 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the cell viability against the logarithm of the drug concentration and determine the IC50 value using a suitable curve-fitting software.[9]

Protocol 3: Cellular Internalization Assay using Flow Cytometry

This protocol quantifies the uptake of the APN-targeted ADC into APN-positive cells.

Materials:

• APN-positive cancer cell line

• Fluorescently labeled APN-targeted ADC (e.g., labeled with Alexa Fluor 488)

• Fluorescently labeled isotype control ADC

• FACS buffer (PBS with 1% BSA and 0.1% sodium azide)

• Acidic wash buffer (e.g., PBS pH 2.5) to strip surface-bound antibody

• Neutralizing buffer (e.g., PBS pH 8.9)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Harvest the cells and resuspend them in cold FACS buffer at a concentration of 1x10⁶ cells/mL.

• Antibody Incubation:

  • Add the fluorescently labeled APN-targeted ADC or control ADC to the cells at a predetermined concentration (e.g., 10 µg/mL).

  • Incubate the cells at 37°C for various time points (e.g., 0, 1, 4, 24 hours) to allow for internalization. A 0-hour time point on ice serves as a surface binding control.

• Washing and Staining:

  • After incubation, wash the cells twice with cold FACS buffer.

  • To distinguish between surface-bound and internalized antibody, an acid wash can be performed. Resuspend the cells in acidic wash buffer for a short period (e.g., 2.5 minutes) and then neutralize with the neutralizing buffer.[10]

• Flow Cytometry Analysis:

  • Analyze the cells on a flow cytometer, measuring the fluorescence intensity of at least 10,000 cells per sample.

• Data Analysis:

  • The mean fluorescence intensity (MFI) of the cell population is proportional to the amount of internalized ADC. Plot the MFI against time to visualize the internalization kinetics.

Protocol 4: In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol evaluates the anti-tumor activity of the APN-targeted ADC in vivo.

Materials:

• Immunodeficient mice (e.g., NOD-SCID or nude mice)

• APN-positive tumor cells

• APN-targeted ADC

• Vehicle control (e.g., saline)

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Subcutaneously inject a suspension of APN-positive tumor cells (e.g., 5x10⁶ cells in Matrigel) into the flank of each mouse.

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment:

  • Randomize the mice into treatment groups (e.g., vehicle control, APN-targeted ADC, isotype control ADC).

  • Administer the treatments intravenously (e.g., once or twice a week) at a predetermined dose.

• Tumor Measurement:

  • Measure the tumor dimensions with calipers two to three times per week.

  • Calculate the tumor volume using the formula: Volume = (length x width²)/2.

• Data Analysis:

  • Plot the mean tumor volume ± SEM for each group over time.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

  • Monitor animal body weight as an indicator of toxicity.

• Biodistribution (Optional):

  • To assess tumor targeting, the ADC can be radiolabeled or fluorescently labeled.

  • At the end of the study, or at various time points, mice can be euthanized, and organs and tumors collected to quantify the amount of ADC accumulated in each tissue.[11][12]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: APN/CD13 Signaling Pathways in Cancer.

Caption: Workflow for APN-Targeted ADC Synthesis.

References

• 1. news-medical.net [news-medical.net]
• 2. agilent.com [agilent.com]
• 3. mdpi.com [mdpi.com]
• 4. Rapid and Efficient Generation of Stable Antibody–Drug Conjugates via an Encoded Cyclopropene and an Inverse‐Electron‐Demand Diels–Alder Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vivo Tumor Growth Inhibition and Antiangiogenic Effect of Cyclic NGR Peptide-Daunorubicin Conjugates Developed for Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Doxorubicin-Conjugated Innovative 16-mer DNA Aptamer-Based Annexin A1 Targeted Anti-Cancer Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. rapidnovor.com [rapidnovor.com]
• 9. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. adcreview.com [adcreview.com]
• 11. researchgate.net [researchgate.net]
• 12. Tissue biodistribution and tumor targeting of near-infrared labelled anti-CD38 antibody-drug conjugate in preclinical multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling Proteins with APN-PEG36-tetrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The labeling of proteins with specific moieties is a cornerstone of modern biological research and therapeutic development. The inverse-electron-demand Diels-Alder (iEDDA) reaction between a tetrazine and a trans-cyclooctene (B1233481) (TCO) has emerged as a powerful tool for bioorthogonal conjugation due to its exceptionally fast reaction kinetics, high specificity, and biocompatibility. This protocol details the use of APN-PEG36-tetrazine, a cleavable linker, for the efficient and specific labeling of proteins, with a particular focus on its application in the synthesis of Antibody-Drug Conjugates (ADCs).

APN-PEG36-tetrazine is a heterobifunctional linker featuring a tetrazine group for reaction with a TCO-modified protein, a long polyethylene (B3416737) glycol (PEG) chain (36 units) to enhance solubility and reduce steric hindrance, and a cleavable moiety. This cleavable feature is particularly advantageous in the context of ADCs, as it allows for the controlled release of a therapeutic payload within the target cell. The iEDDA reaction proceeds rapidly under mild, aqueous conditions without the need for a catalyst, making it an ideal choice for conjugating sensitive biological molecules.[1][2]

Principle of the Method

The labeling strategy involves a two-step process. First, the protein of interest (e.g., an antibody) is functionalized with a TCO group. This is typically achieved by reacting primary amines (e.g., lysine (B10760008) residues) on the protein surface with a TCO-NHS ester. Following the removal of excess TCO reagent, the TCO-modified protein is then reacted with APN-PEG36-tetrazine, which can be pre-conjugated to a payload of interest (e.g., a cytotoxic drug). The highly efficient and specific iEDDA "click" reaction forms a stable covalent bond, yielding the final labeled protein or ADC.

Quantitative Data Summary

The efficiency and kinetics of the TCO-tetrazine ligation are critical for successful bioconjugation. The following tables summarize key quantitative data related to this bioorthogonal reaction.

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation

Reactants	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Solvent/Buffer	Temperature (°C)	Reference
Dipyridyl tetrazine and TCO	2000 (±400)	9:1 Methanol/Water	Room Temperature	[3]
Methyl-substituted tetrazines with TCO	~1000	Aqueous	Room Temperature	[3]
Hydrogen-substituted tetrazines with TCO	up to 30,000	Aqueous	Room Temperature	[3]
General TCO-Tetrazine	1 - 1 x 10⁶	PBS	Room Temperature	[2]
PEGylated TCO with fluorogenic Tetrazine	13,000 - 750,000	PBS	37	[4]

Table 2: Stability of Tetrazine Derivatives

Tetrazine Derivative	Medium	Half-life	Temperature (°C)	Reference
Various conjugatable tetrazines	PBS (pH 7.4)	Variable (compound dependent)	37	[5]
Triazolyl-tetrazine	DMEM with 10% FBS	Stable after 24 hours	37	[6]
18F-labeled triazolyl-tetrazine	DMEM with FBS	Stable after 2 hours	37	[6][7]
Diphenyl-s-tetrazine conjugates	in vivo (mice)	Good stability	-	[8]

Experimental Protocols

Protocol 1: Activation of Protein with TCO-NHS Ester

This protocol describes the modification of a protein with trans-cyclooctene (TCO) groups by targeting primary amines.

Materials:

• Protein of interest (e.g., antibody) at 1-5 mg/mL in amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG-NHS ester (e.g., TCO-PEG4-NHS ester)

• Anhydrous DMSO or DMF

• 1 M Sodium Bicarbonate (NaHCO₃)

• Spin desalting columns

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

• Protein Preparation: If the protein solution contains primary amines (e.g., Tris or glycine (B1666218) buffer), exchange the buffer to PBS (pH 7.4) using a spin desalting column. Adjust the protein concentration to 1-5 mg/mL.[9]

• TCO-NHS Ester Solution Preparation: Immediately before use, prepare a 10 mM stock solution of TCO-PEG-NHS ester in anhydrous DMSO or DMF.[10]

• Reaction Setup:

  • To 100 µg of the protein solution, add 5 µL of 1 M NaHCO₃.[2][3]

  • Add a 10- to 20-fold molar excess of the 10 mM TCO-PEG-NHS ester solution to the protein solution.[9]

• Incubation: Incubate the reaction mixture for 60 minutes at room temperature with gentle mixing.[2][3]

• Quenching (Optional): To quench the reaction, add the quenching buffer to a final concentration of 50-100 mM and incubate for 5 minutes at room temperature.[10]

• Purification: Remove excess, unreacted TCO-NHS ester by passing the reaction mixture through a spin desalting column, exchanging the buffer back to PBS (pH 7.4).[2][3]

• Quantification: Determine the concentration of the purified TCO-activated protein using a standard protein assay (e.g., BCA or Bradford).

Protocol 2: Conjugation of TCO-Activated Protein with APN-PEG36-tetrazine

This protocol details the final ligation step to conjugate the TCO-activated protein with APN-PEG36-tetrazine (or a payload conjugated to it).

Materials:

• Purified TCO-activated protein

• APN-PEG36-tetrazine (or APN-PEG36-tetrazine-payload conjugate)

• Reaction Buffer (PBS, pH 7.4)

Procedure:

• Reactant Preparation:

  • Prepare the TCO-activated protein in PBS at a suitable concentration.

  • Dissolve the APN-PEG36-tetrazine (or its conjugate) in a compatible solvent (e.g., DMSO) and then dilute it into the reaction buffer.

• Reaction Setup:

  • Mix the TCO-activated protein with the APN-PEG36-tetrazine solution. A slight molar excess (1.1 to 2-fold) of the tetrazine reagent is often recommended to drive the reaction to completion.[9]

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.[9] The reaction progress can be monitored by the disappearance of the characteristic pink color of the tetrazine.[9]

• Purification (Optional): If necessary, the final conjugate can be purified from excess APN-PEG36-tetrazine reagent using size-exclusion chromatography or dialysis.[9]

• Characterization: Analyze the final conjugate by SDS-PAGE, mass spectrometry, and other relevant analytical techniques to confirm successful conjugation and determine the drug-to-antibody ratio (DAR) in the case of ADC synthesis.

Visualizations

Experimental Workflow for ADC Synthesis

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Enabling Universal Access to Rapid and Stable Tetrazine Bioorthogonal Probes through Triazolyl-Tetrazine Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improved Metabolic Stability for 18F PET Probes Rapidly Constructed via Tetrazine trans-Cyclooctene Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. interchim.fr [interchim.fr]

Application Notes and Protocols for APN-PEG36-Tetrazine Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the techniques and methods for utilizing APN-PEG36-tetrazine in bioconjugation. The protocols are designed to guide researchers in the successful implementation of this heterobifunctional linker for creating stable and specific biomolecular conjugates, particularly in the context of antibody-drug conjugates (ADCs) and other targeted therapeutic and diagnostic agents.

Introduction

APN-PEG36-tetrazine is a highly versatile, heterobifunctional crosslinker designed for two-step sequential bioconjugation. It features two distinct reactive moieties connected by a 36-unit polyethylene (B3416737) glycol (PEG) spacer. The PEG chain enhances solubility, reduces aggregation, and minimizes immunogenicity of the resulting conjugate.

The two key reactive groups are:

• 3-Arylpropiolonitrile (APN): This is a thiol-reactive group that specifically targets cysteine residues on proteins and other biomolecules. The reaction between the APN moiety and a thiol group forms a stable thioether linkage, offering a significant advantage in stability over traditional maleimide-based conjugations.[1][2]

• Tetrazine: This moiety is a key component of bioorthogonal chemistry and reacts specifically and rapidly with a trans-cyclooctene (B1233481) (TCO) group through an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition. This "click chemistry" reaction is highly efficient, proceeds under mild, physiological conditions, and is orthogonal to most biological functional groups.

The unique combination of these two reactive groups allows for a controlled, stepwise approach to bioconjugation, making APN-PEG36-tetrazine an ideal tool for the development of complex bioconjugates such as ADCs, where a targeting antibody is first functionalized with the linker and then conjugated to a therapeutic payload.

Data Presentation

Quantitative Data Summary

The following table summarizes key quantitative parameters associated with the bioconjugation reactions involving APN-PEG-tetrazine linkers. The data is compiled from literature sources and provides a basis for experimental design and expectation.

Parameter	Value	Conditions	Source
APN-Cysteine Reaction
Reaction pH	7.5 - 9.0	PBS buffer	[2]
Reaction Temperature	Room Temperature	[2]
Reaction Time	2 - 12 hours	[2]
Linkage Stability	More stable than maleimide-thiol linkage	In vitro and in vivo	[1][3]
Tetrazine-TCO Reaction
Second-Order Rate Constant	10³ - 10⁶ M⁻¹s⁻¹	Aqueous buffer
Reaction pH	6.5 - 7.5	PBS buffer	[1]
Reaction Temperature	Room Temperature or 37°C
Reaction Time	Minutes to 2 hours

Experimental Protocols

Protocol 1: Functionalization of a Cysteine-Containing Protein with APN-PEG36-Tetrazine

This protocol describes the first step of the bioconjugation process, where the APN moiety of the linker is reacted with a free cysteine residue on a protein (e.g., an antibody).

Materials:

• Cysteine-containing protein (e.g., antibody) in a suitable buffer (e.g., PBS)

• APN-PEG36-tetrazine

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.5-9.0

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Purification system: Size-exclusion chromatography (SEC) column or dialysis cassettes

Procedure:

• Protein Preparation:

  • If the protein has disulfide bonds that need to be reduced to generate free cysteines, treat the protein with a reducing agent like TCEP (tris(2-carboxyethyl)phosphine).

  • Remove the reducing agent using a desalting column or dialysis, exchanging the buffer to the Reaction Buffer (pH 7.5-9.0).

  • Adjust the protein concentration to 1-10 mg/mL in the Reaction Buffer.

• APN-PEG36-Tetrazine Preparation:

  • Prepare a stock solution of APN-PEG36-tetrazine in anhydrous DMSO at a concentration of 1-10 mM.

• Conjugation Reaction:

  • Add a 5-20 fold molar excess of the APN-PEG36-tetrazine stock solution to the protein solution. The optimal molar ratio should be determined empirically for each specific protein.

  • Incubate the reaction mixture at room temperature for 2-12 hours with gentle mixing.

• Purification:

  • Remove the excess, unreacted APN-PEG36-tetrazine and byproducts by purifying the reaction mixture using an SEC column or by dialysis against PBS (pH 7.4).

• Characterization:

  • Determine the concentration of the purified tetrazine-modified protein using a spectrophotometer (e.g., NanoDrop) by measuring the absorbance at 280 nm.

  • The degree of labeling (DOL), which is the number of tetrazine linkers per protein, can be determined using UV-Vis spectroscopy by measuring the absorbance at both 280 nm (for the protein) and the characteristic absorbance of the tetrazine group (around 520-540 nm). Alternatively, mass spectrometry can be used for a more precise DOL determination.

Protocol 2: Bioorthogonal Ligation of Tetrazine-Modified Protein with a TCO-Functionalized Molecule

This protocol describes the second step, where the tetrazine-functionalized protein is reacted with a molecule containing a trans-cyclooctene (TCO) group.

Materials:

• Purified tetrazine-modified protein from Protocol 1

• TCO-functionalized molecule (e.g., a drug, fluorescent dye, or imaging agent)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Purification system: Size-exclusion chromatography (SEC) column or dialysis cassettes

Procedure:

• TCO-Molecule Preparation:

  • Dissolve the TCO-functionalized molecule in a compatible solvent (e.g., DMSO or water) to a known concentration.

• Ligation Reaction:

  • In a reaction tube, combine the tetrazine-modified protein with the TCO-functionalized molecule. A 1.5 to 5-fold molar excess of the TCO-molecule over the available tetrazine groups is recommended to drive the reaction to completion.

  • Incubate the reaction mixture for 1-2 hours at room temperature. The progress of the reaction can be monitored by the disappearance of the characteristic pink/red color of the tetrazine.

• Purification:

  • Purify the final bioconjugate from any unreacted TCO-molecule using an appropriate method such as SEC or dialysis.

• Characterization:

  • The final conjugate can be analyzed by various techniques, including:

    • SDS-PAGE: To visualize the increase in molecular weight of the protein after conjugation.

    • UV-Vis Spectroscopy: To confirm the disappearance of the tetrazine absorbance peak.

    • Mass Spectrometry (e.g., ESI-MS or MALDI-TOF): To determine the precise molecular weight of the final conjugate and confirm successful ligation.

    • HPLC (e.g., SEC-HPLC or RP-HPLC): To assess the purity and aggregation state of the final conjugate.

Mandatory Visualizations

Caption: Experimental workflow for the two-step bioconjugation using APN-PEG36-tetrazine.

Caption: Chemical reactions involved in the APN-PEG36-tetrazine bioconjugation process.

References

• 1. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]
• 3. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for Stoichiometric Calculations in APN-PEG36-Tetrazine Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: The development of antibody-drug conjugates (ADCs) as targeted therapeutics has been significantly advanced by the advent of bioorthogonal chemistry.[1][2] The inverse-electron-demand Diels-Alder (iEDDA) reaction between a tetrazine and a trans-cyclooctene (B1233481) (TCO) is a cornerstone of modern bioconjugation, prized for its exceptionally fast kinetics, high specificity, and biocompatibility.[1][3] The APN-PEG36-tetrazine linker is a specialized reagent designed for ADC synthesis, incorporating a cleavable APN moiety, a 36-unit polyethylene (B3416737) glycol (PEG) spacer to enhance solubility, and a tetrazine group for bioorthogonal ligation.[4][5]

This document provides detailed application notes and protocols focusing on the critical stoichiometric calculations required for the successful use of APN-PEG36-tetrazine in the two-step process of ADC creation: (1) the modification of an antibody with the tetrazine linker and (2) the subsequent bioorthogonal "click" reaction with a TCO-functionalized payload.

Stoichiometric Principles

Achieving a homogenous ADC with a controlled drug-to-antibody ratio (DAR) is critical for ensuring a predictable pharmacokinetic profile and therapeutic window.[1] This requires careful control of the stoichiometry in both the antibody modification and the final ligation steps.

Antibody Modification with APN-PEG36-Tetrazine

The first step involves covalently attaching the tetrazine linker to the antibody. Assuming the APN-PEG36-tetrazine is functionalized with an N-hydroxysuccinimide (NHS) ester, it will react with primary amines on the antibody, primarily the ε-amino groups of lysine (B10760008) residues. To control the average number of linkers per antibody, known as the Degree of Labeling (DoL), a molar excess of the linker is used.

The optimal molar ratio of linker-to-antibody is empirical and must be determined for each specific antibody to achieve the desired DoL.[6] A common starting point is a 5- to 20-fold molar excess of the tetrazine linker.[6][7]

Tetrazine-TCO Bioorthogonal Ligation

The iEDDA reaction between tetrazine and TCO is exceptionally fast and proceeds with a theoretical 1:1 stoichiometry.[8] In practice, to ensure the reaction goes to completion, a slight molar excess of one component is often employed.[8][9] It is common to use a 1.05 to 1.5-fold molar excess of the tetrazine-functionalized molecule relative to the TCO-functionalized molecule, or vice-versa.[7][9]

Quantitative Data Summary

The following tables summarize key quantitative parameters for planning and optimizing conjugation reactions.

Table 1: Recommended Parameters for Antibody Modification via NHS-Ester Chemistry

Parameter	Recommended Value	Notes
Linker:Antibody Molar Ratio	5 - 20 fold excess	Must be optimized empirically to achieve desired DoL.[6][7]
Antibody Concentration	2 - 10 mg/mL	Ensure antibody is in an amine-free buffer.[6]
Reaction Buffer	Phosphate-buffered saline (PBS) or 100 mM sodium phosphate	Must be free of primary amines (e.g., Tris).[6][9]
Reaction pH	7.2 - 7.5	Optimal for NHS-ester reaction with lysine residues.[6]
Temperature	Room Temperature or 4°C	Reaction is typically faster at room temperature.[6]

| Duration | 1 - 2 hours at RT; Overnight at 4°C | Longer incubation may be needed at 4°C.[6][9] |

Table 2: Recommended Parameters for Tetrazine-TCO Ligation

Parameter	Recommended Value	Notes
Stoichiometry (Tetrazine:TCO)	1.05 - 1.5 : 1	A slight excess of one reactant drives the reaction to completion.[7][9]
Reactant Concentration	Nanomolar to Micromolar	The reaction is efficient even at low concentrations.[7]
Reaction Buffer	Phosphate-buffered saline (PBS)	The reaction is robust in a variety of aqueous buffers.[9]
Reaction pH	6.0 - 9.0	The ligation is efficient across a broad pH range.[7][9]
Temperature	Room Temperature, 4°C, or 37°C	Reaction is very fast at RT; 37°C can accelerate it further.[7][9]

| Duration | 30 - 60 minutes | The reaction is often complete within an hour.[7][9] |

Table 3: Reaction Kinetics for Tetrazine-TCO Ligation

Tetrazine Type	Second-Order Rate Constant (k)	Notes
General Range	1 - 1 x 10⁶ M⁻¹s⁻¹	Varies significantly based on tetrazine and TCO structure.[7]
Hydrogen-substituted tetrazines	up to 30,000 M⁻¹s⁻¹	Generally faster than methyl-substituted tetrazines.[7]
Methyl-substituted tetrazines	~1000 M⁻¹s⁻¹	A common and stable variant.[7]

| Dipyridal tetrazine | 2000 (±400) M⁻¹s⁻¹ | A widely used, reactive tetrazine.[3][7] |

Experimental Protocols

The overall process for generating the final ADC involves two main experimental stages, as illustrated in the workflow diagram below.

Caption: General experimental workflow for ADC synthesis.

Protocol 1: Modification of Antibody with APN-PEG36-Tetrazine (NHS Ester)

This protocol outlines the conjugation of an NHS-ester functionalized tetrazine linker to an antibody.

Materials:

• Antibody of interest

• APN-PEG36-Tetrazine, NHS Ester

• Reaction Buffer: 1X PBS, pH 7.4 (amine-free)

• Anhydrous Dimethylsulfoxide (DMSO)

• Quenching Buffer: 1M Tris-HCl, pH 8.0

• Spin desalting columns or Size-Exclusion Chromatography (SEC) system

Procedure:

• Antibody Preparation:

  • Exchange the antibody into the Reaction Buffer to a final concentration of 2-10 mg/mL.

  • Calculate the molar quantity of the antibody. (MW of IgG ≈ 150,000 g/mol ).

• Tetrazine Linker Preparation:

  • Immediately before use, prepare a 10 mM stock solution of the APN-PEG36-Tetrazine linker in anhydrous DMSO.[7]

• Conjugation Reaction:

  • Add the desired molar excess of the tetrazine linker stock solution to the antibody solution. For initial optimization, test a range (e.g., 5x, 10x, 20x).

  • Incubate the reaction for 1-2 hours at room temperature with gentle mixing.[6][7] Alternatively, the reaction can be performed overnight at 4°C.[6]

• Quenching:

  • To stop the reaction, add Quenching Buffer to a final concentration of 50-100 mM.[6]

  • Incubate for 15-30 minutes at room temperature.[6]

• Purification:

  • Remove excess, unreacted linker and quenching buffer by buffer exchange using a desalting column or SEC.[9] The eluent should be a suitable storage buffer like PBS.

  • The purified tetrazine-modified antibody is now ready for characterization and subsequent ligation.

Protocol 2: Bioorthogonal Ligation with a TCO-Payload

This protocol describes the final "click" reaction to form the ADC.

Materials:

• Purified Tetrazine-Modified Antibody (from Protocol 1)

• TCO-modified payload (e.g., TCO-drug)

• Reaction Buffer: 1X PBS, pH 7.4

Procedure:

• Reactant Preparation:

  • Determine the concentration of the tetrazine-modified antibody (e.g., by A280 measurement).

  • Prepare a stock solution of the TCO-payload in a compatible solvent (e.g., DMSO).

• Ligation Reaction:

  • Combine the tetrazine-modified antibody and the TCO-payload in the Reaction Buffer.

  • A slight molar excess (e.g., 1.5 equivalents) of the TCO-payload per tetrazine is often used to ensure complete reaction.[6]

  • Incubate for 60 minutes at room temperature with gentle rotation.[7][9] The progress can be monitored by the disappearance of the tetrazine's characteristic color/absorbance (typically 510-550 nm).[7][8]

• Purification:

  • Purify the resulting ADC from excess TCO-payload and reaction byproducts using SEC or another suitable chromatography method.[9]

• Characterization & Storage:

  • Characterize the final ADC to determine the final DAR and confirm purity.

  • Store the final conjugate at 4°C for short-term use or as recommended.[9]

Logical Troubleshooting for Low Conjugation Yield

If the final ADC yield or DAR is lower than expected, a systematic troubleshooting approach is necessary.

Caption: Troubleshooting logic for low ADC conjugation yield.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 3. researchgate.net [researchgate.net]
• 4. ebiohippo.com [ebiohippo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for the Purification of Antibody-Drug Conjugates with PEG36 Linkers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly growing class of biotherapeutics that combine the target specificity of a monoclonal antibody (mAb) with the high potency of a cytotoxic small-molecule drug.[1] The linker, which connects the antibody to the payload, is a critical component influencing the ADC's stability, pharmacokinetics, and therapeutic index.[2] Polyethylene (B3416737) glycol (PEG) linkers, particularly those with a defined length like PEG36, are increasingly utilized to enhance the hydrophilicity of ADCs. This modification can mitigate aggregation, improve in vivo stability, and lead to a better overall therapeutic profile.[3]

The inherent heterogeneity of the ADC conjugation reaction, which produces a mixture of species with different drug-to-antibody ratios (DAR), unconjugated antibody, and process-related impurities, necessitates robust purification strategies.[4] This document provides detailed application notes and protocols for the purification of ADCs containing a PEG36 linker, focusing on the use of Hydrophobic Interaction Chromatography (HIC), Size Exclusion Chromatography (SEC), and Ion Exchange Chromatography (IEX).

Data Presentation: Comparative Analysis of Purification Techniques

The selection of a purification strategy for PEGylated ADCs depends on the specific impurities to be removed and the desired final product characteristics. The following table summarizes representative quantitative data for the performance of different chromatography techniques in the purification of PEGylated ADCs.

Parameter	Hydrophobic Interaction Chromatography (HIC)	Size Exclusion Chromatography (SEC)	Ion Exchange Chromatography (IEX)
Purity (monomer)	>98%[5]	>99%[6]	>95% (can be lower depending on charge heterogeneity)
Recovery	60-90%[7][8]	>90%[9]	>90%[8]
Aggregate Removal	Effective[5]	Highly Effective[6]	Moderately Effective[10]
Free Drug-Linker Removal	Effective	Effective	Effective
DAR Species Separation	High Resolution[11]	Not applicable	Limited resolution for DAR species, better for positional isomers[12][13]
Average DAR Post-Purification	Can be controlled to a specific DAR value[7]	Represents the average of the bulk population	Can be influenced by charge-based separation

Experimental Protocols

Protocol 1: Purification of PEG36 ADCs using Hydrophobic Interaction Chromatography (HIC)

HIC separates molecules based on their hydrophobicity. Since the conjugation of a hydrophobic drug-linker increases the overall hydrophobicity of the antibody, HIC is a powerful tool for separating ADC species with different DAR values.[14]

Materials:

• HIC Column (e.g., TSKgel Butyl-NPR, Phenyl Sepharose)[7][11]

• HPLC or FPLC system

• Mobile Phase A (Binding Buffer): 1.5 M Ammonium (B1175870) Sulfate (B86663) in 25 mM Sodium Phosphate, pH 7.0[13][15]

• Mobile Phase B (Elution Buffer): 25 mM Sodium Phosphate, pH 7.0 (with 25% Isopropanol (B130326), optional)[13][15]

• ADC sample with PEG36 linker

Procedure:

• Column Equilibration: Equilibrate the HIC column with at least 5 column volumes (CVs) of Mobile Phase A.

• Sample Preparation: Dilute the crude ADC sample with Mobile Phase A to a final ammonium sulfate concentration of approximately 1.0-1.5 M. The optimal salt concentration should be determined empirically to ensure binding without precipitation.

• Sample Loading: Load the prepared sample onto the equilibrated column at a recommended flow rate.

• Elution: Elute the bound ADC species using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 20-30 CVs. Species with higher DAR values are more hydrophobic and will elute later in the gradient.[11]

• Fraction Collection: Collect fractions across the elution peak(s).

• Analysis: Analyze the collected fractions by UV spectroscopy (280 nm), SEC for aggregation, and HIC-HPLC or RP-HPLC for DAR distribution to determine purity and recovery.[16]

Protocol 2: Purification of PEG36 ADCs using Size Exclusion Chromatography (SEC)

SEC separates molecules based on their hydrodynamic radius. It is highly effective for removing high molecular weight species (aggregates) and low molecular weight impurities (free drug-linker).[6]

Materials:

• SEC Column (e.g., TSKgel G3000SWxl, Agilent AdvanceBio SEC)[6]

• HPLC or FPLC system

• Mobile Phase: Phosphate-Buffered Saline (PBS), pH 7.4, or other suitable physiological buffer.[17] The addition of a small percentage of an organic modifier like isopropanol (e.g., 15% v/v) can improve peak shape and recovery for hydrophobic ADCs.[4]

• ADC sample with PEG36 linker

Procedure:

• Column Equilibration: Equilibrate the SEC column with at least 2 CVs of Mobile Phase at a constant flow rate.

• Sample Preparation: The ADC sample should be in a buffer compatible with the SEC mobile phase. If necessary, perform a buffer exchange using a desalting column.

• Sample Loading: Inject the ADC sample onto the column. The injection volume should not exceed 2-5% of the total column volume to ensure optimal resolution.

• Elution: Elute the sample isocratically with the Mobile Phase. The ADC monomer will elute as the main peak, with aggregates eluting earlier and smaller impurities eluting later.

• Fraction Collection: Collect the fraction corresponding to the monomeric ADC peak.

• Analysis: Analyze the collected fraction for purity by SEC, and for DAR and integrity by HIC-HPLC or LC-MS.

Protocol 3: Purification of PEG36 ADCs using Ion Exchange Chromatography (IEX)

IEX separates molecules based on their net surface charge. It can be effective in removing process-related impurities such as host cell proteins and DNA. While IEX has limited resolution for separating different DAR species, it can be useful for separating positional isomers of ADCs.[12][13]

Materials:

• Cation Exchange (CEX) or Anion Exchange (AEX) Column (depending on the pI of the ADC)

• HPLC or FPLC system

• Mobile Phase A (Binding Buffer): Low ionic strength buffer, e.g., 20 mM Sodium Phosphate, pH 6.0 for CEX.

• Mobile Phase B (Elution Buffer): High ionic strength buffer, e.g., 20 mM Sodium Phosphate with 1 M NaCl, pH 6.0 for CEX.

• ADC sample with PEG36 linker

Procedure:

• Column Equilibration: Equilibrate the IEX column with at least 5 CVs of Mobile Phase A.

• Sample Preparation: Ensure the ADC sample is in a low ionic strength buffer to facilitate binding to the column. A buffer exchange may be necessary.

• Sample Loading: Load the sample onto the equilibrated column.

• Elution: Elute the bound ADC using a linear gradient of increasing salt concentration (from 0% to 100% Mobile Phase B) over 20-30 CVs.

• Fraction Collection: Collect fractions across the elution profile.

• Analysis: Analyze the collected fractions for purity, aggregation, and DAR distribution using SEC, HIC-HPLC, and/or LC-MS.

Visualizations

Caption: General workflow for the purification of ADCs.

Caption: Principle of HIC separation of ADC DAR species.

Caption: Principle of SEC separation of ADC components.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Challenges and new frontiers in analytical characterization of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. A Purification Strategy Utilizing Hydrophobic Interaction Chromatography to Obtain Homogeneous Species from a Site-Specific Antibody Drug Conjugate Produced by AJICAP™ First Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantitation of free polyethylene glycol in PEGylated protein conjugate by size exclusion HPLC with refractive index (RI) detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. Impact of linker-drug on ion exchange chromatography separation of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Purification of ADCs by HIC - Creative Biolabs [creative-biolabs.com]
• 16. Impact of linker-drug on ion exchange chromatography separation of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Is hydrophobic interaction chromatography the most suitable technique to characterize site-specific antibody-drug conjugates? - OAK Open Access Archive [oak.novartis.com]

Application Notes and Protocols for APN-PEG36-Tetrazine Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro and in vivo applications of Antibody-Drug Conjugates (ADCs) constructed using an Aminopeptidase N (APN)-targeting moiety, a 36-unit polyethylene (B3416737) glycol (PEG) linker, and tetrazine bioorthogonal chemistry. Detailed protocols for key experiments are provided to guide researchers in the evaluation of these novel therapeutic agents.

Introduction

Aminopeptidase N (APN), also known as CD13, is a zinc-dependent metalloprotease frequently overexpressed on the surface of various cancer cells and tumor neovasculature, making it an attractive target for cancer therapy.[1][2][3][4] Antibody-drug conjugates leverage the specificity of monoclonal antibodies to deliver highly potent cytotoxic agents directly to tumor cells, thereby enhancing efficacy while minimizing off-target toxicity.[5]

The linker connecting the antibody to the payload is a critical component of an ADC. The APN-PEG36-tetrazine linker system offers several advantages:

• APN Targeting: Enables specific delivery of the cytotoxic payload to APN-expressing tumor cells.

• PEG36 Linker: The long, hydrophilic 36-unit PEG spacer is designed to improve the ADC's pharmacokinetic properties, including increased solubility, prolonged circulation half-life, and reduced immunogenicity.[2][][7]

• Tetrazine Chemistry: Allows for a highly efficient and specific bioorthogonal "click" reaction with a trans-cyclooctene (B1233481) (TCO)-modified drug payload, facilitating the construction of homogeneous ADCs with a controlled drug-to-antibody ratio (DAR).[8][9][10]

This document outlines the synthesis, in vitro evaluation, and in vivo assessment of APN-PEG36-tetrazine ADCs.

ADC Synthesis and Characterization

The construction of an APN-PEG36-tetrazine ADC is a two-step process involving the modification of the targeting antibody with the linker and subsequent conjugation of the cytotoxic payload.

Experimental Workflow: ADC Synthesis

Caption: Workflow for the synthesis of APN-PEG36-tetrazine ADCs.

Protocol 1: Synthesis of APN-PEG36-Tetrazine ADC

Materials:

• Anti-APN monoclonal antibody

• APN-PEG36-tetrazine-NHS ester

• TCO-modified cytotoxic payload (e.g., TCO-MMAE)

• Reaction Buffer (e.g., PBS, pH 7.4-8.5)

• Anhydrous DMSO

• Desalting columns

• Purification system (e.g., SEC or Protein A chromatography)

Procedure:

• Antibody Preparation:

  • Buffer exchange the anti-APN antibody into the reaction buffer to remove any primary amine-containing substances.

  • Adjust the antibody concentration to 2-5 mg/mL.

• Antibody Modification with Tetrazine Linker:

  • Dissolve the APN-PEG36-tetrazine-NHS ester in anhydrous DMSO to prepare a stock solution.

  • Add a 5-10 molar excess of the tetrazine linker solution to the antibody solution.

  • Incubate for 1-2 hours at room temperature with gentle mixing.

  • Remove excess, unreacted linker using a desalting column equilibrated with PBS, pH 7.4.

• Conjugation with TCO-Payload:

  • Prepare a stock solution of the TCO-modified payload in DMSO.

  • Add a 1.5 to 3.0 molar excess of the TCO-payload solution to the tetrazine-modified antibody solution.

  • Incubate for 1-4 hours at room temperature, protected from light. The reaction progress can be monitored by the disappearance of the tetrazine's characteristic color.[9]

• Purification and Characterization:

  • Purify the resulting ADC using size-exclusion chromatography (SEC) or Protein A chromatography to remove unconjugated payload and linker.

  • Characterize the ADC to determine the drug-to-antibody ratio (DAR) using techniques such as Hydrophobic Interaction Chromatography (HIC) or Mass Spectrometry (MS).

In Vitro Applications

Cytotoxicity Assays

The in vitro potency of the APN-PEG36-tetrazine ADC is evaluated using cytotoxicity assays on APN-positive and APN-negative cancer cell lines.

Experimental Workflow: In Vitro Cytotoxicity Assay

Caption: General workflow for in vitro cytotoxicity assessment.

Protocol 2: MTT Cell Viability Assay

Materials:

• APN-positive cancer cell line (e.g., HT-1080)

• APN-negative cancer cell line (e.g., MCF-7)

• Complete cell culture medium

• APN-PEG36-tetrazine ADC and relevant controls (e.g., non-targeting ADC, unconjugated antibody, free drug)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• ADC Treatment:

  • Prepare serial dilutions of the APN-PEG36-tetrazine ADC and controls in complete medium.

  • Remove the medium from the wells and add 100 µL of the ADC dilutions or controls.

  • Incubate for 72-120 hours at 37°C, 5% CO₂.

• MTT Assay:

  • Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Carefully aspirate the medium.

  • Add 150 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the untreated control.

  • Determine the half-maximal inhibitory concentration (IC50) by fitting the data to a dose-response curve.

Representative Data: In Vitro Cytotoxicity

The following table presents representative IC50 values for an APN-PEG36-tetrazine ADC. Actual values will vary depending on the cell line, payload, and experimental conditions.

Cell Line	APN Expression	Treatment Group	Representative IC50 (nM)
HT-1080	High	APN-PEG36-Tetrazine-MMAE	5.8
HT-1080	High	Non-targeting ADC-MMAE	> 1000
HT-1080	High	Free MMAE	1.2
MCF-7	Negative	APN-PEG36-Tetrazine-MMAE	> 1000

Note: Data is illustrative and based on typical results for targeted ADCs.

In Vivo Applications

Xenograft Tumor Models

The in vivo efficacy of APN-PEG36-tetrazine ADCs is evaluated in tumor-bearing animal models.

Experimental Workflow: In Vivo Xenograft Study

Caption: Workflow for an in vivo xenograft efficacy study.

Protocol 3: In Vivo Efficacy in a Xenograft Model

Materials:

• Immunocompromised mice (e.g., athymic nude or NOD-scid)

• APN-positive tumor cells (e.g., HT-1080)

• APN-PEG36-tetrazine ADC and controls

• Sterile PBS

• Calipers

Procedure:

• Tumor Implantation:

  • Subcutaneously implant APN-positive tumor cells into the flank of each mouse.

• Tumor Growth and Randomization:

  • Allow tumors to grow to an average volume of 100-200 mm³.

  • Randomize mice into treatment groups (n=5-10 per group).

• ADC Administration:

  • Administer the APN-PEG36-tetrazine ADC and controls via intravenous (IV) injection at specified doses and schedules.

• Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor the overall health of the animals.

• Data Analysis:

  • Calculate tumor growth inhibition (TGI) compared to the vehicle control group.

  • Analyze statistical significance between treatment groups.

Representative Data: In Vivo Efficacy

The following table shows representative data for tumor growth inhibition in a xenograft model.

Treatment Group	Dose (mg/kg)	Schedule	Representative TGI (%)
Vehicle Control	-	Q7D x 3	0
APN-PEG36-Tetrazine-MMAE	3	Q7D x 3	85
Non-targeting ADC-MMAE	3	Q7D x 3	15
Unconjugated Anti-APN Ab	3	Q7D x 3	10

Note: Data is illustrative and based on typical results for targeted ADCs.

Biodistribution Studies

Biodistribution studies are performed to understand the in vivo fate of the ADC and its accumulation in the tumor and other organs.

Protocol 4: Biodistribution Study

Materials:

• Radiolabeled APN-PEG36-tetrazine ADC (e.g., with ¹²⁵I or ⁸⁹Zr)

• Tumor-bearing mice

• Gamma counter

Procedure:

• ADC Administration:

  • Administer a single IV injection of the radiolabeled ADC to tumor-bearing mice.

• Tissue Collection:

  • At various time points (e.g., 24, 48, 96, 168 hours), euthanize the mice.

  • Collect blood, tumor, and major organs.

• Analysis:

  • Weigh each tissue sample.

  • Measure the radioactivity in each sample using a gamma counter.

  • Calculate the percentage of injected dose per gram of tissue (%ID/g).

Representative Data: Biodistribution

The following table presents representative biodistribution data for a radiolabeled APN-PEG36-tetrazine ADC at 96 hours post-injection.

Tissue	Representative %ID/g
Tumor	15.2
Blood	3.5
Liver	4.1
Spleen	1.8
Kidneys	2.5
Lungs	2.0
Muscle	0.8

Note: Data is illustrative and based on typical results for long-circulating ADCs.

Signaling Pathway

The cytotoxic payload of the APN-PEG36-tetrazine ADC is released intracellularly following internalization and lysosomal trafficking, where it can then exert its cell-killing effects. For a payload like MMAE, this involves the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis.

Signaling Pathway of an APN-Targeted ADC with an MMAE Payload

Caption: Mechanism of action for an APN-targeted ADC with an MMAE payload.

Conclusion

APN-PEG36-tetrazine ADCs represent a promising platform for the targeted delivery of cytotoxic agents to APN-expressing tumors. The long PEG linker is anticipated to confer favorable pharmacokinetic properties, while the tetrazine-based bioorthogonal conjugation allows for the precise construction of homogeneous ADCs. The protocols and representative data provided in these application notes serve as a guide for the preclinical evaluation of this novel class of therapeutics. Further optimization of the antibody, payload, and linker system may lead to the development of highly effective and well-tolerated cancer therapies.

References

• 1. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PEGylation of Dipeptide Linker Improves Therapeutic Index and Pharmacokinetics of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. biorunstar.com [biorunstar.com]
• 5. purepeg.com [purepeg.com]
• 7. Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. broadpharm.com [broadpharm.com]
• 10. benchchem.com [benchchem.com]

Technical Notes & Optimization

Low yield in APN-PEG36-tetrazine conjugation troubleshooting

Technical Support Center: APN-PEG36-tetrazine Conjugation

Welcome to the technical support center for APN-PEG36-tetrazine conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions, ensuring the successful execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is APN-PEG36-tetrazine and what is its primary application?

APN-PEG36-tetrazine is a heterobifunctional linker used in bioconjugation, particularly for the development of Antibody-Drug Conjugates (ADCs).[1][2][3] It comprises three key components:

• APN (aryl-phosphane): A moiety that exhibits high chemoselectivity for cysteine residues on a biomolecule, such as an antibody.[4]

• PEG36: A 36-unit polyethylene (B3416737) glycol spacer that enhances solubility and provides spatial separation between the conjugated molecules.[2]

• Tetrazine: A highly reactive heterocyclic compound that participates in inverse electron-demand Diels-Alder (iEDDA) cycloaddition reactions with strained alkenes like trans-cyclooctene (B1233481) (TCO).[1][4]

This linker allows for the site-specific conjugation of a payload (e.g., a drug) functionalized with a TCO group to a cysteine residue on a protein.

Q2: What is the mechanism of the APN-PEG36-tetrazine conjugation reaction?

The conjugation process involves two main steps:

• Cysteine-Specific Ligation: The APN moiety of the linker reacts specifically with a free thiol group on a cysteine residue of the target protein. This forms a stable conjugate.[4]

• Tetrazine-TCO Click Chemistry: The tetrazine group on the PEG linker then undergoes a rapid and bioorthogonal iEDDA reaction with a TCO-functionalized molecule.[1][4] This reaction is known for its high speed and selectivity, allowing it to proceed efficiently in complex biological mixtures.[4]

Q3: What are the critical factors influencing the yield of the conjugation?

Several factors can impact the final yield of your conjugate:

• Purity and Stability of Reactants: The purity of your protein, the APN-PEG36-tetrazine linker, and the TCO-payload is crucial. Tetrazines, in particular, can be susceptible to degradation.[5][6]

• Reaction Conditions (pH, Temperature, Time): The pH of the reaction buffer is a critical parameter. While the tetrazine-TCO ligation is generally robust over a pH range of 6-9, tetrazine stability can be compromised at a more basic pH.[5][7][8][9]

• Stoichiometry of Reactants: The molar ratio of the linker to the protein and the TCO-payload to the linker-protein conjugate needs to be optimized.[6][9]

• Presence of Reducing Agents: If your protein's cysteine residues are in a disulfide bond, a reduction step is necessary. However, residual reducing agents can degrade the tetrazine moiety.[5]

Troubleshooting Guide for Low Conjugation Yield

Low yield is a common issue in bioconjugation. This guide will help you diagnose and resolve potential problems in your APN-PEG36-tetrazine conjugation experiments.

Problem 1: Low incorporation of the APN-PEG36-tetrazine linker onto the protein.

Possible Causes and Solutions:

• Incomplete Disulfide Bond Reduction: If the target cysteine is part of a disulfide bond, incomplete reduction will result in fewer available thiol groups for conjugation.

  • Solution: Ensure complete reduction by optimizing the concentration of the reducing agent (e.g., TCEP or DTT) and the incubation time. You can quantify free thiols using Ellman's reagent to confirm successful reduction.[5]

• Re-oxidation of Thiols: Free thiols can re-oxidize to form disulfide bonds, especially in the presence of oxygen.

  • Solution: Perform the conjugation reaction immediately after the reduction and purification steps. Consider using degassed buffers.

• Suboptimal pH for Cysteine Ligation: The reactivity of the cysteine thiol is pH-dependent.

  • Solution: While the APN ligation is efficient, ensure your buffer pH is within a suitable range (typically 6.5-7.5) for this step.

Problem 2: The protein is successfully labeled with the linker, but the final conjugation to the TCO-payload is inefficient.

Possible Causes and Solutions:

• Degradation of the Tetrazine Moiety: Tetrazines can degrade, particularly in aqueous buffers and at higher pH.[7][10][11][12][13] This is a common reason for low final conjugation yield.

  • Solution:

    • Prepare fresh solutions of the APN-PEG36-tetrazine linker before each use.

    • Avoid prolonged incubation times, especially at pH values above 8.[5]

    • Ensure complete removal of any reducing agents used in the previous step, as they can degrade the tetrazine.[5]

• Degradation of the TCO Moiety: The TCO group can also be unstable under certain conditions.

  • Solution: Store your TCO-functionalized payload under recommended conditions and check its purity before use.

• Incorrect Stoichiometry: An insufficient amount of the TCO-payload will lead to an incomplete reaction.

  • Solution: Empirically optimize the molar ratio of the TCO-payload to the tetrazine-labeled protein. A slight excess (1.5 to 5-fold) of the TCO reagent is often recommended.[9]

• Precipitation of Reactants: Poor solubility of the linker or the TCO-payload can reduce the effective concentration of reactants.

  • Solution: The PEG36 spacer is designed to improve aqueous solubility. However, if solubility is an issue, a small amount of a compatible organic co-solvent like DMSO can be added.[6]

Problem 3: The final conjugate is formed, but is lost during purification.

Possible Causes and Solutions:

• Inappropriate Purification Method: The choice of purification method is critical for separating the final conjugate from unreacted components.

  • Solution: A variety of methods can be used for purifying PEGylated proteins, including Size Exclusion Chromatography (SEC), Ion Exchange Chromatography (IEX), and Hydrophobic Interaction Chromatography (HIC).[][15] SEC is often effective for removing unreacted small molecules.[] IEX can separate based on charge differences that arise from PEGylation.[]

• Non-specific Binding to Purification Media: PEGylated proteins can sometimes exhibit non-specific binding to chromatography resins.

  • Solution: Choose a resin with low non-specific binding properties. It may be necessary to screen different types of columns and buffer conditions.

Quantitative Data Summary

The following table summarizes key parameters for optimizing the tetrazine-TCO ligation reaction.

Parameter	Recommended Range	Rationale
pH	6.5 - 8.0	Balances tetrazine stability with reaction kinetics. Higher pH can increase the reaction rate but also accelerates tetrazine degradation.[5][7][8]
Molar Excess (TCO over Tetrazine)	1.5 - 5 fold	A slight excess of the TCO-reagent can help drive the reaction to completion.[9]
Temperature	Room Temperature (20-25°C)	The reaction is typically very fast and does not require heating.[9]
Reaction Time	30 - 120 minutes	The reaction is often complete within this timeframe. Progress can be monitored by the disappearance of the tetrazine's characteristic color.[5][9]

Experimental Protocols

Protocol 1: General Procedure for APN-PEG36-tetrazine Conjugation

This is a general guideline. Optimal conditions may vary depending on the specific protein and payload.

• Protein Preparation and Reduction (if necessary):

  • Dissolve the protein in a suitable buffer (e.g., PBS, pH 7.4).

  • If the target cysteine is in a disulfide bond, add a 10-50 fold molar excess of a reducing agent (e.g., TCEP).

  • Incubate at 37°C for 30-60 minutes.

  • Crucially , remove the excess reducing agent using a desalting column or buffer exchange.[5]

• Ligation of APN-PEG36-tetrazine to the Protein:

  • Immediately after removing the reducing agent, add a 5-20 fold molar excess of APN-PEG36-tetrazine (dissolved in a minimal amount of an organic solvent like DMSO) to the protein solution.

  • Incubate at room temperature for 1-2 hours.

• Purification of the Tetrazine-Labeled Protein:

  • Remove the excess APN-PEG36-tetrazine linker via a desalting column or buffer exchange.

• Tetrazine-TCO Click Reaction:

  • To the purified tetrazine-labeled protein, add a 1.5-5 fold molar excess of the TCO-functionalized payload.

  • Incubate at room temperature for 30-60 minutes. The reaction can be monitored by the fading of the pink/red color of the tetrazine.[5]

• Final Purification:

  • Purify the final conjugate using an appropriate chromatographic method such as SEC to remove any unreacted TCO-payload.[][15]

Visualizations

Caption: Experimental workflow for APN-PEG36-tetrazine conjugation.

Caption: Troubleshooting logic for low conjugation yield.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ebiohippo.com [ebiohippo.com]
• 3. APN-PEG36-tetrazine|CAS |DC Chemicals [dcchemicals.com]
• 4. APN-PEG4-tetrazine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academicjournals.org [academicjournals.org]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. "Decomposition pathways of some 3,6-substituted s-tetrazines" by J. C. Oxley, J. L. Smith et al. [digitalcommons.uri.edu]
• 13. researchgate.net [researchgate.net]
• 15. Purification of PEGylated Proteins, with the Example of PEGylated Lysozyme and PEGylated scFv | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Optimizing Tetrazine-TCO Ligation Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during tetrazine-trans-cyclooctene (TCO) ligation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction buffer for tetrazine-TCO ligation?

A1: Phosphate-buffered saline (PBS) is a commonly used and recommended buffer for tetrazine-TCO ligation. The reaction is robust and proceeds efficiently in a variety of aqueous buffers.[1][2] When labeling proteins or other molecules with TCO or tetrazine moieties using N-hydroxysuccinimide (NHS) esters, it is critical to use an amine-free buffer to prevent unwanted side reactions with the buffer components.[2][3] Suitable amine-free buffers include PBS (20 mM sodium phosphate, 150 mM sodium chloride, pH 7.4), 20 mM HEPES, 100 mM carbonate/bicarbonate, or 50 mM borate (B1201080) buffer.[4]

Q2: What is the ideal pH range for the reaction?

A2: The tetrazine-TCO ligation is efficient over a wide pH range, typically between 6 and 9.[1][2][5] However, the stability of the tetrazine and the biomolecules involved can be pH-dependent.[6][7] For NHS ester conjugations to primary amines, a pH range of 7-9 is recommended.[3][5]

Q3: Does the tetrazine-TCO ligation require a catalyst?

A3: No, the tetrazine-TCO ligation is a bioorthogonal reaction that proceeds rapidly without the need for a catalyst.[1][5][8] This is a significant advantage for biological applications as it avoids the cytotoxicity associated with catalysts like copper, which are used in other click chemistry reactions.[8][9]

Q4: What is the recommended stoichiometry of reactants?

A4: While a 1:1 stoichiometric ratio is the theoretical ideal, using a slight molar excess (1.05 to 1.5-fold) of the tetrazine-containing molecule can help drive the reaction to completion.[2][3][5] The optimal ratio may vary depending on the specific reactants and should be determined empirically.[2]

Q5: How can I improve the solubility of my reactants in an aqueous buffer?

A5: To enhance the aqueous solubility of hydrophobic tetrazine or TCO derivatives, you can incorporate polyethylene (B3416737) glycol (PEG) linkers into your constructs.[3][10] Alternatively, a small percentage of a water-miscible organic co-solvent, such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF), can be added to the reaction buffer.[10] However, it is essential to verify the compatibility of the co-solvent with your biological system.

Q6: How can I monitor the progress of the reaction?

A6: The progress of the tetrazine-TCO ligation can be conveniently monitored by UV-Vis spectrophotometry. The reaction is followed by the disappearance of the characteristic absorbance of the tetrazine chromophore, which typically occurs between 510 and 550 nm.[1][5][10] Alternatively, for slower reactions, techniques like NMR spectroscopy or LC-MS analysis can be employed to track the consumption of reactants and the formation of the product.[9][10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Slow or Incomplete Reaction	Low Reactivity of Tetrazine/TCO Pair: Different tetrazine and TCO structures exhibit vastly different reaction rates. Hydrogen-substituted tetrazines are generally more reactive than methyl-substituted ones, and strained TCOs (sTCO) show faster kinetics.[10][11]	- Select a more reactive tetrazine-TCO pair. Tetrazines with electron-withdrawing groups and TCOs with electron-donating groups generally react faster.[11][12][13]
Degradation of Reactants: Tetrazines can be susceptible to degradation in aqueous media, especially those with electron-withdrawing groups. TCOs can isomerize to the less reactive cis-cyclooctene (CCO) form, particularly in the presence of thiols.[10][14]	- Use freshly prepared solutions. - Store stock solutions appropriately (e.g., desiccated, protected from light). - Verify the integrity of your reactants before the experiment.
Steric Hindrance: If the tetrazine and TCO moieties are attached to bulky molecules, their ability to react can be sterically hindered.[10]	- Incorporate a flexible spacer, such as a PEG linker, between the reactive moiety and the molecule of interest to improve accessibility.[3][10]
Incorrect Stoichiometry: An inappropriate ratio of reactants can lead to an incomplete reaction.	- Optimize the molar ratio of reactants. A slight excess of the more stable or less expensive component can be beneficial.[10]
Low Product Yield	Side Reactions: Impurities in the starting materials can lead to competing side reactions. For oxygen-sensitive molecules, oxidation can be a problem.	- Ensure the purity of your reactants. - Degas solutions if your molecules are sensitive to oxidation.[10]
Precipitation of Reactants or Product: Poor solubility of the reactants or the final conjugate in the reaction buffer can lead to precipitation and low yield.	- Use PEGylated reagents to improve aqueous solubility.[10] - Add a small amount of a compatible organic co-solvent (e.g., DMSO, DMF).[10]
Inaccurate Quantification of Reactants: Incorrect concentration determination of stock solutions will lead to suboptimal reaction setup.	- Accurately determine the concentration of your stock solutions using a reliable method like UV-Vis spectroscopy before initiating the reaction.[10]
Non-specific Labeling in Biological Samples	Reaction with Other Biomolecules: Although highly specific, some tetrazines might exhibit off-target reactivity in complex biological environments.[15]	- Choose tetrazine derivatives with minimal proteome reactivity for live-cell applications.[15]
Hydrolysis of NHS Ester: If using NHS esters for labeling, they can hydrolyze in aqueous buffers, leading to inefficient labeling.	- Prepare NHS ester solutions immediately before use. - Perform labeling in an amine-free buffer at a pH between 7 and 9.[3][4]

Quantitative Data

Table 1: Influence of Buffer and Temperature on Tetrazine-TCO Ligation

Parameter	Recommended Condition	Notes	Source
Reaction Buffer	Phosphate-Buffered Saline (PBS)	Amine-free buffers (e.g., PBS, HEPES) are essential for NHS ester chemistry.	[1][2][4]
pH Range	6 - 9	Optimal pH can depend on the stability of the biomolecules involved.	[1][5]
Reaction Temperature	Room Temperature (25°C), 4°C, or 37°C	Lower temperatures may require longer incubation times.	[5][16]
Reaction Time	10 - 120 minutes	Dependent on reactant concentration, reactivity, and temperature.	[3][5][16]

Table 2: Second-Order Rate Constants for Various Tetrazine-TCO Pairs

Tetrazine Derivative	TCO Derivative	Rate Constant (k₂) M⁻¹s⁻¹	Solvent	Source
Dipyridyl tetrazine	TCO	2000 ± 400	9:1 Methanol/Water	[5]
Hydrogen-substituted tetrazines	TCO	up to 30,000	Aqueous	[5]
Methyl-substituted tetrazines	TCO	~1000	Aqueous	[5][16]
3,6-dipyridyl-s-tetrazine	d-TCO	366,000 ± 15,000	Water	[17][18]
General Range	TCO	1 - 1 x 10⁶	Aqueous	[5]

Experimental Protocols

Protocol 1: General Protein-Protein Conjugation using Tetrazine-TCO Ligation

This protocol outlines the steps for conjugating two proteins (Protein A and Protein B) using TCO and tetrazine moieties introduced via NHS ester chemistry.

• Protein Preparation:

  • Dissolve Protein A and Protein B in an amine-free buffer (e.g., PBS, pH 7.4) to a concentration of 1-5 mg/mL.[5]

  • If the initial protein buffers contain primary amines (e.g., Tris or glycine), perform a buffer exchange into the amine-free buffer using a spin desalting column.[5]

• Activation of Protein A with TCO-NHS Ester:

  • Prepare a 10-20 mM stock solution of a TCO-PEG-NHS ester in anhydrous DMSO or DMF immediately before use.[19]

  • To 100 µg of Protein A, add 5 µL of 1 M NaHCO₃ to raise the pH, which is optimal for NHS ester reactions.[1][5]

  • Add a 10-20 fold molar excess of the TCO-PEG-NHS ester stock solution to the protein solution.[19]

  • Incubate the reaction for 60 minutes at room temperature.[1][5]

  • (Optional) Quench the reaction by adding a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM and incubate for 5-10 minutes.[5][19]

  • Remove excess, unreacted TCO-NHS ester using a spin desalting column.[1][5]

• Activation of Protein B with Tetrazine-NHS Ester:

  • Prepare a stock solution of a methyl-tetrazine-PEG-NHS ester in anhydrous DMSO or DMF.[5]

  • To 100 µg of Protein B, add 5 µL of 1 M NaHCO₃.[1][5]

  • Add the tetrazine-NHS ester to the protein solution.

  • Incubate the reaction for 60 minutes at room temperature.[1][5]

  • Purify the tetrazine-labeled protein using a spin desalting column.[1][5]

• Tetrazine-TCO Ligation:

  • Mix the TCO-activated Protein A with the tetrazine-activated Protein B in a 1:1 molar ratio. A slight excess of the tetrazine-functionalized protein can be used.[1][5]

  • Incubate the mixture for 30 minutes to 2 hours at room temperature with gentle rotation. The reaction can also be performed at 4°C, which may require a longer incubation time.[5]

  • The final protein-protein conjugate is now ready for use. If necessary, the conjugate can be purified from unreacted proteins using size-exclusion chromatography.[5]

Protocol 2: Monitoring Reaction Kinetics by UV-Vis Spectroscopy

This protocol describes how to determine the reaction rate of a tetrazine-TCO ligation by monitoring the decrease in tetrazine absorbance.

• Prepare Stock Solutions: Prepare concentrated stock solutions of the tetrazine and TCO in a suitable solvent like DMSO or DMF.[10]

• Determine Molar Extinction Coefficient (ε): Accurately measure the molar extinction coefficient of the tetrazine at its maximum absorbance wavelength (λ_max), typically between 510-550 nm, in the chosen reaction buffer.[10]

• Set up the Reaction:

  • In a cuvette, add the reaction buffer and the TCO solution to achieve the desired final concentration.

  • Place the cuvette in a temperature-controlled spectrophotometer.

  • Initiate the reaction by adding the tetrazine solution to the cuvette and mix rapidly.[10]

• Monitor Absorbance: Record the decrease in absorbance at the tetrazine's λ_max over time until the reaction is complete.[10]

• Calculate Reaction Rate: The observed rate constant (k_obs) can be determined by fitting the absorbance decay curve to a pseudo-first-order or second-order rate equation, depending on the experimental conditions.[10]

Visualizations

Caption: Workflow for protein-protein conjugation via tetrazine-TCO ligation.

Caption: Troubleshooting workflow for slow or incomplete tetrazine-TCO reactions.

References

• 1. broadpharm.com [broadpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. interchim.fr [interchim.fr]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. vectorlabs.com [vectorlabs.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. atto-tec.com [atto-tec.com]
• 17. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. [PDF] Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation. | Semantic Scholar [semanticscholar.org]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Preventing Aggregation of ADCs with APN-PEG36-tetrazine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing APN-PEG36-tetrazine to mitigate aggregation in Antibody-Drug Conjugates (ADCs). Here you will find answers to frequently asked questions, detailed troubleshooting guides for common experimental issues, and robust experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is ADC aggregation and why is it a problem?

Antibody-Drug Conjugate (ADC) aggregation is the formation of undesirable, non-functional multimers of ADC molecules. This phenomenon is a critical challenge in ADC development as it can lead to reduced therapeutic efficacy, altered pharmacokinetic profiles, and potentially increased immunogenicity.[1][2] Aggregation is often driven by the increased hydrophobicity of the ADC construct after the conjugation of a potent, and typically hydrophobic, small molecule drug payload.[1]

Q2: How does APN-PEG36-tetrazine help prevent ADC aggregation?

APN-PEG36-tetrazine is a high-quality linker that incorporates a long-chain polyethylene (B3416737) glycol (PEG) spacer, consisting of 36 PEG units. This extended PEG chain plays a crucial role in preventing aggregation through two primary mechanisms:

• Increased Hydrophilicity: The long PEG chain is highly hydrophilic, which helps to counteract the hydrophobicity of the drug payload. This increased water solubility minimizes the intermolecular hydrophobic interactions that are a primary driver of aggregation.[3][4]

• Steric Hindrance: The flexible and lengthy PEG36 chain creates a "shield" around the hydrophobic payload, physically preventing ADC molecules from getting close enough to interact and aggregate.[4][5]

Q3: What is the role of the tetrazine group in this linker?

The tetrazine moiety is a key component for highly efficient and specific "click chemistry" conjugation. It participates in an inverse-electron-demand Diels-Alder (iEDDA) reaction with a trans-cyclooctene (B1233481) (TCO) group.[6][7] This bioorthogonal reaction is extremely fast, highly selective, and can be performed under mild, aqueous conditions, making it ideal for conjugating the linker-payload to a TCO-modified antibody without damaging the biomolecule.[8][9]

Q4: When should I consider using a long-chain PEG linker like APN-PEG36-tetrazine?

A long-chain PEG linker is particularly beneficial when working with:

• Highly hydrophobic payloads: Payloads with poor water solubility are more prone to inducing aggregation.[1]

• High drug-to-antibody ratios (DAR): Increasing the number of drug molecules per antibody also increases the overall hydrophobicity and risk of aggregation. Long-chain PEG linkers can enable higher DARs while maintaining ADC solubility and stability.[3]

• ADCs that exhibit aggregation with shorter linkers: If you are observing aggregation with linkers having shorter or no PEG chains, switching to APN-PEG36-tetrazine can be an effective solution.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis and characterization of ADCs using APN-PEG36-tetrazine.

Issue 1: High Levels of Aggregation Observed Post-Conjugation

Diagram: Troubleshooting Workflow for ADC Aggregation

Caption: A logical workflow for troubleshooting ADC aggregation.

Possible Cause	Recommended Solution
Inherent Hydrophobicity of Payload/Linker	The primary reason for aggregation is often the hydrophobic nature of the conjugated payload. Action: Utilize APN-PEG36-tetrazine. The extended PEG chain will significantly increase the hydrophilicity of the final ADC, reducing the driving force for aggregation.[3][4]
High Drug-to-Antibody Ratio (DAR)	A higher DAR increases the overall hydrophobicity of the ADC. Action: While a high DAR may be desirable for efficacy, ensure that the linker provides sufficient hydrophilicity. APN-PEG36-tetrazine is well-suited for enabling higher DARs without inducing aggregation.[3]
Suboptimal Conjugation Conditions	Extreme pH, high temperatures, or prolonged reaction times can denature the antibody, exposing hydrophobic patches and promoting aggregation. Action: Optimize your conjugation conditions. The tetrazine-TCO ligation is typically fast and can be performed at room temperature in physiological buffers (pH 7.2-7.4).[6]
Inefficient Purification	Harsh elution buffers or high salt concentrations during purification steps can induce aggregation. Action: Utilize purification methods that employ mild conditions, such as size-exclusion chromatography (SEC).[10]

Issue 2: Low Conjugation Efficiency in the Final "Click" Reaction

Diagram: Troubleshooting Low Tetrazine-TCO Ligation Yield

Caption: Troubleshooting guide for low yield in the final conjugation step.

Possible Cause	Recommended Solution
Incomplete TCO-Modification of Antibody	If the antibody is not efficiently functionalized with TCO groups, the final ligation will have a low yield. Action: Verify the TCO-to-antibody ratio using mass spectrometry. Optimize the TCO-modification step if necessary.
Degradation of Tetrazine	Tetrazines can be sensitive to certain conditions, such as the presence of reducing agents. Action: Ensure that any reducing agents used in previous steps (e.g., for antibody disulfide reduction) are completely removed before the final conjugation. Use freshly prepared APN-PEG36-tetrazine-payload conjugate.
Suboptimal Molar Ratio	An insufficient amount of the tetrazine-payload conjugate will lead to incomplete reaction with the TCO-modified antibody. Action: Increase the molar excess of the APN-PEG36-tetrazine-payload conjugate relative to the TCO-modified antibody. A 1.5 to 3-fold molar excess is a good starting point.[11]
Steric Hindrance	Although the PEG36 chain provides flexibility, extreme steric hindrance from bulky payloads or conjugation sites near the antigen-binding region could slow the reaction. Action: While the long PEG chain of APN-PEG36-tetrazine is designed to minimize this, ensure adequate reaction time (typically 1-2 hours at room temperature is sufficient for tetrazine-TCO ligation).[11]

Quantitative Data Summary

The use of hydrophilic linkers, particularly those with extended PEG chains, has been shown to significantly reduce the aggregation propensity of ADCs. While specific data for APN-PEG36-tetrazine is proprietary, the following table summarizes the general trend observed when increasing the hydrophilicity of the linker.

Linker Type	Typical Payload	Representative DAR	% Aggregation (by SEC)	Reference
Hydrophobic Linker (No PEG)	Auristatin	4	15-25%	[12]
Short-Chain PEG Linker (e.g., PEG4)	Auristatin	4	5-10%	[4]
Long-Chain PEG Linker (e.g., PEG24)	Auristatin	4	<5%	[2]
Long-Chain PEG Linker (e.g., PEG24)	Auristatin	8	~5-8%	[2]

Note: These are representative values and the actual degree of aggregation will depend on the specific antibody, payload, and conjugation conditions.

Experimental Protocols

The following protocols provide a general framework for the synthesis of an ADC using APN-PEG36-tetrazine. Optimization will be required for specific antibodies and payloads.

Protocol 1: Modification of Antibody with a TCO Linker

Diagram: Antibody-TCO Conjugation Workflow

Caption: Workflow for modifying an antibody with a TCO linker.

• Antibody Preparation: Prepare the antibody in a suitable buffer, such as phosphate-buffered saline (PBS) at pH 7.2-7.4. If the antibody solution contains primary amines (e.g., Tris buffer), perform a buffer exchange into PBS.

• TCO-NHS Ester Preparation: Immediately before use, dissolve a TCO-linker with an N-hydroxysuccinimide (NHS) ester functional group (e.g., TCO-PEG4-NHS ester) in anhydrous DMSO to a concentration of 10 mM.[13]

• Conjugation: Add a 10- to 20-fold molar excess of the TCO-NHS ester solution to the antibody solution.[14]

• Incubation: Incubate the reaction for 1-2 hours at room temperature with gentle mixing.

• Purification: Remove the excess, unreacted TCO-linker by buffer exchange using a desalting column (e.g., Zeba™ Spin Desalting Columns).[13]

• Characterization: Determine the average number of TCO groups per antibody by mass spectrometry.

Protocol 2: Conjugation of APN-PEG36-tetrazine to a Payload

This step will depend on the functional groups available on your cytotoxic payload. The following is an example for a payload containing a carboxylic acid.

• Payload Activation: Activate the carboxylic acid group of the payload using a carbodiimide (B86325) activator like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and an activating agent such as Sulfo-NHS in an anhydrous organic solvent (e.g., DMF or DMSO).[15]

• Conjugation: Add the APN-PEG36-tetrazine linker to the activated payload solution. The reaction is typically carried out at room temperature for several hours to overnight.[15]

• Purification: Purify the resulting APN-PEG36-tetrazine-payload conjugate using reverse-phase HPLC.[15]

• Characterization: Confirm the structure and purity of the product by LC-MS and NMR.[15]

Protocol 3: Final ADC Assembly via Tetrazine-TCO Ligation

Diagram: Final ADC Assembly via "Click" Chemistry

References

• 1. PEGylation of Dipeptide Linker Improves Therapeutic Index and Pharmacokinetics of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. books.rsc.org [books.rsc.org]
• 5. Understanding The Effect Of Discreet PEG Linkers On ADC Structure And Binding [bioprocessonline.com]
• 6. broadpharm.com [broadpharm.com]
• 7. broadpharm.com [broadpharm.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. interchim.fr [interchim.fr]
• 12. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. furthlab.xyz [furthlab.xyz]
• 14. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Stability of APN-PEG36-Tetrazine Conjugates

Welcome to the technical support center for APN-PEG36-tetrazine conjugates. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving and troubleshooting the stability of these bioconjugates.

Frequently Asked Questions (FAQs)

Q1: What are the main factors influencing the stability of APN-PEG36-tetrazine conjugates?

A1: The stability of APN-PEG36-tetrazine conjugates is primarily influenced by three components: the APN-cysteine linkage, the tetrazine moiety, and the PEG36 linker.[1]

• APN-Cysteine Linkage: The 3-arylpropiolonitrile (APN) linker forms a highly stable thioether bond with cysteine residues on proteins.[2] This linkage is significantly more stable than the commonly used maleimide-thiol linkage, particularly in biological media.[3][4]

• Tetrazine Moiety: The stability of the tetrazine ring is inversely correlated with its reactivity. Electron-withdrawing groups on the tetrazine ring increase its reactivity in the inverse electron-demand Diels-Alder (iEDDA) reaction with trans-cyclooctene (B1233481) (TCO) but decrease its stability in aqueous solutions.[5][6] Conversely, electron-donating groups enhance stability but reduce reactivity.[5]

• PEG36 Linker: The long polyethylene (B3416737) glycol (PEG) chain enhances the solubility and pharmacokinetic properties of the conjugate.[7][8] While PEGylation generally improves stability by creating a hydrophilic shield around the protein, the length of the PEG chain can sometimes influence aggregation and conformational stability.[9]

Q2: What are the expected degradation pathways for these conjugates?

A2: Degradation can occur at the tetrazine ring or, to a much lesser extent, the APN-cysteine bond.

• Tetrazine Degradation: The primary degradation pathway for tetrazines in aqueous media is through nucleophilic attack, leading to the loss of the characteristic pink color.[10] This is more pronounced for highly reactive tetrazines with electron-withdrawing substituents.

• APN-Cysteine Linkage: The APN-cysteine bond is remarkably stable under a wide range of pH conditions and in human plasma.[2] While significantly more stable than maleimide-based linkages, forced degradation studies under extreme conditions could potentially identify cleavage pathways.

Q3: How does the PEG36 linker affect the overall stability?

A3: The PEG36 linker primarily enhances the stability of the conjugate by:

• Increasing Solubility: The hydrophilic nature of the PEG chain improves the solubility of the conjugate, which can be particularly beneficial when working with hydrophobic payloads, reducing the risk of aggregation.[7]

• Steric Shielding: The long PEG chain can sterically hinder the approach of nucleophiles or enzymes that might degrade the protein or the tetrazine moiety.

• Improving Pharmacokinetics: PEGylation is known to increase the in vivo circulation half-life of bioconjugates by reducing renal clearance.[7]

Q4: What are the recommended storage conditions for APN-PEG36-tetrazine conjugates?

A4: For optimal stability, it is recommended to store APN-PEG36-tetrazine conjugates in a buffered solution (e.g., PBS, pH 7.4) at low temperatures. For short-term storage, 4°C is suitable. For long-term storage, freezing at -20°C or -80°C is recommended. Avoid repeated freeze-thaw cycles. The specific storage conditions may also depend on the protein component of the conjugate.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and handling of APN-PEG36-tetrazine conjugates.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conjugation Yield	Incomplete reduction of protein disulfide bonds.	Ensure complete reduction of disulfide bonds by optimizing the concentration of the reducing agent (e.g., TCEP) and incubation time. Verify the number of free thiols using Ellman's reagent.[11]
Degradation of the tetrazine moiety during conjugation.	Minimize the exposure of the tetrazine to reducing agents. Remove excess reducing agent before adding the APN-PEG36-tetrazine reagent.[11]
Suboptimal reaction conditions (pH, temperature).	The conjugation of APN to cysteine is efficient at a pH range of 7.5-9.0.[11] Ensure the reaction buffer is within this range.
Precipitation or Aggregation of the Conjugate	Hydrophobic interactions, especially with a high drug-to-antibody ratio (DAR).	The PEG36 linker is designed to mitigate this, but if aggregation occurs, consider using a formulation buffer with excipients like polysorbate 20 or sucrose.
Instability of the protein component.	Ensure the protein is stable in the chosen buffer and at the working concentration.
Loss of Tetrazine Reactivity Over Time	Degradation of the tetrazine ring.	Store the conjugate under recommended conditions (frozen, protected from light). For applications requiring long incubation times, consider using a more stable tetrazine derivative (e.g., with electron-donating groups), although this will come at the cost of slower reaction kinetics.[5]
Reaction with components in the buffer or media.	Ensure all buffer components are non-reactive with the tetrazine. Avoid buffers containing thiols.
Inconsistent Results in Stability Assays	Variability in plasma/serum samples.	Use pooled plasma from multiple donors to minimize individual variability.
Issues with the analytical method (e.g., HPLC, LC-MS).	Optimize the analytical method to ensure good separation of the conjugate from degradation products. Use an internal standard for accurate quantification.[12][13]

Quantitative Data on Stability

The following tables provide representative data on the stability of the components of APN-PEG36-tetrazine conjugates. Note that the exact stability of your specific conjugate may vary depending on the protein, the specific tetrazine derivative used, and the experimental conditions.

Table 1: Comparative Stability of Cysteine Linkages in Human Plasma

Linker Chemistry	% Intact Conjugate after 24h in Human Plasma	Reference
APN-Cysteine	>95%	[2]
Maleimide-Cysteine	~50-80% (variable)	[3][4]

Table 2: Half-life of Different Tetrazine Derivatives in Aqueous Buffer (PBS, pH 7.4, 37°C)

Tetrazine Derivative	Substituents	Half-life (hours)	Reference
Dipyridyl-tetrazine	Electron-withdrawing	9.6	[14]
Dimethyl-tetrazine	Electron-donating	~28	[14]
3-methyl-6-phenyl-tetrazine	Mixed	>48 (>92% remaining after 12h)	[5]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

This protocol outlines a general procedure to assess the stability of an APN-PEG36-tetrazine conjugate in plasma.

Materials:

• APN-PEG36-tetrazine conjugate

• Human plasma (or plasma from other species of interest)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• HPLC system with a UV-Vis or fluorescence detector, or an LC-MS system

• Quenching solution (e.g., acetonitrile (B52724) with 0.1% formic acid)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the conjugate in PBS.

  • Spike the conjugate into pre-warmed (37°C) plasma to a final concentration of 5-10 µM.

• Incubation:

  • Incubate the plasma samples at 37°C.

• Time-Point Analysis:

  • At designated time points (e.g., 0, 1, 4, 8, 24, 48 hours), withdraw an aliquot of the plasma sample.

  • Immediately quench the reaction by adding 3 volumes of cold quenching solution to precipitate plasma proteins.

• Sample Processing:

  • Vortex the quenched samples and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Collect the supernatant for analysis.

• Analysis:

  • Analyze the supernatant by reverse-phase HPLC or LC-MS to quantify the amount of intact conjugate remaining.

  • Monitor the peak corresponding to the intact conjugate and any new peaks that may correspond to degradation products.

• Data Analysis:

  • Plot the percentage of intact conjugate remaining versus time.

  • Calculate the half-life (t₁/₂) of the conjugate in plasma.

Protocol 2: Forced Degradation Study

This protocol is designed to identify potential degradation pathways under stressed conditions.

Stress Conditions:

• Acid/Base Hydrolysis: Incubate the conjugate in buffers of varying pH (e.g., pH 3, 5, 7.4, 9) at 37°C.

• Oxidation: Incubate the conjugate with an oxidizing agent (e.g., 0.1% hydrogen peroxide) at room temperature.

• Thermal Stress: Incubate the conjugate at elevated temperatures (e.g., 50°C, 70°C).

• Photostability: Expose the conjugate to UV or fluorescent light.

Procedure:

• Prepare solutions of the conjugate under each of the stress conditions.

• Incubate for a defined period (e.g., 24 hours), taking samples at intermediate time points.

• Analyze the samples by HPLC or LC-MS to identify and quantify degradation products. Mass spectrometry is particularly useful for characterizing the structure of the degradants.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for assessing the stability of APN-PEG36-tetrazine conjugates.

Potential Degradation Pathways

Caption: Potential degradation sites in an APN-PEG36-tetrazine conjugate.

References

• 1. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 2. APN-PEG4-tetrazine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 3. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. purepeg.com [purepeg.com]
• 8. benchchem.com [benchchem.com]
• 9. Effect of Linker-Drug Properties and Conjugation Site on the Physical Stability of ADCs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. Limiting degradation of reactive antibody drug conjugate intermediates in HPLC method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Establishing the HPLC-MS/MS Method for Monitoring the Residue and Degradation of Butralin in Ginseng during Field and Risk Assessments [mdpi.com]
• 14. Activation and Delivery of Tetrazine-Responsive Bioorthogonal Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting guide for iEDDA click chemistry reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing inverse electron-demand Diels-Alder (iEDDA) click chemistry reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. Why is my iEDDA reaction showing low or no yield?

Low or no product formation in an iEDDA reaction can stem from several factors, ranging from reactant stability to suboptimal reaction conditions. A systematic approach to troubleshooting is recommended.

Troubleshooting Steps:

• Verify Reactant Integrity:

  • Tetrazine Stability: Tetrazine reactivity is often inversely correlated with its stability.[1] Electron-withdrawing groups enhance reactivity but can decrease stability.[2] Confirm the integrity of your tetrazine, especially if it has been stored for a long time or under non-ideal conditions. Highly reactive tetrazines, such as those with pyridyl substituents, can degrade more quickly in a cellular environment.[1]

  • Dienophile (e.g., TCO) Stability: Trans-cyclooctene (TCO) and other strained dienophiles can be sensitive to acidic conditions, copper ions, and light.[3] TCO is photosensitive and can isomerize to its less reactive cis-conformer.[3] Ensure proper storage and handling, protected from light and strong acids.

• Check Reaction Conditions:

  • Solvent: Protic solvents, especially water, can accelerate the iEDDA reaction.[2] The polarity of the solvent can enhance the reaction rate.[3]

  • pH: While the effect of pH is generally minor, acidic conditions can compromise the stability of TCO.[2][3] For reactions involving sensitive substrates, maintaining a neutral pH is advisable.

  • Temperature: Increasing the temperature can enhance the reaction rate.[3] However, be mindful of the thermal stability of your biomolecules.

• Evaluate Reactant Pairing:

  • The kinetics of iEDDA reactions are highly dependent on the specific diene and dienophile pair.[3] Electron-rich dienophiles react faster with electron-poor dienes.[4] Strained dienophiles are more reactive.[3] Consider if the chosen pair is reactive enough for your application, especially at low concentrations.

• Monitor the Reaction:

  • The progress of the reaction can be monitored by the disappearance of the characteristic absorbance of the tetrazine in the visible region (around 520-540 nm).[3][5] This allows for real-time assessment of whether the reaction is proceeding.

2. How can I increase the rate of my iEDDA reaction?

When the reaction is proceeding but is too slow for your application (e.g., in vivo imaging), several strategies can be employed to increase the reaction rate.

• Choice of Reactants:

  • Diene (Tetrazine): Utilize tetrazines with electron-withdrawing substituents to lower the LUMO energy and accelerate the reaction.[2] Be mindful of the trade-off with stability.

  • Dienophile: Employ more reactive dienophiles. Strained dienophiles like TCO are significantly more reactive than unstrained alkenes.[3] The axial isomer of substituted TCOs is often more reactive than the equatorial isomer.[6]

• Reaction Parameters:

  • Concentration: Increasing the concentration of one or both reactants will increase the reaction rate. Using a slight molar excess of one component can also drive the reaction to completion.[7]

  • Solvent: As mentioned, using polar, protic solvents like water can accelerate the reaction.[2]

Table 1: Relative Reactivity of Dienophiles in iEDDA Reactions

Dienophile	Relative Reactivity	Key Characteristics
trans-cyclooctene (TCO)	Very High	Highly reactive due to ring strain, but can be unstable under certain conditions.[3]
Strained Cycloalkenes	High	Reactivity increases with increasing ring strain (cyclopropene > cyclobutene (B1205218) > cyclopentene).[2]
Norbornene	Moderate	Less reactive than TCO, leading to slower kinetics.[3]
Unstrained Alkenes	Low	Significantly slower reaction rates.[6]

3. Am I forming side products in my iEDDA reaction?

A significant advantage of the iEDDA reaction is its high specificity and bioorthogonality. The primary byproduct of the reaction between a tetrazine and an alkene dienophile is nitrogen gas (N₂), which is innocuous and easily removed.[3] The reaction is highly selective and generally avoids cross-reactivity with biological nucleophiles such as amines and thiols.[3]

If you suspect the formation of side products, consider the following:

• Degradation of Reactants: The observed impurities may be due to the degradation of your starting materials rather than side reactions. Re-evaluate the stability and purity of your tetrazine and dienophile.

• Cross-reactivity in Complex Systems: While highly bioorthogonal, ensure that your specific tetrazine and dienophile are not interacting with other components in your system under your experimental conditions.

4. How do I choose the right tetrazine for my experiment?

The selection of the optimal tetrazine involves balancing reactivity and stability for the specific application.

• For rapid labeling at low concentrations: Choose a highly reactive tetrazine, such as one with electron-withdrawing pyridyl substituents. Be aware of its potentially lower stability.

• For applications requiring long incubation times or in vivo studies: A more stable tetrazine may be necessary, even at the cost of a slightly lower reaction rate.[1] There is a strong correlation between the lipophilicity of the tetrazine and its ligation efficiency in vivo, with lower clogD7.4 values being favorable.[3]

Table 2: Stability of Representative Tetrazines

Tetrazine Derivative	Conditions	Stability	Reference
Pyridyl-substituted tetrazine	Full cell growth medium, 37°C	Accelerated degradation	[8]
Dihydropyran-substituted tetrazine	Full cell growth medium, 37°C	Exceptional stability (>90% intact)	[8]
Phenyl s-tetrazine	Fetal Bovine Serum (FBS), 37°C	40% intact after 10 hours	[9]
Conjugated s-tetrazines	Phosphate Buffered Saline (PBS)	Half-lives of up to 9 hours	[9]

Experimental Protocols

Protocol 1: General Procedure for Monitoring an iEDDA Reaction via UV-Vis Spectroscopy

This protocol describes a typical method for monitoring the progress of an iEDDA reaction between a tetrazine and a dienophile.

• Prepare Reactant Solutions: Prepare stock solutions of the tetrazine and dienophile in the desired reaction buffer (e.g., PBS).

• Initiate the Reaction: In a microcentrifuge tube or a cuvette, combine the desired amounts of the tetrazine and dienophile. A slight molar excess of one reactant can be used to ensure the complete consumption of the other.[7]

• Incubate: Incubate the reaction at the desired temperature (e.g., room temperature or 37°C).[7]

• Monitor Absorbance: At various time points, dilute an aliquot of the reaction mixture. Measure the UV-Vis spectrum, focusing on the characteristic absorbance of the tetrazine in the 520-540 nm range. The disappearance of this absorbance indicates the consumption of the tetrazine and the progress of the reaction.[3][7]

• Data Analysis: Plot the absorbance at the characteristic wavelength versus time to determine the reaction kinetics.

Visualizing Workflows and Relationships

Caption: A flowchart for troubleshooting common issues in iEDDA click chemistry reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
• 3. IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inverse electron-demand Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 5. Inverse electron demand Diels–Alder (iEDDA)-initiated conjugation: a (high) potential click chemistry scheme - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60049A [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Drug-to-Antibody Ratios with PEG36 Linkers

Welcome to the technical support center for antibody-drug conjugate (ADC) development. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when using PEG36 linkers to improve the drug-to-antibody ratio (DAR).

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a PEG36 linker in an ADC?

A PEG36 linker is a polyethylene (B3416737) glycol (PEG) derivative with 36 repeating ethylene (B1197577) glycol units. Its primary role in an ADC is to covalently attach a cytotoxic drug payload to a monoclonal antibody (mAb).[1][2] The hydrophilic and flexible nature of the PEG36 chain offers several advantages:

• Increased Hydrophilicity: Many potent cytotoxic drugs are hydrophobic, leading to ADC aggregation and rapid clearance from circulation. The hydrophilic PEG36 linker helps to solubilize the ADC, mitigating aggregation and improving its pharmacokinetic profile.[1][][4]

• Reduced Immunogenicity: The PEG chain can shield the drug-linker from the immune system, potentially reducing the immunogenicity of the ADC.[2][]

• Improved Pharmacokinetics: By increasing the hydrodynamic size of the ADC, the PEG linker can prolong its circulation half-life.[1][]

• Enabling Higher Drug Loading: The solubilizing effect of the PEG linker allows for the attachment of a higher number of drug molecules per antibody (a higher DAR) without causing aggregation, which can enhance the therapeutic potency of the ADC.[1][5]

Q2: Why am I observing a low Drug-to-Antibody Ratio (DAR) despite using a PEG36 linker?

Several factors can contribute to a lower-than-expected DAR, even with a hydrophilic linker like PEG36:

• Suboptimal Reaction Conditions: The pH, temperature, and reaction time of the conjugation reaction are critical. For example, lysine (B10760008) conjugation using an NHS-ester functionalized PEG36 linker is most efficient at a slightly alkaline pH (typically 7.5-8.5).[6]

• Steric Hindrance: The large size of the antibody and the PEG36 linker itself can create steric hindrance, preventing the reactive groups from accessing all available conjugation sites on the antibody.[7]

• Inefficient Activation of the Linker: If the drug-linker conjugate is not properly activated before addition to the antibody, the conjugation efficiency will be low.

• Antibody Modification: The accessibility of lysine residues on the antibody surface can vary. Some potential conjugation sites may be buried within the protein structure.[8]

• Premature Hydrolysis of Reactive Groups: Reactive groups like NHS esters are susceptible to hydrolysis, especially in aqueous buffers. If the PEG36-drug conjugate is not used promptly after preparation, its reactivity can decrease.

Q3: Can the length of the PEG linker affect the efficacy of the ADC?

Yes, the length of the PEG linker is a critical parameter that can significantly impact the ADC's performance.[9] While a long linker like PEG36 offers excellent solubilizing properties, there can be a trade-off:

• Longer linkers generally improve pharmacokinetics and in vivo efficacy, especially for hydrophobic payloads.[9]

• Shorter linkers may sometimes lead to better in vitro potency, possibly due to more efficient drug release or better interaction with the target cell.[10]

• Very long PEG chains could potentially hinder the ADC's ability to penetrate solid tumors.[4]

The optimal PEG linker length is often specific to the antibody, payload, and target, requiring empirical testing.[9]

Troubleshooting Guides

This section provides a question-and-answer formatted guide to troubleshoot common issues encountered during ADC conjugation with PEG36 linkers.

Problem 1: Low Average DAR Determined by UV-Vis Spectroscopy

Symptoms: The calculated average DAR from UV-Vis absorbance measurements is consistently lower than the target DAR.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Inaccurate Extinction Coefficients	Experimentally determine the molar extinction coefficients for both the naked antibody and the free drug-linker at the two wavelengths used for calculation (e.g., 280 nm and the drug's λmax). Do not rely solely on theoretical values.[11][]
Spectral Overlap	Ensure that the absorbance spectra of the antibody and the drug have distinct maxima. If there is significant overlap, UV-Vis spectroscopy may not be an accurate method for DAR determination. Consider using an orthogonal method like HIC-HPLC.[11][]
Incomplete Conjugation Reaction	Optimize reaction parameters such as pH, temperature, reaction time, and the molar ratio of the PEG36-drug linker to the antibody. A typical starting point for lysine conjugation is a 5-20 fold molar excess of the linker.
Precipitation of ADC during Reaction	Although PEG36 improves solubility, high drug loading can still lead to some aggregation. Perform the conjugation reaction in a buffer that promotes ADC stability. Consider adding a small percentage of an organic co-solvent like DMSO if compatible with the antibody.

Problem 2: Heterogeneous DAR Profile Observed by HIC-HPLC

Symptoms: Hydrophobic Interaction Chromatography (HIC) analysis shows a broad distribution of DAR species with a significant portion of unconjugated antibody (DAR=0).

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Insufficient Molar Excess of Linker	Increase the molar ratio of the activated PEG36-drug linker to the antibody in the conjugation reaction to drive the reaction towards higher DAR species.
Suboptimal Buffer Conditions	The conjugation buffer composition can influence the reaction. Screen different buffer systems and pH values to find the optimal conditions for your specific antibody and linker.
Steric Hindrance Limiting Accessibility	For lysine conjugation, some lysine residues are more accessible than others. Achieving a very high, homogeneous DAR via random lysine conjugation can be challenging. Consider site-specific conjugation methods if a highly homogeneous ADC is required.
Inefficient Purification	The purification method may be enriching for lower DAR species. Optimize the purification process (e.g., size exclusion chromatography, protein A chromatography) to effectively separate the desired ADC from unconjugated antibody and excess reagents.

Data Presentation

The following tables summarize quantitative data on the impact of PEG linkers on ADC properties.

Table 1: Effect of PEG Linker Length on ADC Pharmacokinetics

Molecule Type	PEG Linker Length	Key Pharmacokinetic Finding	Reference
Affibody-Drug Conjugate	None	Half-life of 19.6 minutes	[13][14]
Affibody-Drug Conjugate	4 kDa	2.5-fold increase in half-life compared to no PEG	[13][14]
Affibody-Drug Conjugate	10 kDa	11.2-fold increase in half-life compared to no PEG	[13][14]

Table 2: Qualitative Comparison of Different PEG Linker Lengths on ADC Properties

PEG Linker Length	Solubility Enhancement	Pharmacokinetics (Half-life)	Potential for Steric Hindrance	In Vivo Efficacy (for hydrophobic drugs)
Short (e.g., PEG4-PEG12)	Moderate	Modest Increase	Low	May be lower
Long (e.g., PEG24-PEG36)	High	Significant Increase	Moderate	Generally Higher

Experimental Protocols

Protocol 1: Lysine Conjugation of a PEG36-NHS Ester to a Monoclonal Antibody

This protocol describes a general method for conjugating an NHS-ester activated PEG36-drug linker to the lysine residues of a monoclonal antibody.

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS, pH 7.4)

• PEG36-Drug-NHS ester

• Anhydrous DMSO or DMF

• Conjugation buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 8.0

• Quenching solution: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Antibody Preparation:

  • Buffer exchange the mAb into the conjugation buffer to a final concentration of 5-10 mg/mL.

• PEG36-Drug-NHS Ester Preparation:

  • Dissolve the PEG36-Drug-NHS ester in anhydrous DMSO or DMF to a concentration of 10-20 mM immediately before use.

• Conjugation Reaction:

  • Add the desired molar excess (e.g., 10-fold) of the dissolved PEG36-Drug-NHS ester to the antibody solution.

  • Gently mix the reaction and incubate at room temperature for 1-2 hours or at 4°C overnight.

• Quenching the Reaction:

  • Add the quenching solution to a final concentration of 50 mM to quench any unreacted NHS ester.

  • Incubate for 30 minutes at room temperature.

• Purification:

  • Purify the ADC using size-exclusion chromatography to remove unconjugated drug-linker and quenching reagent.

  • Collect the fractions containing the purified ADC.

• Characterization:

  • Determine the protein concentration (e.g., by BCA assay) and the DAR of the purified ADC.

Protocol 2: Determination of Average DAR by UV-Vis Spectroscopy

This protocol outlines the steps to calculate the average DAR using a UV-Vis spectrophotometer.[11][][15][16]

Principle: This method relies on the Beer-Lambert law and the differential absorbance of the antibody and the drug at two different wavelengths.

Procedure:

• Determine Extinction Coefficients:

  • Accurately measure the molar extinction coefficient of the naked antibody (ε_Ab) at 280 nm.

  • Measure the molar extinction coefficient of the free drug-linker (ε_Drug) at its wavelength of maximum absorbance (λ_max) and at 280 nm (ε_Drug,280).

• Measure ADC Absorbance:

  • Dilute the purified ADC sample to an appropriate concentration in a suitable buffer.

  • Measure the absorbance of the ADC solution at 280 nm (A_280) and at the λ_max of the drug (A_λmax).

• Calculate Concentrations:

  • Calculate the concentration of the antibody (C_Ab) and the drug (C_Drug) using the following equations:

    • C_Drug = A_λmax / ε_Drug,λmax

    • C_Ab = (A_280 - (ε_Drug,280 * C_Drug)) / ε_Ab,280

• Calculate Average DAR:

  • DAR = C_Drug / C_Ab

Protocol 3: DAR Analysis by Hydrophobic Interaction Chromatography (HIC)-HPLC

HIC is a powerful technique to determine the distribution of different DAR species in an ADC preparation.[17][18][19][20]

Materials:

• HIC column (e.g., Butyl or Phenyl phase)

• HPLC system with a UV detector

• Mobile Phase A: High salt buffer (e.g., 25 mM sodium phosphate, 1.5 M ammonium (B1175870) sulfate, pH 7.0)

• Mobile Phase B: Low salt buffer (e.g., 25 mM sodium phosphate, pH 7.0, with 20% isopropanol)

Procedure:

• Sample Preparation:

  • Dilute the ADC sample in Mobile Phase A to a concentration of approximately 1 mg/mL.

• Chromatographic Separation:

  • Equilibrate the HIC column with Mobile Phase A.

  • Inject the prepared sample.

  • Apply a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over a suitable time (e.g., 20-30 minutes) to elute the ADC species.

  • Monitor the elution profile at 280 nm.

• Data Analysis:

  • The different DAR species will elute as separate peaks, with higher DAR species being more hydrophobic and eluting later.

  • Integrate the peak areas for each DAR species (DAR=0, 2, 4, etc.).

  • Calculate the weighted average DAR using the following formula:

    • Average DAR = Σ (% Peak Area_i * DAR_i) / 100

Visualizations

Caption: General workflow for the lysine conjugation of a PEG36-drug linker to a monoclonal antibody.

References

• 1. adcreview.com [adcreview.com]
• 2. What are PEG Linkers? - Creative Biolabs [creative-biolabs.com]
• 4. benchchem.com [benchchem.com]
• 5. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 6. precisepeg.com [precisepeg.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Drug-to-Antibody Ratio (DAR) by UV/Vis Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 16. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. waters.com [waters.com]
• 18. agilent.com [agilent.com]
• 19. Drug-to-Antibody Ratio (DAR) and Drug Load Distribution by Hydrophobic Interaction Chromatography and Reversed Phase High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 20. ymc.eu [ymc.eu]

APN-PEG36-tetrazine linker cleavage issues and solutions

Welcome to the technical support center for the APN-PEG36-tetrazine linker. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting potential issues and answering frequently asked questions related to the use of this linker in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of the APN-PEG36-tetrazine linker?

The APN-PEG36-tetrazine linker is a heterobifunctional linker primarily used in the field of bioconjugation, particularly for the development of antibody-drug conjugates (ADCs). It contains two key reactive groups:

• APN (3-arylpropiolonitrile): This group reacts specifically with thiol groups, typically from cysteine residues on antibodies or other proteins, to form a stable thioether bond.

• Tetrazine: This moiety participates in an inverse electron demand Diels-Alder (iEDDA) cycloaddition reaction, a type of "click chemistry," with a trans-cyclooctene (B1233481) (TCO) group. This reaction is known for its high speed and specificity in biological systems.

Q2: The product description from several suppliers states that the APN-PEG36-tetrazine linker is "cleavable." What is the cleavage mechanism?

This is a critical point of clarification. While the linker is described as "cleavable," examination of its chemical structure reveals the absence of commonly used cleavable moieties such as disulfide bonds, acid-labile hydrazones, or enzyme-sensitive peptide sequences. The APN-cysteine linkage is a stable thioether bond.

Therefore, the term "cleavage" in this context most likely refers to a "click-to-release" mechanism. In this scenario, the APN-PEG36-tetrazine linker is conjugated to a targeting molecule (e.g., an antibody). A therapeutic payload (drug) is separately conjugated to a trans-cyclooctene (TCO) group, often with a self-immolative spacer. The "cleavage" or release of the drug occurs upon the iEDDA reaction between the tetrazine and the TCO, which triggers the fragmentation of the self-immolative spacer and subsequent release of the active drug.

Q3: What are the advantages of using a tetrazine-based "click-to-release" system?

The tetrazine-TCO ligation offers several benefits for drug delivery:

• High Reaction Rate: The iEDDA reaction is one of the fastest bioorthogonal reactions, allowing for rapid payload delivery at the target site.

• High Specificity: Tetrazines and TCOs are highly selective for each other and do not typically react with other functional groups found in biological systems, minimizing off-target reactions.

• Bioorthogonal: The reaction can proceed in complex biological media without interfering with native biochemical processes.

• Controlled Release: Drug release is triggered by the specific ligation event, providing temporal and spatial control over drug activation.

Q4: Under what conditions might the APN-PEG36-tetrazine linker itself degrade?

While the linker is generally stable under physiological conditions (neutral pH), extreme conditions should be avoided:

• Strong Acids: Tetrazines can be susceptible to degradation under strongly acidic conditions. Research has shown that high concentrations of trifluoroacetic acid (TFA), often used in solid-phase synthesis, can lead to the degradation of tetrazine moieties.

• Strong Reducing Agents: While the thioether bond formed by the APN group is stable, other parts of your conjugated molecule might be sensitive to strong reducing agents.

• Prolonged Exposure to Light: Some tetrazine derivatives can be sensitive to prolonged light exposure. It is good practice to store the linker and its conjugates protected from light.

Troubleshooting Guide

Issue 1: Incomplete or Slow "Cleavage" (Payload Release)

If you are observing inefficient payload release, the issue likely lies with the tetrazine-TCO ligation and the subsequent release mechanism.

Potential Cause	Recommended Solution
Suboptimal Reaction Conditions for iEDDA	- Solvent: Ensure the reaction is performed in an aqueous buffer compatible with your biomolecules (e.g., PBS). The presence of organic co-solvents may be necessary if your TCO-drug conjugate has poor aqueous solubility, but should be optimized. - pH: The iEDDA reaction is generally efficient across a broad pH range, but optimal performance is typically observed between pH 6.5 and 7.5. - Temperature: The reaction usually proceeds efficiently at room temperature or 37°C. Increasing the temperature moderately (e.g., to 40°C) may enhance the reaction rate, but the stability of the biomolecules must be considered.
Low Reactivity of Tetrazine or TCO	- Electron-withdrawing groups on the tetrazine can increase the reaction rate. The structure of the APN-PEG36-tetrazine is fixed, but the choice of the TCO dienophile is critical. More strained TCOs generally exhibit faster kinetics. - Steric Hindrance: Ensure that the tetrazine and TCO moieties are accessible and not sterically hindered by the antibody, drug, or other parts of the conjugate. The long PEG36 chain in the linker is designed to minimize this issue.
Degradation of Tetrazine or TCO	- Storage: Store the APN-PEG36-tetrazine linker and the TCO-modified payload according to the manufacturer's instructions, typically at -20°C and protected from light. - Handling: Prepare solutions fresh and avoid repeated freeze-thaw cycles.
Inefficient Self-Immolative Spacer Fragmentation	- The design of the self-immolative spacer on the TCO-drug conjugate is crucial. Ensure that the spacer is designed to efficiently fragment and release the drug following the iEDDA reaction. This is a design consideration for the TCO-containing component.

Issue 2: Off-Target Toxicity or Premature Payload Release

This is a critical issue in ADC development, and while the APN-PEG36-tetrazine linker is designed for stability, premature release can still occur.

Potential Cause	Recommended Solution
Instability of the TCO-Drug Linkage	- The linkage connecting the drug to the TCO moiety might be unstable in plasma. This is independent of the APN-PEG36-tetrazine linker itself. The stability of the TCO-drug conjugate should be assessed independently in plasma or relevant biological fluids.
Non-specific Uptake of the ADC	- This is related to the properties of the antibody rather than the linker. Ensure that the antibody has high specificity for the target antigen and minimal off-target binding.
Slow Clearance of Unbound ADC	- If the ADC is not cleared efficiently, it may lead to prolonged exposure and potential for off-target effects. This is a pharmacokinetic property of the entire ADC.

Experimental Protocols

Protocol 1: General Procedure for Antibody Conjugation with APN-PEG36-Tetrazine

• Antibody Reduction (if necessary):

  • If conjugating to existing cysteine residues that are part of a disulfide bond, a partial reduction is necessary.

  • Dissolve the antibody in a suitable buffer (e.g., PBS with EDTA).

  • Add a controlled amount of a reducing agent (e.g., TCEP or DTT). The concentration and incubation time need to be optimized to achieve the desired number of free thiols per antibody.

  • Incubate at room temperature or 37°C for the optimized time.

  • Remove the excess reducing agent using a desalting column.

• Conjugation Reaction:

  • Immediately after desalting, add a molar excess of APN-PEG36-tetrazine (dissolved in a compatible organic solvent like DMSO) to the reduced antibody solution. The optimal molar ratio needs to be determined empirically.

  • Incubate the reaction at room temperature for 1-2 hours, or as optimized.

  • The reaction progress can be monitored by techniques such as HIC-HPLC or SEC-HPLC.

• Purification:

  • Remove the unreacted linker and other small molecules by size exclusion chromatography (SEC) or tangential flow filtration (TFF).

  • The final ADC should be formulated in a suitable storage buffer.

Protocol 2: Monitoring Payload Release via Tetrazine-TCO Ligation

• Prepare the ADC: Synthesize the antibody-APN-PEG36-tetrazine conjugate as described in Protocol 1.

• Prepare the TCO-Payload Conjugate: Synthesize the TCO-modified payload with a self-immolative spacer.

• Ligation and Release Assay:

  • Incubate the ADC with a molar excess of the TCO-payload conjugate in a suitable buffer (e.g., PBS) at 37°C.

  • At various time points, take aliquots of the reaction mixture.

  • Quench the reaction if necessary (e.g., by adding an excess of a scavenger tetrazine or TCO).

  • Analyze the samples by LC-MS or HPLC to quantify the amount of released payload.

• Data Analysis:

  • Plot the concentration of the released payload versus time to determine the release kinetics.

Visualizations

Caption: "Click-to-Release" mechanism of the APN-PEG36-tetrazine linker system.

Caption: Troubleshooting workflow for incomplete payload release.

Optimizing storage conditions for APN-PEG36-tetrazine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimal storage, handling, and use of APN-PEG36-tetrazine.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for APN-PEG36-tetrazine?

A1: Proper storage of APN-PEG36-tetrazine is crucial for maintaining its stability and reactivity. The recommended storage conditions are summarized in the table below.

Q2: How should I prepare stock solutions of APN-PEG36-tetrazine?

A2: It is recommended to prepare fresh solutions of APN-PEG36-tetrazine before use. For a stock solution, dissolve the compound in a compatible organic solvent such as DMSO. To enhance solubility, ultrasonic and warming up to 60°C may be applied. Note that hygroscopic DMSO can significantly impact the solubility of the product, so it is advisable to use a newly opened container of DMSO.

Q3: What is the principle behind the reactivity of APN-PEG36-tetrazine?

A3: APN-PEG36-tetrazine is a click chemistry reagent. It contains a tetrazine group that undergoes an inverse electron demand Diels-Alder (iEDDA) reaction with a dienophile, most commonly a strained alkene like trans-cyclooctene (B1233481) (TCO).[1] This reaction is highly efficient, specific, and occurs under mild, biocompatible conditions without the need for a catalyst.[2]

Q4: What is the role of the PEG36 linker in APN-PEG36-tetrazine?

A4: The polyethylene (B3416737) glycol (PEG) linker in antibody-drug conjugates (ADCs) serves several important functions. It increases the hydrophilicity of the ADC, which can help to prevent aggregation, a common issue when conjugating hydrophobic drug molecules to antibodies.[3][] The flexible PEG chain also provides steric hindrance, which further reduces the likelihood of aggregation.[3] Additionally, PEG linkers can improve the pharmacokinetic properties of the ADC by increasing its stability and circulation time in the body.[5][6]

Troubleshooting Guide

Issue 1: Low Conjugation Yield

Possible Cause	Recommended Solution(s)
Suboptimal Stoichiometry	The molar ratio of tetrazine to TCO can impact the reaction efficiency. It is generally recommended to use a slight molar excess of the tetrazine-functionalized molecule (e.g., 1.05 to 1.5-fold) relative to the TCO-functionalized molecule.[7] However, the optimal ratio may need to be determined empirically for your specific system.
Degraded Reagents	Tetrazines can be susceptible to degradation in aqueous media, especially those with electron-withdrawing groups.[8] Ensure that your APN-PEG36-tetrazine and TCO-modified molecule have been stored correctly and have not expired. It is best to use freshly prepared solutions.
Steric Hindrance	If the tetrazine and TCO moieties are attached to bulky molecules, steric hindrance can slow down the reaction. The PEG36 linker in APN-PEG36-tetrazine helps to create distance and flexibility, but if issues persist, consider linkers with different lengths.
Incorrect Reaction Buffer	The TCO-tetrazine reaction is generally robust in a variety of aqueous buffers, with a typical pH range of 6 to 9.[7] Phosphate-buffered saline (PBS) is a common choice. Avoid buffers containing primary amines (e.g., Tris) if you are using an NHS ester for labeling, as this can lead to unwanted side reactions.[9]
Inaccurate Quantification of Reactants	Use a reliable method, such as UV-Vis spectroscopy, to accurately determine the concentrations of your stock solutions before starting the conjugation reaction.

Issue 2: Instability or Aggregation of the Conjugate

Possible Cause	Recommended Solution(s)
Hydrophobic Interactions	The conjugation of hydrophobic payloads can lead to aggregation. The PEG36 linker in APN-PEG36-tetrazine is designed to increase hydrophilicity and mitigate this issue.[3][] If aggregation is still observed, further optimization of the drug-to-antibody ratio (DAR) may be necessary.
Instability of the Linkage	The dihydropyridazine (B8628806) linkage formed from the tetrazine-TCO reaction is generally stable. However, some tetrazines can be prone to degradation in aqueous solutions.[10][11] If instability is a concern, ensure proper purification of the conjugate to remove any unreacted components.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for APN-PEG36-tetrazine

Form	Storage Temperature	Duration	Notes
Powder	-20°C	2 years	Protect from light.
In DMSO	-80°C	6 months	Protect from light, stored under nitrogen.[12]
In DMSO	-20°C	1 month	Protect from light, stored under nitrogen.[12]
In DMSO	4°C	2 weeks

Experimental Protocols

Protocol: Antibody-Drug Conjugation using APN-PEG36-tetrazine and a TCO-modified Drug

This protocol outlines the general steps for conjugating a TCO-modified drug to an antibody that has been functionalized with APN-PEG36-tetrazine.

Materials:

• Antibody functionalized with APN-PEG36-tetrazine

• TCO-modified drug

• Reaction Buffer (e.g., PBS, pH 7.4)

• Size-Exclusion Chromatography (SEC) column for purification

Procedure:

• Preparation of Reactants:

  • Prepare a solution of the APN-PEG36-tetrazine modified antibody in the reaction buffer at a known concentration.

  • Prepare a stock solution of the TCO-modified drug in a compatible solvent (e.g., DMSO).

• Conjugation Reaction:

  • Add the TCO-modified drug solution to the antibody solution. A slight molar excess of the TCO-drug (e.g., 1.5 equivalents per tetrazine) is often used to drive the reaction to completion.[13]

  • Incubate the reaction mixture at room temperature for 1-2 hours.[13] The reaction progress can be monitored by following the disappearance of the tetrazine's characteristic absorbance around 520 nm.

• Purification:

  • Purify the resulting antibody-drug conjugate (ADC) from unreacted drug and other byproducts using a size-exclusion chromatography (SEC) column.

• Characterization:

  • Characterize the purified ADC to determine the drug-to-antibody ratio (DAR) and confirm the integrity of the conjugate.

Visualizations

Caption: Workflow for ADC synthesis using APN-PEG36-tetrazine.

Caption: The iEDDA reaction of APN-PEG36-tetrazine and a TCO-modified molecule.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 5. What are PEG Linkers? - Creative Biolabs [creative-biolabs.com]
• 6. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

APN-PEG36-tetrazine vs. APN-PEG4-tetrazine: A Comparative Guide to Linker Length in Antibody-Drug Conjugate Efficacy

For researchers, scientists, and drug development professionals, the rational design of antibody-drug conjugates (ADCs) hinges on the careful selection of each component, with the linker playing a pivotal role in therapeutic success. This guide provides a comprehensive comparison of two specific cleavable linkers, APN-PEG36-tetrazine and APN-PEG4-tetrazine, focusing on how the significant difference in polyethylene (B3416737) glycol (PEG) chain length can influence ADC efficacy.

The central distinction between these two linkers lies in their PEG spacer length: APN-PEG36-tetrazine features a long, 36-unit PEG chain, while APN-PEG4-tetrazine incorporates a much shorter 4-unit PEG chain.[1][2][3] This variation in length is a critical design parameter that can profoundly impact the physicochemical properties, pharmacokinetics, and ultimately, the anti-tumor activity of an ADC.[4] Both linkers utilize a tetrazine group for bioorthogonal conjugation, enabling a highly selective and rapid reaction with a corresponding trans-cyclooctene (B1233481) (TCO)-modified antibody.[3]

Impact of PEG Linker Length on ADC Performance

The length of the PEG linker in an ADC is a key determinant of its therapeutic index. Longer PEG chains, such as in APN-PEG36-tetrazine, are generally employed to enhance the hydrophilicity of the ADC. This is particularly beneficial when working with hydrophobic payloads, as it can mitigate aggregation and improve solubility.[5] Conversely, shorter PEG linkers like APN-PEG4-tetrazine may offer advantages in terms of ADC stability.[6]

The choice between a long and a short PEG linker involves a trade-off between pharmacokinetic advantages and potential impacts on potency. While longer linkers can extend plasma half-life and improve tumor accumulation, they may also in some cases lead to reduced in vitro cytotoxicity.[7][8]

Data Presentation: A Comparative Analysis

Table 1: Predicted Impact on Physicochemical and Pharmacokinetic Properties

Property	APN-PEG36-tetrazine (Long Linker)	APN-PEG4-tetrazine (Short Linker)	Rationale
Hydrophilicity	High	Moderate	The extended PEG36 chain significantly increases the overall hydrophilicity of the ADC, which can be crucial for preventing aggregation, especially with hydrophobic drug payloads.[5]
Plasma Half-life (t½)	Extended	Shorter	Longer PEG chains increase the hydrodynamic radius of the ADC, leading to reduced renal clearance and a longer circulation time in the bloodstream.[7]
Tumor Accumulation	Potentially Increased	Standard	The prolonged circulation time afforded by the longer PEG linker can lead to greater accumulation of the ADC in the tumor tissue through the enhanced permeability and retention (EPR) effect.
Stability	Standard	Potentially Higher	Shorter linkers may offer greater stability by anchoring the payload more closely to the antibody, potentially shielding it from premature cleavage or degradation.[6]

Table 2: Predicted Impact on Efficacy and Toxicity

Metric	APN-PEG36-tetrazine (Long Linker)	APN-PEG4-tetrazine (Short Linker)	Rationale
In Vivo Efficacy	Potentially Enhanced	Standard	Improved pharmacokinetic properties, such as longer half-life and increased tumor accumulation, often translate to superior in vivo anti-tumor activity.[8]
In Vitro Cytotoxicity	Potentially Reduced	Potentially Higher	Some studies have shown that very long PEG linkers can slightly decrease the in vitro potency of an ADC, possibly due to steric hindrance affecting payload delivery or target binding.[7]
Off-target Toxicity	Potentially Reduced	Standard	By improving the ADC's pharmacokinetic profile and potentially reducing non-specific uptake, longer PEG linkers can contribute to a wider therapeutic window and reduced off-target toxicity.

Experimental Protocols

Detailed methodologies are essential for the accurate evaluation and comparison of ADCs constructed with different linkers. Below are representative protocols for key experiments.

ADC Synthesis and Characterization

• Antibody Modification: A monoclonal antibody is functionalized with a trans-cyclooctene (TCO) moiety, typically by reacting an NHS-ester of TCO with lysine (B10760008) residues on the antibody surface.

• Drug-Linker Preparation: The cytotoxic payload is conjugated to the APN-PEG-tetrazine linker (either PEG36 or PEG4).

• Bioorthogonal Conjugation: The TCO-modified antibody is then reacted with the drug-APN-PEG-tetrazine construct. The inverse electron demand Diels-Alder reaction between the tetrazine and TCO is rapid and highly specific.[3]

• Purification and Characterization: The resulting ADC is purified using methods such as size-exclusion chromatography (SEC) to remove unconjugated drug-linker. The drug-to-antibody ratio (DAR), purity, and aggregation levels are then determined using techniques like hydrophobic interaction chromatography (HIC), SEC, and mass spectrometry.[9]

In Vitro Cytotoxicity Assay

• Cell Culture: Target cancer cells (antigen-positive) and control cells (antigen-negative) are cultured in appropriate media.

• Treatment: Cells are treated with serial dilutions of the ADCs (with APN-PEG36-tetrazine and APN-PEG4-tetrazine linkers) and relevant controls (e.g., unconjugated antibody, free drug).

• Viability Assessment: After a set incubation period (e.g., 72-96 hours), cell viability is assessed using a standard method such as the MTT or CellTiter-Glo assay.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated for each ADC to determine its in vitro potency.[7]

In Vivo Antitumor Efficacy Study

• Tumor Model: An appropriate tumor model is established, typically by subcutaneously implanting human tumor xenografts into immunodeficient mice.

• Treatment Groups: Once tumors reach a predetermined size, mice are randomized into treatment groups (e.g., vehicle control, ADC with APN-PEG36-tetrazine, ADC with APN-PEG4-tetrazine).

• ADC Administration: ADCs are administered intravenously at a specified dose and schedule.

• Monitoring: Tumor volume and body weight are measured regularly to assess efficacy and toxicity.

• Endpoint: The study is concluded when tumors in the control group reach a specified size or at a predetermined time point.

• Data Analysis: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the control group.[4]

Mandatory Visualization

Caption: Generalized workflow of ADC targeting, internalization, and payload-induced cell death.

Caption: Experimental workflow for the comparative analysis of ADCs with different PEG linker lengths.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. labinsights.nl [labinsights.nl]
• 6. How To Choose The Best ADC Linker? | Biopharma PEG [biochempeg.com]
• 7. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Navigating Purity: A Comparative Guide to HPLC Validation of APN-PEG36-tetrazine

For researchers, scientists, and drug development professionals engaged in the synthesis and application of antibody-drug conjugates (ADCs), ensuring the purity of critical reagents like APN-PEG36-tetrazine is paramount. This cleavable linker, featuring a 36-unit polyethylene (B3416737) glycol (PEG) chain and a tetrazine moiety for bioorthogonal conjugation, demands robust analytical methods to verify its integrity and quantify potential impurities.[1][2][3][4][5] High-Performance Liquid Chromatography (HPLC) stands as the cornerstone technique for this purpose. This guide provides a comparative overview of the two principal HPLC methods applicable to the purity validation of APN-PEG36-tetrazine: Size Exclusion Chromatography (SEC) and Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

The successful synthesis of ADCs relies on well-characterized and pure components. APN-PEG36-tetrazine, as a linker, plays a crucial role in the efficacy and safety of the final conjugate. Impurities, such as unreacted starting materials, hydrolyzed products, or aggregated species, can compromise the conjugation reaction and the overall quality of the ADC. Therefore, validated HPLC methods are essential for quality control.

Method Comparison: SEC vs. RP-HPLC

The choice between SEC and RP-HPLC for purity analysis of APN-PEG36-tetrazine depends on the specific impurities that need to be detected and quantified. Both methods offer distinct advantages and are often used orthogonally to provide a comprehensive purity profile.

Feature	Size Exclusion Chromatography (SEC)	Reversed-Phase HPLC (RP-HPLC)
Principle of Separation	Based on hydrodynamic radius (size and shape in solution).	Based on hydrophobicity.
Primary Application	Separation of high molecular weight species, aggregates, and fragments from the main product.[6][]	Separation of the main product from impurities with different polarities, such as unreacted starting materials and degradation products.[8]
Typical Stationary Phase	Porous particles with controlled pore sizes (e.g., silica, polymer-based).	Non-polar stationary phases (e.g., C18, C8, C4 bonded silica).[9]
Typical Mobile Phase	Aqueous buffers (e.g., phosphate-buffered saline).[10]	A gradient of an aqueous buffer and an organic solvent (e.g., acetonitrile, methanol).[9]
Key Strengths	- Excellent for detecting aggregates. - Mild separation conditions, preserving the integrity of large molecules.	- High resolution for separating closely related impurities. - Versatile and widely applicable.
Potential Limitations	- Limited resolution for molecules of similar size. - Potential for non-specific interactions with the column matrix.[10]	- Can cause denaturation of some biomolecules (less of a concern for smaller molecules like APN-PEG36-tetrazine). - More complex method development.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible and reliable results. Below are representative starting protocols for both SEC and RP-HPLC methods for the analysis of PEGylated and tetrazine-containing molecules, which can be adapted and optimized for APN-PEG36-tetrazine.

Size Exclusion Chromatography (SEC) Protocol

This method is designed to separate APN-PEG36-tetrazine from potential high-molecular-weight impurities or aggregates.

• HPLC System: A standard HPLC or UPLC system equipped with a UV detector.

• Column: A size-exclusion column suitable for the molecular weight range of APN-PEG36-tetrazine (MW ~1997.3 g/mol ). An example would be a column with a pore size of approximately 100-150 Å.

• Mobile Phase: Isocratic elution with a buffer such as 100 mM sodium phosphate, 150 mM NaCl, pH 7.4.[10]

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: Ambient or controlled at 25 °C.

• Detection: UV absorbance at a wavelength where the tetrazine moiety absorbs (typically around 280 nm or 520 nm).

• Sample Preparation: Dissolve the APN-PEG36-tetrazine sample in the mobile phase to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm filter before injection.

• Injection Volume: 10 - 20 µL.

Reversed-Phase HPLC (RP-HPLC) Protocol

This method aims to separate APN-PEG36-tetrazine from non-PEGylated precursors, free PEG, and other small molecule impurities based on their hydrophobicity.

• HPLC System: A standard HPLC or UPLC system with a UV detector.

• Column: A reversed-phase column, such as a C18 or C4 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).[9]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.

• Gradient: A linear gradient from 10% to 90% Mobile Phase B over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 - 60 °C to improve peak shape for PEGylated compounds.[8]

• Detection: UV absorbance at a wavelength where the tetrazine moiety absorbs.

• Sample Preparation: Dissolve the APN-PEG36-tetrazine sample in a mixture of Mobile Phase A and B to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm filter before injection.

• Injection Volume: 10 - 20 µL.

Logical Workflow for HPLC Method Validation

The validation of an HPLC method is a critical step to ensure its suitability for its intended purpose. The following diagram illustrates the logical workflow for validating an HPLC method for APN-PEG36-tetrazine purity analysis.

Caption: Workflow for HPLC Method Validation.

Conclusion

Both Size Exclusion and Reversed-Phase HPLC are powerful and complementary techniques for the purity validation of APN-PEG36-tetrazine. SEC is indispensable for identifying and quantifying aggregates and high-molecular-weight species, while RP-HPLC provides high-resolution separation of impurities with different polarities. The selection and optimization of these methods, followed by a thorough validation process, are critical for ensuring the quality and consistency of this essential ADC linker, ultimately contributing to the development of safe and effective antibody-drug conjugates.

References

• 1. ebiohippo.com [ebiohippo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. APN-PEG36-tetrazine|Cas# [glpbio.cn]
• 4. APN-PEG36-tetrazine|CAS |DC Chemicals [dcchemicals.com]
• 5. targetmol.cn [targetmol.cn]
• 6. biopharminternational.com [biopharminternational.com]
• 8. lcms.cz [lcms.cz]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. agilent.com [agilent.com]

Validating the In Vitro Cleavage of APN-PEG36-Tetrazine Linker: A Comparative Guide

For researchers and drug development professionals, the linker connecting an antibody to a therapeutic payload is a critical component dictating the efficacy and safety of an Antibody-Drug Conjugate (ADC). The APN-PEG36-tetrazine linker represents a class of bioorthogonal cleavable linkers, offering precise payload release. This guide provides a comparative analysis of the in vitro validation of this linker, juxtaposed with commonly used alternatives, supported by experimental data and detailed protocols.

The defining feature of the APN-PEG36-tetrazine linker is its cleavage mechanism, which is triggered by the bioorthogonal "click-to-release" reaction with a trans-cyclooctene (B1233481) (TCO) molecule. This reaction is exceptionally fast and specific, allowing for controlled payload release under defined conditions.[1][2][3] This contrasts with more traditional cleavable linkers that respond to physiological cues within the target cell, such as enzymatic activity or changes in pH.

Comparative Analysis of Cleavable Linker Performance

To objectively assess the performance of the APN-PEG36-tetrazine linker, it is compared against two widely utilized classes of cleavable linkers: protease-sensitive and pH-sensitive linkers.

Table 1: Quantitative Comparison of In Vitro Linker Cleavage

Linker Type	Cleavage Trigger	Analyte	Key Performance Parameter	Result	Reference
Tetrazine-TCO	trans-cyclooctene (TCO)	Tetrazine-linked payload	Release Half-life (t½)	1.5 - 10 hours	[1]
Release Yield	67 - 93%	[1]
Release Efficiency	Up to 96% after 2 hours	[4]
Protease-Sensitive (Val-Cit)	Cathepsin B	Val-Cit linked payload	Cleavage in lysosomal prep	85% cleavage after 48 hours	[5]
Comparative Cleavage Rate	Val-Ala cleaved at ~half the rate of Val-Cit	[6]
Plasma Stability (Human)	No significant degradation after 28 days	[7]
Plasma Stability (Mouse)	>95% payload loss after 14 days	[7]
pH-Sensitive (Hydrazone)	Acidic pH	Hydrazone-linked payload	Stability at pH 7.4 (Plasma)	>92% stable after 48 hours	[]
Stability at pH 7.4 (Buffer)	t½ = 183 hours	[9]
Cleavage at pH 5.5	>90% cleavage efficiency	[]
Cleavage at pH 5.0	t½ = 4.4 hours	[9]
Cleavage at pH 4.5	97% release after 24 hours	[10]

Note: The presented data is compiled from various studies, and experimental conditions may vary. Direct comparison between different studies should be made with caution.

Signaling Pathways and Experimental Workflows

Visualizing the mechanisms of cleavage and the experimental procedures is crucial for understanding and replicating these validation assays.

Caption: TCO-Triggered Cleavage of a Tetrazine Linker.

Caption: Protease-Mediated Cleavage of a Val-Cit Linker.

Caption: General Workflow for In Vitro Cleavage Assays.

Experimental Protocols

Detailed methodologies are essential for the reproducible and accurate assessment of linker cleavage.

Protocol 1: TCO-Triggered Cleavage of APN-PEG36-Tetrazine Linker

Objective: To quantify the rate and extent of payload release from a tetrazine-containing ADC upon addition of a TCO trigger.

Materials:

• ADC-APN-PEG36-tetrazine conjugate

• trans-cyclooctene (TCO) derivative (e.g., sTCO-acid)

• Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4, potentially with a co-solvent like acetonitrile (B52724) if solubility is an issue)

• Quenching Solution (e.g., 2% formic acid)

• LC-MS/MS system

Procedure:

• Reactant Preparation: Prepare a stock solution of the ADC-tetrazine conjugate in the reaction buffer. Prepare a separate stock solution of the TCO trigger.

• Reaction Initiation: In a temperature-controlled environment (typically 37°C), add the TCO solution to the ADC solution to initiate the cleavage reaction. The final concentrations should be in the low micromolar range.

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture.

• Sample Quenching: Immediately quench the reaction in the aliquot by adding an equal volume of quenching solution to stop further cleavage.

• Analysis: Analyze the quenched samples by LC-MS/MS to separate and quantify the intact ADC, the cleaved payload, and any intermediates.

• Data Analysis: Plot the concentration of the released payload or the percentage of remaining intact ADC against time. From this data, calculate the cleavage half-life (t½) and the final release yield.[1]

Protocol 2: Cathepsin B-Mediated Cleavage of a Val-Cit Linker

Objective: To determine the rate of payload release from a protease-sensitive ADC in the presence of Cathepsin B.

Materials:

• ADC with a Val-Cit linker

• Recombinant human Cathepsin B

• Assay Buffer (e.g., 100 mM sodium acetate, pH 5.0, containing DTT for enzyme activation)

• Quenching Solution (e.g., acetonitrile with an internal standard)

• LC-MS/MS system

Procedure:

• Enzyme Activation: Pre-incubate the Cathepsin B in the assay buffer at 37°C to ensure it is active.

• Reaction Setup: In a microcentrifuge tube, combine the ADC solution with the pre-warmed assay buffer.

• Reaction Initiation: Start the cleavage reaction by adding the activated Cathepsin B solution to the ADC mixture. Typical final concentrations are in the micromolar range for the ADC and nanomolar range for the enzyme.[11] Incubate at 37°C.

• Time Points: At designated time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.[11]

• Sample Quenching and Processing: Quench the reaction by adding cold quenching solution. Precipitate proteins by centrifugation.

• Analysis: Analyze the supernatant using LC-MS/MS to quantify the amount of released payload.

• Data Analysis: Plot the concentration of the released payload over time to determine the initial rate of cleavage.

Protocol 3: In Vitro Plasma Stability Assay

Objective: To evaluate the stability of the linker and the rate of premature payload release in a physiological environment.

Materials:

• ADC conjugate

• Plasma (human, mouse, or other relevant species)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Immunoaffinity capture reagents (e.g., Protein A/G beads)

• LC-MS system

Procedure:

• Incubation: Spike the ADC into pre-warmed plasma (37°C) to a final concentration of typically 1-10 µM. The final concentration of any co-solvent (like DMSO) should be less than 1%.

• Time-Point Sampling: At designated time points (e.g., 0, 1, 4, 8, 24, 48, 72 hours), withdraw an aliquot of the plasma-conjugate mixture.

• Sample Processing:

  • To measure intact ADC: Immediately dilute the sample in cold PBS. Capture the ADC using Protein A or G affinity chromatography to separate it from plasma proteins. Elute the ADC.

  • To measure released payload: Precipitate plasma proteins using a solvent like acetonitrile. Centrifuge and collect the supernatant.

• Analysis:

  • Analyze the eluted ADC by LC-MS to determine the average drug-to-antibody ratio (DAR). A decrease in DAR over time indicates payload loss.

  • Analyze the supernatant by LC-MS/MS to quantify the concentration of the released payload.

• Data Analysis: Plot the percentage of intact ADC or the average DAR against time to determine the stability half-life of the conjugate in plasma.[9][12]

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Activation and Delivery of Tetrazine-Responsive Bioorthogonal Prodrugs [mdpi.com]
• 3. Click-Triggered Bioorthogonal Bond-Cleavage Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetrazine‐Triggered Bioorthogonal Cleavage of trans‐Cyclooctene‐Caged Phenols Using a Minimal Self‐Immolative Linker Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Making smart drugs smarter: the importance of linker chemistry in targeted drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

A Head-to-Head Battle of Bioorthogonal Chemistries: iEDDA vs. Other Click Reactions

In the rapidly advancing fields of chemical biology, drug development, and materials science, the ability to specifically and efficiently conjugate molecules in complex biological environments is paramount. "Click chemistry" has provided a powerful toolkit for these applications, with the inverse-electron-demand Diels-Alder (iEDDA) reaction emerging as a frontrunner due to its exceptional speed and biocompatibility. This guide provides a head-to-head comparison of the iEDDA reaction with other prominent click chemistry reactions, namely the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), and the Strain-Promoted Alkyne-Nitrone Cycloaddition (SPANC). We present a quantitative analysis of their performance, detailed experimental protocols, and visual representations of their mechanisms and workflows to aid researchers in selecting the optimal tool for their specific needs.

Quantitative Performance Comparison

The efficacy of a click chemistry reaction is largely determined by its kinetics, which dictates the speed and efficiency of the conjugation process, especially at the low concentrations typically found in biological systems. The second-order rate constant (k₂) is a key metric for comparing these reactions.

Click Chemistry Reaction	Reactants	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Features
iEDDA	Diene (e.g., Tetrazine) + Dienophile (e.g., Alkene)	1 - 10⁶[1][2][3]	Exceptionally fast, catalyst-free, and highly bioorthogonal. Kinetics are tunable by modifying the electronics of the reactants.[1][2]
CuAAC	Terminal Alkyne + Azide	10¹ - 10⁴[3]	Requires a copper(I) catalyst, which can be toxic to cells. The reaction rate is influenced by the choice of ligand and copper source.[3]
SPAAC	Strained Alkyne + Azide	10⁻³ - 1[3]	Catalyst-free, making it suitable for in vivo applications. The rate is highly dependent on the structure and ring strain of the cyclooctyne.[3]
SPANC	Strained Alkyne + Nitrone	10⁻⁴ - 60[4][][6][7]	Catalyst-free with tunable reactivity. Offers an alternative to azide-based reactions with good kinetics in some cases.[][7]

Reaction Mechanisms

The underlying mechanisms of these reactions dictate their specificity and orthogonality.

A diagram illustrating the reaction mechanisms for iEDDA, CuAAC, SPAAC, and SPANC click chemistries.

Experimental Workflows

The choice of click chemistry also impacts the experimental design and workflow.

A diagram comparing the general experimental workflows for iEDDA, CuAAC, and SPAAC/SPANC reactions.

Detailed Experimental Protocols

Accurate and reproducible results depend on well-defined experimental protocols. Below are representative methodologies for each key reaction.

Protocol 1: General iEDDA Reaction for Bioconjugation

This protocol describes a typical bioconjugation between a tetrazine-modified molecule and a trans-cyclooctene (B1233481) (TCO)-modified protein.

Materials:

• Tetrazine-functionalized molecule (e.g., fluorescent dye)

• TCO-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare a stock solution of the tetrazine-functionalized molecule in an organic solvent like DMSO.

• Dilute the tetrazine stock solution into the reaction buffer to the desired final concentration.

• Add the tetrazine solution to the TCO-modified protein solution. A slight molar excess of the tetrazine can be used to ensure complete labeling of the protein.

• Incubate the reaction mixture at room temperature or 37°C. Reaction times can vary from minutes to a few hours depending on the concentrations and specific reactants.

• The progress of the reaction can be monitored by the disappearance of the characteristic absorbance of the tetrazine in the visible region (around 520-540 nm) using UV-Vis spectroscopy.[4]

• If necessary, purify the resulting conjugate to remove unreacted labeling reagent using methods such as size exclusion chromatography or dialysis.

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Protein Labeling

This protocol outlines the labeling of an azide-modified protein with an alkyne-containing probe.

Materials:

• Azide-modified protein in a biocompatible buffer

• Alkyne-functionalized probe

• Copper(II) sulfate (B86663) (CuSO₄) stock solution (e.g., 20 mM in water)

• Ligand stock solution (e.g., 50 mM THPTA in water)

• Sodium ascorbate (B8700270) stock solution (e.g., 100 mM in water, freshly prepared)

Procedure:

• To the solution of the azide-modified protein, add the alkyne-functionalized probe. A 2 to 10-fold molar excess of the probe is typically used.

• In a separate tube, prepare the catalyst premix by combining the CuSO₄ and ligand stock solutions in a 1:5 molar ratio. Let this mixture stand for 1-2 minutes.

• Add the catalyst premix to the protein-probe mixture.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

• Incubate the reaction at room temperature for 1-4 hours. The reaction progress can be monitored by techniques like SDS-PAGE or mass spectrometry.

• Purify the labeled protein to remove the copper catalyst, excess probe, and other reagents. This can be achieved through spin filtration, dialysis, or chromatography.

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Live Cell Labeling

This protocol describes the labeling of azide-modified glycans on the surface of live cells with a strained alkyne-fluorophore conjugate.

Materials:

• Cells with metabolically incorporated azido (B1232118) sugars

• Strained alkyne-fluorophore conjugate (e.g., DBCO-fluorophore)

• Cell culture medium

• Phosphate-buffered saline (PBS)

Procedure:

• Culture cells and metabolically label them with an appropriate azido sugar precursor for a desired period.

• Wash the cells with PBS to remove unincorporated azido sugars.

• Prepare a solution of the strained alkyne-fluorophore conjugate in cell culture medium at the desired final concentration (typically in the low micromolar range).

• Incubate the cells with the strained alkyne-fluorophore solution at 37°C for 30 minutes to 2 hours.

• Wash the cells with PBS to remove the unreacted probe.

• The labeled cells can then be visualized by fluorescence microscopy or analyzed by flow cytometry.

Protocol 4: Strain-Promoted Alkyne-Nitrone Cycloaddition (SPANC) for Peptide Modification

This protocol provides a general procedure for the modification of a peptide containing a strained alkyne with a nitrone-functionalized molecule.

Materials:

• Strained alkyne-containing peptide

• Nitrone-functionalized molecule

• Reaction solvent (e.g., a mixture of acetonitrile (B52724) and water)

Procedure:

• Dissolve the strained alkyne-containing peptide in the reaction solvent.

• Dissolve the nitrone-functionalized molecule in the same solvent.

• Mix the two solutions. The reaction can be performed at room temperature.

• Monitor the reaction progress using techniques like HPLC or LC-MS. Reaction times can vary depending on the specific reactants and their concentrations.

• Once the reaction is complete, the modified peptide can be purified by preparative HPLC.

Conclusion: Selecting the Right Tool for the Job

The choice between iEDDA and other click chemistry reactions is highly dependent on the specific application.

• iEDDA is the undisputed champion of speed and biocompatibility, making it the ideal choice for in vivo imaging, rapid labeling of low-abundance targets, and applications where catalyst-induced toxicity is a major concern.[3][4] Its tunable kinetics further enhance its versatility.[1][2]

• CuAAC remains a robust and widely used reaction, particularly for in vitro applications where its good reaction rates and the availability of a wide range of reagents are advantageous.[3] However, the requirement of a copper catalyst necessitates careful optimization and purification steps to mitigate cytotoxicity in biological systems.[3]

• SPAAC offers a valuable catalyst-free alternative to CuAAC for in vivo studies.[3] While its kinetics are generally slower than iEDDA and CuAAC, the development of increasingly reactive strained alkynes continues to expand its utility.

• SPANC provides another catalyst-free option with respectable reaction rates in certain cases. Its tunable nature and orthogonality to other click reactions make it a promising tool for multiplexed labeling and bioconjugation.[][7]

Ultimately, a thorough understanding of the strengths and weaknesses of each reaction, as detailed in this guide, will empower researchers, scientists, and drug development professionals to make informed decisions and harness the full potential of click chemistry in their endeavors.

References

• 1. Protein Modification by Strain-Promoted Alkyne–Nitrone Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Strain-promoted cycloadditions involving nitrones and alkynes--rapid tunable reactions for bioorthogonal labeling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to In Vitro Cytotoxicity Assays for APN-PEG36-Tetrazine Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of in vitro cytotoxicity assays relevant to Antibody-Drug Conjugates (ADCs) utilizing the APN-PEG36-tetrazine linker system. We present supporting experimental data from a representative tetrazine-linker ADC, detail experimental protocols, and visualize key mechanisms to aid in the selection of appropriate assay methodologies for your research.

Data Presentation: Comparative Cytotoxicity of a Tetrazine-Linked ADC

While specific in vitro cytotoxicity data for an ADC featuring the APN-PEG36-tetrazine linker is not publicly available, the following table summarizes the performance of a comparable diabody-based ADC employing a tetrazine-trans-cyclooctene (TCO) ligation for the release of the cytotoxic payload, monomethyl auristatin E (MMAE). This data provides a relevant benchmark for researchers working with similar tetrazine-based cleavable linker systems.

Cell Line	ADC Construct	Cytotoxicity Assay	IC50 / EC50	Reference
LS174T (colorectal cancer)	Diabody-TCO-MMAE + Tetrazine activator	Not Specified	185 pM (EC50)	[1]
OVCAR-3 (ovarian cancer)	Diabody-TCO-MMAE + Tetrazine activator	Not Specified	35 pM (EC50)	[1]
LS174T (colorectal cancer)	Diabody-TCO-MMAE (alone)	Not Specified	71 nM (EC50)	[1]
OVCAR-3 (ovarian cancer)	Diabody-TCO-MMAE (alone)	Not Specified	29 nM (EC50)	[1]
Various Cancer Cell Lines	MMAE protodrug (SQP22) + Tetrazine activator	Not Specified	2-5 nM (IC50)	[2]

Note: The significant increase in potency (pM vs. nM) upon addition of the tetrazine activator highlights the efficacy of the click-to-release mechanism.

Experimental Protocols

A critical aspect of evaluating ADC efficacy is the selection of a robust and reproducible in vitro cytotoxicity assay. Below are detailed methodologies for commonly employed assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Target (antigen-positive) and control (antigen-negative) cancer cell lines

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• APN-PEG36-tetrazine ADC

• Unconjugated antibody (control)

• Free cytotoxic payload (control)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate overnight.

• ADC Treatment: Prepare serial dilutions of the APN-PEG36-tetrazine ADC and controls. Replace the cell culture medium with medium containing the various concentrations of the ADC or controls.

• Incubation: Incubate the plates for a period relevant to the payload's mechanism of action (typically 72-120 hours).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and plot a dose-response curve to determine the IC50 value.

Bystander Effect Co-Culture Assay

This assay evaluates the ability of the ADC's payload to kill neighboring antigen-negative cells, a crucial feature for treating heterogeneous tumors.[3][4]

Materials:

• Antigen-positive (Ag+) cell line

• Antigen-negative (Ag-) cell line engineered to express a fluorescent protein (e.g., GFP)

• Complete cell culture medium

• APN-PEG36-tetrazine ADC

• 96-well plates

• Fluorescence plate reader or imaging system

Procedure:

• Cell Seeding: Seed a co-culture of Ag+ and GFP-expressing Ag- cells at a defined ratio (e.g., 1:1) in 96-well plates. Include wells with only Ag- cells as a control.

• ADC Treatment: After allowing the cells to adhere, treat the co-cultures with serial dilutions of the APN-PEG36-tetrazine ADC.

• Incubation: Incubate the plates for 72-120 hours.

• Data Acquisition: Measure the GFP fluorescence intensity. This specifically quantifies the viability of the Ag- cell population.

• Data Analysis: Normalize the fluorescence of treated wells to untreated co-culture wells to determine the percentage of bystander cell killing.

Mandatory Visualizations

Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow for a typical in vitro ADC cytotoxicity assay.

Mechanism of Action: Tetrazine-Mediated Payload Release and Action

Caption: Generalized mechanism of a cleavable ADC leading to apoptosis and bystander effect.

References

• 1. Chemically triggered drug release from an antibody-drug conjugate leads to potent antitumour activity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. benchchem.com [benchchem.com]
• 4. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]

The Length Matters: A Comparative Guide to the Pharmacokinetic Differences Between Short and Long PEG Chain Linkers

For researchers, scientists, and drug development professionals, the choice of a polyethylene (B3416737) glycol (PEG) linker is a critical decision that can significantly impact the pharmacokinetic profile and overall efficacy of a therapeutic agent. The length of the PEG chain, in particular, plays a pivotal role in modulating a drug's absorption, distribution, metabolism, and excretion (ADME). This guide provides an objective comparison of short versus long PEG chain linkers, supported by experimental data, to inform the rational design of next-generation therapeutics.

The attachment of PEG to a molecule, a process known as PEGylation, is a widely employed strategy to enhance the therapeutic properties of drugs, including improved solubility, stability, and circulation half-life.[1][2] The length of the PEG linker can be tailored to achieve a desired pharmacokinetic profile, representing a key consideration in drug development.[3]

Comparative Analysis of Pharmacokinetic Parameters

The selection of a short or long PEG linker involves a trade-off between various pharmacokinetic parameters. Longer PEG chains generally lead to a more pronounced effect on circulation half-life and clearance, while shorter chains may offer advantages in terms of tissue penetration and cellular uptake in specific contexts. The optimal PEG linker length is often specific to the drug molecule, its target, and the desired therapeutic outcome, necessitating empirical evaluation.[3]

Data Summary: Short vs. Long PEG Chain Linkers

The following table summarizes quantitative data from various studies, highlighting the impact of PEG chain length on key pharmacokinetic parameters.

Molecule Type	PEG Linker Length	Key Pharmacokinetic Finding	Reference
Affibody-Drug Conjugate	None	Half-life of 19.6 minutes.	[1]
Affibody-Drug Conjugate	4 kDa (Long)	2.5-fold increase in half-life compared to no PEG.	[1]
Affibody-Drug Conjugate	10 kDa (Long)	11.2-fold increase in half-life compared to no PEG.	[1]
Trastuzumab (Antibody)	Short PEG8	Faster blood clearance compared to the non-PEGylated counterpart.	[1]
DNA Polyplex	30 kDa (Long)	Maximally blocked liver uptake and resulted in a long circulatory half-life.	[1]
Methotrexate-loaded Chitosan (B1678972) Nanoparticles	2 kDa, 5 kDa, 10 kDa (Long)	Area Under the Curve (AUC) increased with increasing PEG molecular weight, indicating longer circulation.	[1]
Poly l-lysine (B1673455) Dendrimers	<20 kDa (Short)	Rapidly cleared from the plasma principally into the urine (t1/2 1–10 h).	[4][5]
Poly l-lysine Dendrimers	>30 kDa (Long)	Reduced volumes of distribution, poorly renally cleared, and exhibited extended elimination half-lives (t1/2 1–3 days).	[4][5]
Interferon-alpha	5 kDa (Long)	Systemic clearance decreased to 2.5–5 lit/hr from 6.6–29.2 lit/hr (unmodified).	[2]
Interferon-alpha	12 kDa (Long)	Systemic clearance decreased to 0.725 lit/hr.	[2]
Interferon-alpha	40 kDa (Branched, Long)	Systemic clearance decreased to 0.06–0.10 lit/hr.	[2]

The Underlying Mechanisms: How PEG Chain Length Influences Pharmacokinetics

The observed differences in pharmacokinetic profiles between short and long PEG chain linkers can be attributed to several underlying mechanisms. The length of the PEG chain directly influences the hydrodynamic radius of the conjugated molecule, which in turn affects its interaction with biological systems.

Caption: Impact of PEG chain length on pharmacokinetics.

Longer PEG chains create a larger hydrodynamic volume, which can shield the conjugated molecule from enzymatic degradation and reduce renal clearance.[2][] This "shielding effect" also minimizes uptake by the reticuloendothelial system (RES), a network of cells and tissues that clear foreign substances from the bloodstream.[7][8] Consequently, molecules with longer PEG linkers tend to have a prolonged circulation half-life.[4][5] Conversely, shorter PEG chains result in a smaller hydrodynamic radius, leading to more rapid renal clearance and a shorter half-life.[4][5]

Experimental Protocols

The following are generalized methodologies for key experiments used to determine the pharmacokinetic properties of PEGylated molecules.

Pharmacokinetic Analysis

• Objective: To determine the plasma concentration-time profile of PEGylated conjugates.

• Animal Model: Typically rats or mice.

• Procedure:

  • The PEGylated conjugate is administered intravenously to the animal model.

  • Blood samples are collected at various time points post-injection (e.g., 5 min, 1h, 4h, 24h, 48h).[1]

  • The concentration of the conjugate in the plasma or serum is quantified using an appropriate method, such as ELISA for protein-based conjugates or scintillation counting for radiolabeled conjugates.[1]

  • Pharmacokinetic parameters such as half-life (t½), area under the curve (AUC), and clearance (CL) are calculated from the resulting data.

Biodistribution Studies

• Objective: To determine the organ and tumor accumulation of PEGylated conjugates.

• Animal Model: Tumor-xenograft models (e.g., mice bearing specific tumor cell lines) are commonly used.[1]

• Procedure:

  • Radiolabeled (e.g., with 68Ga, 111In) or fluorescently-labeled PEGylated conjugates are administered intravenously to tumor-bearing mice.[1]

  • At predetermined time points, animals are euthanized, and major organs and tumors are harvested.

  • The amount of radioactivity or fluorescence in each tissue is measured using a gamma counter or imaging system, respectively.

  • The data is typically expressed as the percentage of the injected dose per gram of tissue (%ID/g).

Conclusion

The length of the PEG chain linker is a critical design parameter that profoundly influences the pharmacokinetic properties of a therapeutic agent. Longer PEG chains are generally favored for extending circulation half-life and reducing clearance, which can be advantageous for systemic drug delivery.[9][10] However, shorter PEG linkers may be more suitable for applications where rapid clearance or enhanced tissue penetration is desired. The optimal choice of PEG linker length requires a careful and empirical evaluation of the specific therapeutic goals and the physicochemical properties of the drug molecule. Through a systematic approach to linker design and in vivo evaluation, researchers can rationally engineer more effective and safer therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The impact of molecular weight and PEG chain length on the systemic pharmacokinetics of PEGylated poly l-lysine dendrimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of PEG surface density and chain length on the pharmacokinetics and biodistribution of methotrexate-loaded chitosan nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. precisepeg.com [precisepeg.com]
• 10. creativepegworks.com [creativepegworks.com]

Safety & Regulatory Compliance

Navigating the Disposal of APN-PEG36-tetrazine: A Guide for Laboratory Professionals

APN-PEG36-tetrazine is utilized as a cleavable 36-unit PEG ADC linker in the synthesis of antibody-drug conjugates (ADCs)[1][2][3]. It is a click chemistry reagent containing a tetrazine group that participates in inverse electron demand Diels-Alder reactions (iEDDA) with molecules containing TCO (trans-cyclooctene) groups[4].

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to handle APN-PEG36-tetrazine with appropriate care. Based on data from analogous tetrazine derivatives, it should be treated as a potential irritant to the skin, eyes, and respiratory system[5].

Personal Protective Equipment (PPE):

• Gloves: Wear nitrile or other chemically resistant gloves.

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat is required to prevent skin contact.

• Respiratory Protection: If handling the compound as a powder or if there is a risk of aerosolization, a dust mask or respirator may be necessary[5].

Summary of Chemical Data

While specific quantitative data on the toxicity and environmental hazards of APN-PEG36-tetrazine is limited, the following table summarizes available information.

Property	Data	Source
Chemical Name	APN-PEG36-tetrazine	[1]
Molecular Formula	C94H161N7O38	[3]
Molecular Weight	1997.3 g/mol	[3]
Storage (Powder)	2 years at -20°C	[1][6]
Storage (in DMSO)	2 weeks at 4°C, 6 months at -80°C	[1]
Waste Classification	Hazardous Chemical Waste (inferred from tetrazine derivatives)	[5]
Incompatible Substances	Strong oxidizing agents (inferred from similar compounds)	[5]

Step-by-Step Disposal Protocol

The primary method for the disposal of APN-PEG36-tetrazine is to treat it as hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash [5].

• Waste Collection:

  • Collect waste APN-PEG36-tetrazine, including any contaminated materials (e.g., weighing paper, pipette tips), in a designated and clearly labeled hazardous waste container[5].

  • The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid[5].

• Handling Spills:

  • In the event of a spill, ensure adequate ventilation and wear appropriate PPE[7].

  • Contain the spill and prevent it from entering drains.

  • For solid spills, carefully sweep up the material and place it into the designated hazardous waste container[7]. Avoid creating dust.

  • Clean the spill area with a suitable solvent (e.g., acetone (B3395972) or ethanol), and collect the cleaning materials as hazardous waste[5].

• Final Disposal:

  • Arrange for the disposal of the hazardous waste container through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor[5].

  • Follow all local, state, and federal regulations for the disposal of hazardous chemical waste[5].

It is important to note that while polyethylene (B3416737) glycol is biodegradable, the overall properties of APN-PEG36-tetrazine are dictated by the tetrazine component, which requires handling as a hazardous chemical[5][8]. Chemical treatment to neutralize the compound in a laboratory setting is not recommended without a validated protocol, as the decomposition products may be unknown and potentially more hazardous[5].

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of APN-PEG36-tetrazine.

Caption: Decision workflow for the safe disposal of APN-PEG36-tetrazine.

References

• 1. APN-PEG36-tetrazine|CAS |DC Chemicals [dcchemicals.com]
• 2. APN-PEG36-tetrazine|Cas# [glpbio.cn]
• 3. ebiohippo.com [ebiohippo.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. targetmol.cn [targetmol.cn]
• 7. fishersci.fr [fishersci.fr]
• 8. m.youtube.com [m.youtube.com]

Safeguarding Your Research: A Comprehensive Guide to Handling APN-PEG36-tetrazine

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is crucial to minimize exposure risk. The primary hazards associated with analogous tetrazine compounds involve skin, eye, and respiratory irritation.[1][2] The polyethylene (B3416737) glycol (PEG) component is generally considered to have low toxicity but may cause mild irritation. Therefore, the following PPE is mandatory when handling APN-PEG36-tetrazine:

PPE Category	Item	Specifications
Eye Protection	Safety glasses with side shields or goggles	Must be worn to protect against splashes or airborne particles of the compound.[1]
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves should be worn at all times. Inspect gloves for integrity before each use.[1]
Body Protection	Laboratory coat	A standard, fully-buttoned lab coat is required to protect skin and personal clothing.[1]
Respiratory Protection	Fume Hood / Ventilated Area	All work should be conducted in a chemical fume hood or a well-ventilated area to minimize inhalation.[1]

Operational Plan: Safe Handling Workflow

Proper handling of APN-PEG36-tetrazine is critical to mitigate exposure risks. The following procedural workflow outlines the key steps for safe handling from preparation to post-experiment cleanup.

A step-by-step workflow for the safe handling of APN-PEG36-tetrazine.

Experimental Protocols

While specific experimental protocols will vary based on the research application, the following general steps should be followed when working with APN-PEG36-tetrazine:

• Preparation :

  • Don all required personal protective equipment as outlined in the table above.

  • Ensure the chemical fume hood is operational and free of clutter.

  • Gather all necessary equipment, including spatulas, glassware, and solvents.

• Handling :

  • Weighing : Carefully weigh the required amount of APN-PEG36-tetrazine powder in a tared container inside the fume hood.

  • Dissolution : Add the appropriate solvent to the powder. If using a solvent such as DMSO, ensure it is compatible with your experimental conditions.[3]

  • Reaction : Perform the intended chemical reaction within the fume hood, monitoring for any unexpected changes.

• Cleanup :

  • Decontamination : Decontaminate all glassware and equipment that came into contact with the compound.

  • Waste Segregation : Separate waste into designated, labeled containers for chemical waste. This includes any unused compound, contaminated consumables (e.g., pipette tips, gloves), and solvent waste.

  • Final Steps : Once all waste is properly segregated, remove and dispose of PPE according to your institution's guidelines. Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of APN-PEG36-tetrazine and any contaminated materials is essential to prevent environmental contamination. All waste generated should be treated as chemical waste.

• Solid Waste : Collect any unused powder and contaminated disposable items (e.g., gloves, weighing paper) in a clearly labeled hazardous waste bag.

• Liquid Waste : Solutions containing APN-PEG36-tetrazine should be collected in a designated, sealed, and labeled hazardous waste container. Do not dispose of this material down the drain.

• Contaminated Sharps : Any needles or syringes used to handle solutions of the compound should be placed in a designated sharps container.[1]

• Waste Pickup : Arrange for the disposal of all chemical waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor. Always comply with local and national regulations for chemical waste disposal.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. APN-PEG36-tetrazine|CAS |DC Chemicals [dcchemicals.com]
• 4. youtube.com [youtube.com]